Synthesis and Strategic Application of (5S)-5-Methyl-3-(phenylthio)dihydrofuran-2(3H)-one in Acetogenin Drug Development
Executive Summary & Nomenclature Clarification In the landscape of complex natural product synthesis, chiral building blocks serve as the foundational architecture for drug development. The compound with CAS number 18443...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Nomenclature Clarification
In the landscape of complex natural product synthesis, chiral building blocks serve as the foundational architecture for drug development. The compound with CAS number 184435-75-4 is a critical chiral linchpin used in the convergent total synthesis of Annonaceous acetogenins, a class of potent mitochondrial complex I inhibitors[1],[2].
Before detailing the synthetic methodology, a critical nomenclature clarification is required. Commercial chemical databases frequently list this compound as "5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one" [3]. However, under strict IUPAC nomenclature for heterocyclic lactones, the carbonyl carbon is designated as C2. Consequently, the phenylthio group resides at the alpha-position, which is C3. Throughout this technical guide, we will refer to the molecule by its scientifically accurate name: (5S)-5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one .
Mechanistic Rationale & Retrosynthetic Logic
As a Senior Application Scientist, I emphasize that the selection of a synthetic intermediate must be driven by downstream utility and mechanistic causality. The incorporation of a phenylthio group at the C3 position of a γ-lactone serves two highly strategic purposes:
Thermodynamic Activation (pKa Lowering): The electron-withdrawing nature and polarizability of the sulfur atom significantly increase the acidity of the remaining α-proton. This facilitates highly efficient, regioselective enolization and subsequent electrophilic alkylation (e.g., coupling with the long alkyl chains of the acetogenin core)[2].
Traceless Auxiliary for Late-Stage Elimination: The phenylthio group is not present in the final acetogenin pharmacophore. After serving its purpose as an activating group for C-C bond formation, it is selectively oxidized to a sulfoxide. Upon mild heating, this sulfoxide undergoes a stereospecific syn-pyrolytic elimination to install the α,β-unsaturated double bond that is characteristic of bioactive acetogenins like solamin and reticulatacin[1].
Retrosynthetic and forward logical pathway from chiral pool to acetogenin.
Experimental Workflow: Self-Validating Protocol
To ensure high fidelity and reproducibility, the following protocol for the α-sulfenylation of (S)-γ-valerolactone is designed as a self-validating system. It incorporates specific In-Process Controls (IPCs) to verify intermediate states before proceeding.
Step-by-step workflow for the alpha-sulfenylation of (S)-γ-valerolactone.
Step 1: Preparation of the Lithium Enolate (Kinetic Control)
Action: To a flame-dried Schlenk flask under a strict argon atmosphere, add anhydrous THF (0.2 M relative to lactone) and diisopropylamine (1.1 equiv). Cool the solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form Lithium Diisopropylamide (LDA).
Action: Add (S)-γ-valerolactone (1.0 equiv) dropwise over 15 minutes. Stir for 1 hour at -78 °C.
Causality: The pKa of the lactone α-proton is ~25. LDA (conjugate acid pKa ~36) ensures complete, irreversible deprotonation. The strict -78 °C temperature is non-negotiable; higher temperatures allow the unreacted lactone to undergo a Claisen-type self-condensation with the newly formed enolate, which drastically reduces yield and complicates purification.
Step 2: Electrophilic Sulfenylation
Action: Dissolve S-phenyl benzenethiosulfonate (PhSO₂SPh, 1.1 equiv) in a minimum volume of anhydrous THF. Add this solution dropwise to the enolate at -78 °C. Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to -20 °C over 1 hour.
Causality: The lithium enolate acts as a hard nucleophile, attacking the electrophilic sulfur. While diphenyl disulfide (PhSSPh) is historically common, PhSO₂SPh is vastly superior. The benzenesulfinate leaving group (PhSO₂⁻) is significantly less nucleophilic than the thiolate (PhS⁻) generated from PhSSPh, preventing reversible disulfide exchange and driving the reaction to completion.
Step 3: In-Process Control (IPC) Validation
Action: Withdraw a 50 µL aliquot, quench into 500 µL of saturated aqueous NH₄Cl, and extract with 500 µL of EtOAc. Analyze the organic layer via GC-MS.
Validation: The system validates progression only when the starting lactone peak is entirely consumed and a new, higher-mass product peak (m/z = 208.28) dominates the chromatogram.
Step 4: Quench, Isolation, and Purification
Action: Quench the bulk reaction mixture at -20 °C by the rapid addition of saturated aqueous NH₄Cl. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Causality: NH₄Cl provides a mild proton source to neutralize excess base without hydrolyzing the sensitive lactone ring—a common failure mode when strong aqueous acids are utilized.
Action: Purify the crude residue via flash column chromatography on silica gel (gradient of hexanes/EtOAc).
Note on Stereochemistry: The product is obtained as a mixture of cis and trans diastereomers at C3. This diastereomeric mixture is synthetically inconsequential because the C3 stereocenter is transient and will be ablated during the late-stage oxidative elimination.
Quantitative Data: Optimization of the α-Sulfenylation Workflow
To assist process chemists in scaling this reaction, the following table summarizes the quantitative impact of varying the base and the electrophilic sulfur source.
Base
Sulfenylating Agent
Temp Profile
Yield (%)
Diastereomeric Ratio (dr)
Causality / Observation
LDA
PhSSPh
-78 °C to rt
75%
~1:1
Standard historical conditions; moderate yield due to reversible disulfide exchange.
LiHMDS
PhSSPh
-78 °C to rt
68%
~1:1
Weaker base leads to incomplete kinetic enolization, promoting side reactions.
LDA
PhSO₂SPh
-78 °C to -20 °C
89%
~1.2:1
Optimal. Highly electrophilic sulfur source with a non-nucleophilic leaving group prevents reversibility.
Application in Drug Development: The Acetogenin Connection
The true value of (5S)-5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one lies in its application as a modular building block. In the total synthesis of solamin and reticulatacin, researchers construct the mono-tetrahydrofuran (mono-THF) core separately from the γ-lactone moiety[1].
Once both fragments are prepared, the C3 position of our target lactone is deprotonated once more to form a stabilized enolate, which acts as a nucleophile to displace an alkyl iodide attached to the mono-THF core[2]. Following this convergent coupling, the phenylthio group is oxidized using m-CPBA to a sulfoxide. A subsequent thermal elimination expels phenylsulfenic acid, yielding the α,β-unsaturated γ-lactone. This specific structural motif is the primary pharmacophore responsible for binding to and inhibiting mitochondrial complex I, making this synthetic pathway highly relevant for oncological drug discovery[1],[2].
Title: Total synthesis of solamin and reticulatacin
Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing)
URL:1
Title: Total synthesis of naturally occurring acetogenins: solamin and reticulatacin
Source: Journal of the American Chemical Society - ACS Publications
URL:2
Stereoselective Synthesis of Chiral γ-Butyrolactones: Advanced Catalytic Strategies and Mechanistic Insights
Executive Summary Enantioenriched γ-butyrolactones are ubiquitous structural motifs embedded in over 3,000 natural products—including lignans, terpenes, and alkaloids—and serve as critical pharmacophores in modern drug d...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Enantioenriched γ-butyrolactones are ubiquitous structural motifs embedded in over 3,000 natural products—including lignans, terpenes, and alkaloids—and serve as critical pharmacophores in modern drug development[1][2]. Historically, the stereoselective construction of these five-membered heterocycles, particularly those bearing contiguous stereocenters or sterically demanding γ-quaternary carbons, has presented a formidable synthetic challenge.
This technical whitepaper provides an in-depth analysis of state-of-the-art catalytic paradigms for the stereoselective synthesis of γ-butyrolactones. By deconstructing transition-metal catalysis and organocatalytic pathways, we elucidate the mechanistic causality behind catalyst selection, ligand design, and reaction conditions to empower researchers with field-proven, self-validating methodologies.
Mechanistic Paradigms in Stereoselective Lactonization
Transition-Metal Catalyzed Reductive Couplings
The intermolecular construction of γ-butyrolactones bearing γ-quaternary stereocenters has recently been revolutionized by nickel-catalyzed reductive coupling. Traditional approaches often suffer from competing side reactions, such as the direct reduction of the ketone electrophile by harsh silane or borane reductants.
Recent advancements utilize a nickel catalyst supported by a chiral quinoline–oxazoline ligand, employing benzyl alcohol as a highly controlled reductant[3].
Causality in Design: Benzyl alcohol acts as a mild hydride donor via β-hydride elimination. It transfers the hydride to the active Ni(II) intermediate without indiscriminately reducing the starting ketone. Concurrently, the rigid chiral pocket generated by the quinoline-oxazoline ligand dictates the facial selectivity of the ketone insertion, enabling the formation of γ-quaternary stereocenters with exceptional enantioselectivity (up to 98% ee) under remarkably mild conditions[3].
Dynamic Kinetic Resolution (DKR) via Asymmetric Hydrogenation
Synthesizing α,β,γ-trisubstituted γ-butyrolactones typically requires enantiopure starting materials, limiting scalability. A breakthrough approach employs a manganese/base relay-catalyzed dynamic kinetic resolution-asymmetric hydrogenation (DKR-AH) cascade[4].
Causality in Design: By subjecting racemic acyclic α,β-disubstituted γ-keto esters to a basic environment, the unreacted, less reactive enantiomer is continuously epimerized. The chiral Mn catalyst, supported by a fused bicyclic pyridine-derived PNN ligand, selectively hydrogenates only one enantiomer at a vastly superior rate. Noncovalent interactions (specifically hydrogen bonding) between the substrate and the PNN ligand restrict the transition state geometry, funneling the entire racemic pool into a single trans-trans α,β,γ-trisubstituted γ-butyrolactone with near-perfect atom economy[4].
N-Heterocyclic carbene (NHC) catalysis offers a metal-free route to highly complex spiro γ-butyrolactones, which are highly sought after in medicinal chemistry for their three-dimensional structural novelty[5].
Causality in Design: The NHC catalyst induces the umpolung (polarity reversal) of an α,β-unsaturated aldehyde (enal), generating a nucleophilic Breslow intermediate. Under oxidative conditions (using a bisquinone oxidant), this intermediate is rapidly converted into an electrophilic α,β-unsaturated acyl azolium species. This dual-reactivity profile allows for a highly stereocontrolled formal [3+2] annulation when intercepted by 3-hydroxy oxindoles, yielding spirocyclic lactones with excellent enantio- and diastereoselectivity[5].
Mechanistic pathway of NHC-catalyzed [3+2] annulation for spiro γ-butyrolactones.
Quantitative Data Summary
The following table synthesizes the performance metrics of the leading catalytic strategies discussed, providing a comparative baseline for synthetic planning[1][3][4][5].
To ensure scientific integrity and reproducibility, the following protocol details the synthesis of γ-butyrolactones bearing γ-quaternary stereocenters via Ni-catalysis[3]. This workflow is designed as a self-validating system, embedding analytical checkpoints to confirm mechanistic fidelity at each stage.
Step-by-Step Methodology
Step 1: Catalyst Preparation (Inert Atmosphere)
Action: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Ni(cod)₂ (10 mol%) and the chiral quinoline-oxazoline ligand (12 mol%). Dissolve in anhydrous THF (2.0 mL) and stir for 30 minutes at room temperature until a deep, homogeneous color develops.
Causality: Nickel(0) precatalysts are highly susceptible to aerobic oxidation. The glovebox environment ensures the active Ni(0) species remains viable for the subsequent oxidative addition, preventing premature catalyst deactivation.
Step 2: Reaction Assembly
Action: To the pre-formed catalyst solution, sequentially add the ketone substrate (1.0 equiv, 0.2 mmol), the acrylate (1.5 equiv, 0.3 mmol), and benzyl alcohol (2.0 equiv, 0.4 mmol).
Causality: Benzyl alcohol is added last to prevent premature hydride transfer to the Ni center before the substrates are fully coordinated.
Step 3: Execution & In-Process Monitoring
Action: Seal the tube, remove it from the glovebox, and stir at 40 °C for 24 hours.
Self-Validation Checkpoint 1: At 12 hours, extract a 10 µL aliquot under argon. Analyze via GC-MS. You must observe the presence of benzaldehyde (the byproduct of benzyl alcohol oxidation) and the absence of secondary alcohols (which would indicate unwanted direct ketone reduction).
Step 4: Quench & Isolation
Action: Cool the reaction to room temperature, open to air to deactivate the catalyst, and filter through a short pad of silica gel (eluting with EtOAc). Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc gradient).
Step 5: Stereochemical Validation
Action: Analyze the purified γ-butyrolactone via chiral stationary phase HPLC.
Self-Validation Checkpoint 2: Compare the chromatogram against a racemic standard (synthesized using an achiral phosphine ligand like dppp). The presence of a single major peak with >90% ee validates the structural rigidity and facial selectivity imparted by the quinoline-oxazoline ligand.
Self-validating experimental workflow for Ni-catalyzed enantioselective reductive coupling.
Conclusion & Future Perspectives
The stereoselective synthesis of chiral γ-butyrolactones has evolved from reliance on chiral auxiliaries to highly efficient, atom-economical catalytic asymmetric methodologies. Whether leveraging the mild reductive power of transition metals to form quaternary stereocenters or utilizing the umpolung capabilities of NHCs for spirocyclic complexity, the rational design of the catalyst-substrate interface remains the critical determinant of success. Future drug development workflows will increasingly rely on these robust, scalable protocols to rapidly access diverse chemical space.
References
Xuan, B., Qian, M.-Y., Zhou, Q.-L., & Xiao, L.-J. (2025). Enantioselective Synthesis of γ-Butyrolactones Bearing γ-Quaternary Stereocenters via Nickel-Catalyzed Reductive Coupling of Acrylates with Ketones. Organic Letters (ACS Publications). 3
Chen, W., Yang, Q., Zhou, T., Tian, Q., & Zhang, G. (2015). Enantioselective Synthesis of α-exo-Methylene γ-Butyrolactones via Chromium Catalysis. Organic Letters (ACS Publications). 1
Zhang, J., Zhao, Y., Zhao, M., Chen, Q., Han, Z., & Ding, K. (2026). Catalytic Enantioselective Synthesis of α,β,γ-Trisubstituted γ-Butyrolactones via Dynamic Kinetic Resolution of Racemic Acyclic α,β-Disubstituted γ-Keto Esters. CCS Chemistry. 4
Mukherjee, S., Joseph, S., Bhunia, A., Gonnade, R. G., Yetra, S. R., & Biju, A. T. (2017). Enantioselective synthesis of spiro γ-butyrolactones by N-heterocyclic carbene (NHC)-catalyzed formal [3 + 2] annulation of enals with 3-hydroxy oxindoles. RSC Advances / Organic & Biomolecular Chemistry. 5
Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. (2017). Chemical Reviews (ACS Publications). 2
Advanced Technical Guide on the Physical, Chemical, and Synthetic Properties of 5-Methyl-3-(phenylthio)dihydrofuran-2(3H)-one
Executive Summary & Nomenclature Clarification While frequently queried under the non-standard identifier "5-methyl-2-(phenylthio)-dihydrofuran-2(3H)-one", the synthetically viable and heavily utilized compound in litera...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Nomenclature Clarification
While frequently queried under the non-standard identifier "5-methyl-2-(phenylthio)-dihydrofuran-2(3H)-one", the synthetically viable and heavily utilized compound in literature is 5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one (also referred to as
α
-phenylthio-
γ
-valerolactone)[1]. In standard IUPAC lactone nomenclature, the carbonyl carbon is strictly designated as C2; thus, placing a thioether at C2 would denote a hemithioacetal rather than a lactone.
This whitepaper characterizes the C3-substituted isomer, a critical chiral building block and enolate-stabilizing intermediate used extensively in the total synthesis of complex polyketides, acetogenins (e.g., Uvaricin), and strigol analogues[2].
Physical and Chemical Properties
To facilitate robust experimental design, the foundational physicochemical properties of 5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one are summarized below.
Highly soluble in THF, DCM, EtOAc, Et2O; Insoluble in H2O
Stability
Stable under inert atmosphere (N2/Ar) at 4 °C. Prone to slow oxidation to sulfoxide in ambient air.
Core Chemical Reactivity & Mechanistic Pathways
The strategic value of the
α
-phenylthio group in lactone chemistry is twofold: it dramatically increases the acidity of the
α
-proton (facilitating regioselective enolization) and serves as a traceless directing group that can be thermally eliminated to form
α,β
-unsaturated lactones (butenolides)[3].
A. Enolate Formation and Diastereoselective Alkylation
Deprotonation of 5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one using strong, non-nucleophilic bases (e.g., LDA or NaHMDS) at cryogenic temperatures (-78 °C) generates a highly stabilized lithium or sodium enolate. The bulky phenylthio group dictates the facial selectivity of incoming electrophiles, allowing for highly diastereoselective C-C bond formation[2].
B. Sulfoxide Syn-Elimination (Pummerer-type/Thermal)
Following alkylation, the phenylthio group is typically oxidized to a sulfoxide using
m
-CPBA or
NaIO4
. Upon mild heating, the sulfoxide undergoes a concerted thermal syn-elimination, expelling phenylsulfenic acid (
PhSOH
) and yielding a substituted 5-methylfuran-2(5H)-one (butenolide)[4].
Caption: Mechanistic pathway from lactone enolization through thermal syn-elimination to yield butenolides.
Experimental Protocols: A Self-Validating System
As a Senior Application Scientist, I emphasize that robust methodology requires built-in validation. The following protocol details the alkylation and subsequent elimination of 5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one, incorporating critical In-Process Controls (IPCs).
Protocol: Diastereoselective Alkylation and Butenolide Formation
Step 1: Enolate Generation
Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).
Dissolve 5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one (1.0 equiv) in anhydrous THF (0.2 M) and cool to -78 °C using a dry ice/acetone bath.
Dropwise, add NaHMDS (1.1 equiv, 1.0 M in THF) over 10 minutes.
Causality & IPC: NaHMDS is preferred over LDA for certain bulky electrophiles to minimize aggregation.
Validation: A distinct color change to deep yellow/orange indicates successful enolate formation. Stir for 30 minutes.
Step 2: Electrophilic Trapping
Add the desired alkyl halide (1.2 equiv) dropwise.
Maintain at -78 °C for 2 hours, then slowly warm to 0 °C.
Validation: Quench a 50 µL aliquot in saturated
NH4Cl
, extract with EtOAc, and analyze via TLC (Hexanes:EtOAc 8:2). The disappearance of the starting material (
Rf≈0.4
) confirms the reaction.
Step 3: Oxidation and Syn-Elimination
Quench the main reaction with saturated aqueous
NH4Cl
and extract with EtOAc. Dry over
Na2SO4
and concentrate.
Dissolve the crude alkylated product in DCM (0.1 M) and cool to 0 °C.
Add
m
-CPBA (1.1 equiv) in portions. Stir for 1 hour.
Quench with saturated
NaHCO3
and
Na2S2O3
, extract, and concentrate.
Dissolve the crude sulfoxide in toluene (0.1 M) and reflux (110 °C) for 4 hours.
Causality & IPC: Toluene reflux provides the exact thermal energy required for the concerted syn-elimination of phenylsulfenic acid.
Validation:1H
NMR of the crude mixture will show the disappearance of the
α
-proton and the emergence of a sharp vinylic proton signal (
δ
7.0-7.5 ppm), confirming butenolide formation[3].
Caption: Step-by-step experimental workflow for the synthesis of substituted butenolides.
Applications in Drug Development and Total Synthesis
The utility of 5-methyl-3-(phenylthio)dihydrofuran-2(3H)-one is best highlighted in the total synthesis of biologically active natural products:
Acetogenin Synthesis (Uvaricin): In the landmark total synthesis of Uvaricin, a potent antitumor agent, the
α
-phenylthio-
γ
-valerolactone framework was utilized to couple the aliphatic iodide chain. The phenylthio group directed the stereochemistry before being cleanly eliminated to form the terminal butenolide essential for Uvaricin's cytotoxic activity[2].
Strigol Analogues (Carba-GR24): In agricultural chemical development, this intermediate is employed to synthesize strigol analogues (like Carba-GR24), which act as germination stimulants for parasitic weeds. The predictable reactivity of the phenylthio-substituted lactone allows for precise construction of the tricyclic core[4].
References
Total Synthesis of Uvaricin | The Journal of Organic Chemistry
Source: ACS Publications
URL:2
Synthesis and Biological Evaluation of the Strigol Analogue Carba-GR24
Source: ACS Publications
URL:4
Synthesis and Biological Properties of 2(5H)-Furanones Featuring Bromine Atoms on the Heterocyclic Ring
Source: Università di Pisa (unipi.it)
URL:3
Upgrading of Biobased Lactones with Dialkylcarbonates
Source: ResearchGate
URL:1
Spectroscopic data for 5-methyl-dihydrofuranone derivatives
Multidimensional Spectroscopic Characterization of 5-Methyl-dihydrofuran-2(3H)-one Derivatives: A Comprehensive Guide for Structural Validation Executive Summary 5-Methyl-dihydrofuran-2(3H)-one, commonly known as γ -vale...
Author: BenchChem Technical Support Team. Date: April 2026
Multidimensional Spectroscopic Characterization of 5-Methyl-dihydrofuran-2(3H)-one Derivatives: A Comprehensive Guide for Structural Validation
Executive Summary
5-Methyl-dihydrofuran-2(3H)-one, commonly known as
γ
-valerolactone (GVL), and its derivatives represent a critical class of structural motifs. They serve dual roles as highly sustainable, bio-based platform chemicals for green synthesis and as essential pharmacophores in drug development. For researchers and application scientists, the unambiguous structural elucidation of these lactones is paramount. This whitepaper provides an in-depth, causality-driven guide to the spectroscopic profiling of 5-methyl-dihydrofuranone derivatives, establishing self-validating analytical frameworks for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS).
Structural Causality & Electronic Properties
To accurately interpret the spectroscopic data of 5-methyl-dihydrofuran-2(3H)-one, one must first understand the causality dictated by its molecular geometry.
The core scaffold features a five-membered
γ
-lactone ring. The internal bond angles of this cyclopentane-like structure deviate from the ideal tetrahedral angle (109.5°), inducing measurable ring strain. This geometric constraint forces the endocyclic oxygen to adopt a hybridization state with increased
p
-character in its lone pairs, which subsequently increases the
s
-character of the exocyclic C=O bond. This electronic redistribution stiffens the carbonyl double bond, directly causing the characteristic blue-shift observed in FT-IR analyses compared to unstrained acyclic esters.
Furthermore, the introduction of a methyl group at the C5 position breaks the molecule's symmetry, creating a stereocenter. This chiral environment renders the adjacent C4 (and to a lesser extent, C3) methylene protons diastereotopic. Because these protons occupy distinct spatial environments relative to the C5 methyl group (experiencing different magnetic shielding cones), they exhibit distinct chemical shifts and complex
J
-coupling networks in high-resolution
1
H NMR.
Spectroscopic Profiling & Data Interpretation
The following quantitative data represents the consensus spectroscopic profile for the unmodified 5-methyl-dihydrofuran-2(3H)-one platform, serving as a baseline for substituted derivatives [1].
Table 1: Consensus Spectroscopic Data for 5-Methyl-dihydrofuran-2(3H)-one
Spectroscopic Modality
Key Signals / Features
Structural Assignment & Causality
1
H NMR (CDCl
3
)
δ
4.66 (m, 1H)
C5-H : Strongly deshielded by the adjacent endocyclic oxygen.
δ
2.56 - 2.55 (m, 2H)
C3-H
2 : Deshielded by the adjacent carbonyl group (
α
-position).
δ
2.39 (m, 1H), 1.85 (m, 1H)
C4-H
2 : Diastereotopic protons (
β
-position) splitting due to C5 chirality.
δ
1.41 (d,
J
= 6.3 Hz, 3H)
C5-CH
3 : Methyl group coupled to the C5 methine proton.
13
C NMR (CDCl
3
)
δ
177.2
C2 : Carbonyl carbon[2].
δ
77.3
C5 : Methine carbon bound to oxygen.
δ
29.7, 29.1
C3, C4 : Methylene carbons.
δ
21.0
C5-CH
3 : Methyl carbon.
FT-IR (ATR)
~1770 cm
−1
C=O stretch : Elevated frequency due to 5-membered ring strain.
~1180 cm
−1
C-O-C stretch : Asymmetric stretching of the lactone ether linkage.
EI-MS (70 eV)
m/z
100
[M]+∙ : Molecular Ion (relatively low abundance) [2].
m/z
85
[M−CH3]+ : Loss of the C5 methyl radical.
m/z
56
[M−CO2]+∙ : Base Peak. Rapid extrusion of carbon dioxide via
α
-cleavage.
Mechanistic Insights into Fragmentation (EI-MS)
Under standard 70 eV electron ionization, the lactone ring undergoes a highly predictable fragmentation cascade. The molecular ion (
m/z
100) is inherently unstable. The dominant thermodynamic pathway is the
α
-cleavage adjacent to the carbonyl, followed by the rapid extrusion of CO
2
(44 Da). This structural collapse yields a highly stable hydrocarbon radical cation at
m/z
56, which serves as the diagnostic base peak for this class of compounds.
Standardized Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating systems . Every step includes a built-in verification checkpoint to prevent artifactual data interpretation, a standard required when analyzing these compounds for biomass valorization [3] or pharmaceutical quality control [4].
Sample Preparation : Dissolve 15-20 mg of the highly pure (>98%) lactone derivative in 0.6 mL of deuterated chloroform (CDCl
3
) containing 0.05% v/v Tetramethylsilane (TMS) as an internal chemical shift reference.
Self-Validation Checkpoint (Relaxation Assessment) : Prior to quantitative acquisition, execute a preliminary inversion-recovery experiment to determine the longitudinal relaxation time (
T1
) of the slowest-relaxing proton (typically the C5 methine).
Parameter Optimization : Set the inter-pulse delay (
D1
) to at least 5×T1 (usually
≥
10 seconds). Causality: This ensures >99% magnetization recovery between scans, guaranteeing that peak integrations perfectly reflect molar ratios.
Acquisition : Acquire 16-32 transients at 298 K using a 30° flip angle to minimize total experiment time while maintaining quantitative integrity.
Processing : Apply a 0.3 Hz exponential line-broadening window function. Phase and baseline correct manually. Set the TMS signal strictly to
δ
0.00 ppm.
GC-EI-MS Analysis Protocol
Objective: Confirm molecular mass and diagnostic fragmentation patterns.
Self-Validation Checkpoint (Instrument Tuning) : Introduce Perfluorotributylamine (PFTBA) into the mass spectrometer. Verify isotopic mass accuracy and detector response linearity. The abundance ratio of
m/z
69 to
m/z
219 must fall within the manufacturer's specified tolerance to rule out mass discrimination in the quadrupole analyzer.
Self-Validation Checkpoint (System Blank) : Inject 1
μ
L of pure MS-grade methanol. Run the full temperature gradient to establish a baseline and definitively rule out column carryover from previous analyses.
Sample Injection : Dilute the lactone sample to 10
μ
g/mL in MS-grade methanol. Inject 1
μ
L using a split ratio of 50:1.
Chromatography : Use a non-polar capillary column (e.g., HP-5MS). Temperature program: 50°C hold for 2 min, ramp at 15°C/min to 250°C, hold for 5 min.
Ionization & Detection : Operate the EI source at 70 eV and 230°C. Scan range:
m/z
35 to 300.
Analytical Workflow Visualization
To synthesize these methodologies into a cohesive laboratory strategy, the following workflow illustrates the orthogonal cross-validation required to definitively assign the structure of a 5-methyl-dihydrofuranone derivative.
Figure 1: Multidimensional spectroscopic validation workflow for lactone derivatives.
References
Gamma-Valerolactone | CID 7921 , PubChem Database, National Center for Biotechnology Information, [Link]
Turning Lignin into Aliphatic Organic Chemicals in Gamma-Valerolactone: Advances into a Bioelectrorefinery , ChemRxiv,[Link]
Foundational
An In-depth Technical Guide to 5-methyl-3-(phenylthio)-2(5H)-furanone: Synthesis, Properties, and Therapeutic Potential
Introduction: The Prominence of the 2(5H)-Furanone Scaffold in Medicinal Chemistry The 2(5H)-furanone, or butenolide, ring system is a privileged heterocyclic motif that forms the core of numerous natural products and ph...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Prominence of the 2(5H)-Furanone Scaffold in Medicinal Chemistry
The 2(5H)-furanone, or butenolide, ring system is a privileged heterocyclic motif that forms the core of numerous natural products and pharmacologically active compounds.[1] Its inherent chemical reactivity, stemming from a conjugated lactone system, makes it a versatile synthetic intermediate and a potent pharmacophore.[1] Molecules incorporating this scaffold have demonstrated a vast spectrum of biological activities, including significant anticancer, anti-inflammatory, antimicrobial, and antifungal properties.[1][2][3][4][5][6]
The introduction of a sulfur-based substituent, particularly a phenylthio group at the C3 position, modulates the electronic properties and steric profile of the furanone ring. This modification has been shown to be particularly effective in enhancing antimicrobial and, specifically, anti-biofilm capabilities.[3][5] This guide provides a detailed examination of a specific, promising derivative: 5-methyl-3-(phenylthio)-2(5H)-furanone, offering insights into its chemical identity, a robust protocol for its synthesis, and its potential applications in the field of drug development based on data from closely related analogues.
Core Molecular Identity and Physicochemical Properties
A precise understanding of a compound's fundamental properties is the bedrock of all further research and application. This section outlines the key identifiers and computed physicochemical characteristics of 5-methyl-3-(phenylthio)-2(5H)-furanone.
Table 1: Core Identifiers and Computed Physicochemical Properties of 5-methyl-3-(phenylthio)-2(5H)-furanone.
Synthesis and Mechanistic Rationale
While specific literature detailing the synthesis of 5-methyl-3-(phenylthio)-2(5H)-furanone is sparse, a highly plausible and efficient route can be designed based on well-established reactions of halogenated furanones.[3][5][8] The most logical approach involves a nucleophilic substitution reaction between a 3-halo-5-methyl-2(5H)-furanone precursor and thiophenol.
Proposed Synthetic Workflow
The synthesis can be conceptualized as a two-step process starting from commercially available materials. This workflow is designed for efficiency and high regioselectivity.
Caption: Proposed two-step synthesis of the target compound.
Step-by-Step Experimental Protocol
Part 1: Synthesis of 3-Bromo-5-methyl-2(5H)-furanone (Intermediate)
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add α-angelica lactone (5-methyl-2(3H)-furanone) (1.0 eq) and carbon tetrachloride (CCl₄) as the solvent.
Initiation: Add N-Bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN).
Reaction: Heat the mixture to reflux (approx. 77°C) and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). The reaction involves a radical-mediated allylic bromination. The α,β-unsaturated isomer, 3-bromo-5-methyl-2(5H)-furanone, is the thermodynamically favored product.
Workup: After cooling to room temperature, filter the mixture to remove succinimide. Wash the filtrate with a saturated sodium thiosulfate solution to quench any remaining bromine, followed by a brine wash.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
Part 2: Synthesis of 5-methyl-3-(phenylthio)-2(5H)-furanone (Final Product)
Reaction Setup: In a separate flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the purified 3-bromo-5-methyl-2(5H)-furanone (1.0 eq) in anhydrous diethyl ether.
Nucleophile Addition: Add thiophenol (1.1 eq) to the solution.
Base-Catalyzed Reaction: Slowly add triethylamine (Et₃N) (1.2 eq) dropwise to the stirred solution at room temperature. The triethylamine acts as a base to deprotonate the thiophenol, forming the more nucleophilic thiophenolate anion, and also serves to neutralize the HBr byproduct generated during the substitution.[3]
Reaction: Allow the reaction to stir at room temperature for 8-12 hours. The reaction proceeds via a regioselective nucleophilic substitution, where the thiophenolate displaces the bromide at the C3 position.[3][5]
Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The final product, 5-methyl-3-(phenylthio)-2(5H)-furanone, can be purified by flash chromatography to yield a solid or oil.
Potential Applications in Drug Development
While direct biological data for 5-methyl-3-(phenylthio)-2(5H)-furanone is not extensively published, the therapeutic potential can be inferred from studies on structurally analogous compounds. The primary areas of interest are its antimicrobial and antifungal activities.
Antifungal Activity
Research on a series of 3-phenyl-5-methyl-2(5H)-furanones has demonstrated potent antifungal activity, particularly against filamentous fungi.[2] The activity is highly dependent on the substitution pattern on the phenyl ring. For instance, a dichlorinated analogue showed an exceptionally low Minimum Inhibitory Concentration (MIC), comparable to the standard drug ketoconazole.
Table 2: Antifungal activity of representative 3-phenyl-furanone analogues. Data extracted from Pour et al., 2000[2] and Pour et al., 2001.[4]
These findings strongly suggest that the 5-methyl-3-(phenylthio)-2(5H)-furanone core is a promising scaffold for developing novel antifungal agents. The phenylthio moiety is expected to contribute significantly to the compound's lipophilicity and potential interactions with fungal targets.
Antibacterial and Anti-Biofilm Activity
The 2(5H)-furanone scaffold is renowned for its ability to inhibit bacterial biofilm formation, a critical factor in persistent and antibiotic-resistant infections.[3] Thio-derivatives, in particular, have shown pronounced activity against Gram-positive bacteria like Bacillus subtilis and the opportunistic pathogen Staphylococcus aureus.[1][5]
The mechanism often involves the inhibition of quorum sensing, the cell-to-cell communication system that bacteria use to coordinate group behaviors, including biofilm formation. The furanone molecule can interfere with bacterial signaling pathways, disrupting this communication and preventing the establishment of resilient biofilm communities.
Caption: Mechanism of furanones as quorum sensing inhibitors.
Studies on chiral 2(5H)-furanone sulfones, which are oxidized analogues of thio-furanones, have reported MIC values as low as 8–16 µg/mL against various Gram-positive bacteria, including S. aureus and B. subtilis.[6][9] This indicates that the sulfur-containing furanone chemotype is a promising starting point for developing agents to combat difficult-to-treat biofilm-associated infections.[5]
Conclusion and Future Directions
5-methyl-3-(phenylthio)-2(5H)-furanone emerges as a compound of significant interest for researchers in medicinal chemistry and drug development. Its molecular structure combines the proven biological relevance of the 2(5H)-furanone core with a phenylthio substituent known to enhance antimicrobial properties. The synthetic route outlined in this guide is robust, high-yielding, and relies on established chemical principles, making the compound readily accessible for further investigation.
Future research should focus on the empirical validation of its biological activity. Key steps include:
Confirmation of Synthesis and Characterization: Performing the proposed synthesis and fully characterizing the product using NMR, IR, and mass spectrometry to confirm its structure.
In Vitro Biological Screening: Evaluating its MIC against a panel of clinically relevant fungal and bacterial strains, including drug-resistant isolates.
Mechanism of Action Studies: Investigating its specific molecular targets and confirming its role as a quorum sensing inhibitor.
Analogue Development: Systematically modifying the phenyl ring and the C5-methyl group to establish a clear structure-activity relationship (SAR) to optimize potency and selectivity.
This technical guide serves as a foundational resource, providing the necessary chemical context and a clear experimental framework to unlock the full therapeutic potential of 5-methyl-3-(phenylthio)-2(5H)-furanone.
References
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National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 369518, 5-Methyl-3-(phenylthio)-2(5H)-furanone. Retrieved from [Link].
Haraguchi, K., Matsui, H., Takami, S., & Tanaka, H. (2009). Additive Pummerer reaction of 3,5-O-(di-tert-butyl)silylene-4-thiofuranoid glycal: a high-yield and beta-selective entry to 4'-thioribonucleosides. The Journal of Organic Chemistry, 74(6), 2616–2619. [Link]
Gepfert, S., & Padwa, A. (2024). 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Molecules, 29(22), 5149. [Link]
Pour, M., Spulák, M., Balsánek, V., Kunes, J., Buchta, V., & Waisser, K. (2000). 3-Phenyl-5-methyl-2H,5H-furan-2-ones: tuning antifungal activity by varying substituents on the phenyl ring. Bioorganic & Medicinal Chemistry Letters, 10(16), 1893–1895. [Link]
Faizova, R. G., Kurbangalieva, A. R., Khabibrakhmanova, A. M., Lodochnikova, O. A., Galkina, I. V., & Kayumov, A. R. (2023). The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. Molecules, 28(6), 2530. [Link]
Pour, M., Spulák, M., Kunes, J., Buchta, V., & Waisser, K. (2001). 3-Phenyl-5-acyloxymethyl-2H,5H-furan-2-ones: synthesis and biological activity of a novel group of potential antifungal drugs. Journal of Medicinal Chemistry, 44(17), 2701–2706. [Link]
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A Technical Guide to the Discovery and Synthetic Evolution of Chiral Phenylthio Lactones
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Chiral Lactones and the Phenylthio Moiety Chiral lactones are a cornerstone of modern medicinal chemistry and natural prod...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of Chiral Lactones and the Phenylthio Moiety
Chiral lactones are a cornerstone of modern medicinal chemistry and natural product synthesis. Their prevalence in a vast array of biologically active molecules underscores their importance as key structural motifs and versatile synthetic intermediates. The stereochemistry of these cyclic esters is often critical to their pharmacological activity, making the development of stereoselective synthetic methods a paramount objective for organic chemists. Within this context, the incorporation of a phenylthio group (PhS) into lactone scaffolds represents a significant strategic advancement. The phenylthio moiety is not merely a passenger in the molecular architecture; it serves as a powerful tool for influencing stereoselectivity, a versatile handle for subsequent functional group transformations, and, in some cases, a direct contributor to biological activity. This guide provides an in-depth exploration of the discovery and evolution of synthetic strategies toward chiral phenylthio lactones, offering insights into the underlying principles and practical applications of these valuable compounds.
The Genesis of Phenylthio Lactone Synthesis: Early Strategies and Mechanistic Insights
The introduction of the phenylthio group into lactone structures emerged from the broader field of sulfur-assisted organic synthesis. Early methodologies often relied on diastereoselective approaches, where existing stereocenters in a precursor molecule would direct the formation of new stereocenters during lactonization. A pivotal strategy in this area involves the intramolecular cyclization of precursors bearing a phenylthio group, where the sulfur atom plays a crucial role in the reaction mechanism and stereochemical outcome.
One of the foundational approaches involves the transformation of cyclic α-phenylthio aldehydes. These compounds can undergo stereoselective aldol reactions, followed by a key phenylthio migration to furnish spirocyclic lactones.[1] This method highlights the dual role of the phenylthio group: first as a stereodirecting element in the aldol reaction and subsequently as a migrating group in the lactone formation.
A significant breakthrough in the enantioselective synthesis of these lactones came from the use of enantiomerically enriched precursors. A highly effective method involves the base-induced cyclization of γ-[(phenylthio)acyl]oxy α,β-unsaturated esters, which can be prepared from readily available chiral 2,3-epoxy alcohols.[2][3] This intramolecular Michael addition proceeds with a high degree of stereoselectivity, allowing for the synthesis of polysubstituted γ-lactones with excellent control over the stereochemistry, including the formation of quaternary carbon centers.[2][3]
Experimental Protocol: Stereoselective Synthesis of a Polysubstituted γ-Lactone via Intramolecular Michael Addition[2][3]
Step 1: Synthesis of the γ-[(Phenylthio)acyl]oxy α,β-Unsaturated Ester Precursor
To a solution of an enantiomerically enriched 2,3-epoxy alcohol in a suitable aprotic solvent (e.g., dichloromethane), add an α,β-unsaturated acid and a coupling agent (e.g., dicyclohexylcarbodiimide) along with a catalytic amount of 4-dimethylaminopyridine.
Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).
Filter the reaction mixture to remove the urea byproduct and concentrate the filtrate under reduced pressure.
Purify the resulting ester by column chromatography on silica gel.
The ester is then reacted with thiophenol in the presence of a suitable base (e.g., triethylamine) to introduce the phenylthio group via conjugate addition to the epoxide, followed by acylation to yield the desired precursor.
Step 2: Base-Induced Intramolecular Michael Addition
Dissolve the γ-[(phenylthio)acyl]oxy α,β-unsaturated ester in an appropriate solvent (e.g., tetrahydrofuran).
Cool the solution to a low temperature (e.g., -78 °C).
Add a strong, non-nucleophilic base (e.g., lithium diisopropylamide) dropwise to the solution.
Allow the reaction to stir at low temperature for a specified period, monitoring the progress by TLC.
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the resulting chiral phenylthio lactone by column chromatography.
Modern Era: Catalytic Asymmetric Approaches to Phenylthio Lactones
The evolution of asymmetric catalysis has revolutionized the synthesis of chiral molecules, and phenylthio lactones are no exception. Modern strategies increasingly rely on the use of chiral catalysts to induce enantioselectivity, offering more efficient and atom-economical routes compared to substrate-controlled methods.
One of the prominent catalytic asymmetric methods is halolactonization. While not always directly incorporating a phenylthio group in the final product, the catalysts used can be chiral bifunctional sulfides. These catalysts have demonstrated high efficiency in the enantioselective bromolactonization of α-allyl carboxylic acids to produce optically active α-spiro-γ-lactones.[4] The design of these catalysts, often derived from BINOL, is crucial for achieving high levels of stereocontrol.[4]
The Role of Chiral Phenylthio Lactones in Drug Development and Natural Product Synthesis
The utility of chiral phenylthio lactones extends significantly into the realms of drug discovery and the total synthesis of complex natural products. The phenylthio group can be a crucial pharmacophore, or it can serve as a synthetic handle for further elaboration. For instance, the sulfur atom can be oxidized to a sulfoxide or sulfone, which can then be eliminated to form an unsaturated lactone or displaced by a variety of nucleophiles. This versatility makes chiral phenylthio lactones valuable building blocks.
In the context of drug development, the ability to synthesize enantiomerically pure lactones is critical. Different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. Therefore, access to stereochemically defined building blocks like chiral phenylthio lactones is essential for the development of safe and effective therapeutics.
Logical Progression of Synthetic Strategies
Caption: Evolution of synthetic approaches to chiral phenylthio lactones.
Conclusion and Future Outlook
The journey from the initial discovery of methods to synthesize phenylthio lactones to the development of sophisticated catalytic asymmetric strategies showcases a remarkable progression in synthetic organic chemistry. The phenylthio group has proven to be an invaluable tool for achieving high levels of stereocontrol in lactone synthesis. The ability to construct these chiral building blocks with high enantiopurity has significant implications for the synthesis of complex natural products and the development of novel pharmaceuticals.
Future research in this area will likely focus on the development of even more efficient and versatile catalytic systems. The exploration of new chiral ligands and organocatalysts will continue to push the boundaries of enantioselectivity. Furthermore, the application of these methodologies to the synthesis of a wider range of biologically active molecules will undoubtedly lead to new discoveries in medicinal chemistry. The foundation laid by the pioneering work on chiral phenylthio lactones will continue to inspire innovation in the field of asymmetric synthesis for years to come.
References
Title: ChemInform Abstract: Stereoselective Synthesis of Highly Substituted γ-Lactones and Butenolides by Intramolecular Michael Addition of Enantiomerically Enriched γ-((Phenylthio)acyl)oxy α,β-Unsaturated Esters
Source: ResearchGate
URL: [Link]
Title: Stereoselective Synthesis of Highly Substituted .gamma.-Lactones and Butenolides by Intramolecular Michael Addition of Enantiomerically Enriched .gamma.-[(Phenylthio)acyl]oxy .alpha.,.beta.-Unsaturated Esters
Source: The Journal of Organic Chemistry - ACS Publications
URL: [Link]
Title: Asymmetric Synthesis of α-Spiro-γ-lactones and α-Substituted γ-Lactones via Chiral Bifunctional Sulfide-Catalyzed Bromolactonizations
Source: The Journal of Organic Chemistry - ACS Publications
URL: [Link]
Title: Transformation of cyclic α-phenylthio aldehydes by stereoselective aldol reactions and phenylthio migration into spirocyclic lactones and ethers, and E-allylic alcohols with 1,4-related chiral centres
Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing)
URL: [Link]
A Technical Guide to 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one: A Versatile Chiral Synthon in Asymmetric Synthesis
This guide provides an in-depth exploration of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, a potent chiral synthon for the stereocontrolled synthesis of complex organic molecules. We will delve into its synthesi...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth exploration of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, a potent chiral synthon for the stereocontrolled synthesis of complex organic molecules. We will delve into its synthesis, core chemical principles, and strategic applications, offering field-proven insights for researchers, scientists, and professionals in drug development. Chiral γ-butyrolactones are foundational scaffolds in a vast array of biologically active natural products and pharmaceuticals.[1][2] The ability to precisely control stereochemistry during their synthesis and subsequent modification is paramount for accessing target molecules with desired therapeutic effects.
Introduction: The Strategic Importance of Chiral γ-Lactones
The γ-butyrolactone motif is a privileged structure in medicinal chemistry and natural product synthesis.[1] Its prevalence underscores the need for robust and flexible synthetic methods to access enantiomerically pure derivatives.[3][4][5] Chiral synthons, or "building blocks," provide an efficient pathway to introduce specific stereocenters, which can then be elaborated into more complex structures. 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one serves as an exemplary synthon, embedding a predefined stereocenter at the C5 position and featuring a strategically placed phenylthio group at the C2 position, which acts as a versatile functional handle for a variety of chemical transformations.
Synthesis of the Chiral Synthon
The preparation of optically pure γ-lactones is a well-explored field, with numerous methodologies available.[3][4][6][7] The synthesis of the title compound, 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, can be achieved from the commercially available (S)-5-methyl-dihydrofuran-2(3H)-one. The introduction of the phenylthio group at the α-position (C2) is the key transformation.
Experimental Protocol: α-Phenylsulfenylation of (S)-5-Methyl-dihydrofuran-2(3H)-one
This protocol describes a standard and reliable method for the synthesis of the title compound. The causality behind this two-step, one-pot procedure lies in the generation of a lactone enolate, which then acts as a nucleophile to attack an electrophilic sulfur reagent.
Materials:
(S)-5-Methyl-dihydrofuran-2(3H)-one
Anhydrous Tetrahydrofuran (THF)
Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene
Diphenyl disulfide (PhSSPh)
Diisopropylamine
n-Butyllithium (n-BuLi)
Saturated aqueous ammonium chloride (NH₄Cl)
Ethyl acetate (EtOAc)
Brine (saturated aqueous NaCl)
Anhydrous magnesium sulfate (MgSO₄)
Argon or Nitrogen gas supply
Procedure:
Enolate Formation:
To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon), add anhydrous THF (e.g., 50 mL for a 10 mmol scale reaction) and cool to -78 °C using a dry ice/acetone bath.
Slowly add lithium diisopropylamide (LDA) solution (1.1 equivalents, e.g., 5.5 mL of a 2.0 M solution for 10 mmol scale). Rationale: LDA is a strong, non-nucleophilic base ideal for generating kinetic enolates from esters and lactones. The low temperature of -78 °C is critical to prevent side reactions such as self-condensation and to ensure kinetic control.
In a separate flask, dissolve (S)-5-Methyl-dihydrofuran-2(3H)-one (1.0 equivalent) in a minimal amount of anhydrous THF.
Add the lactone solution dropwise to the stirred LDA solution at -78 °C over 15 minutes.
Allow the resulting enolate solution to stir at -78 °C for 45-60 minutes to ensure complete formation.
Sulfenylation:
In a separate flask, dissolve diphenyl disulfide (1.2 equivalents) in anhydrous THF.
Add the diphenyl disulfide solution dropwise to the lactone enolate solution at -78 °C. Rationale: Diphenyl disulfide serves as the electrophilic sulfur source. The enolate attacks one of the sulfur atoms, displacing a thiophenolate anion.
Stir the reaction mixture at -78 °C for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
Workup and Purification:
Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. Rationale: The acidic quench protonates any remaining enolate and the thiophenolate byproduct.
Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add ethyl acetate and water.
Separate the layers. Extract the aqueous layer twice more with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
The crude product is then purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a mixture of diastereomers (at the C2 position).
}
}
Caption: Workflow for the synthesis of the title chiral synthon.
The Phenylthio Group: A Linchpin for Stereocontrolled Transformations
The synthetic utility of this synthon is derived almost entirely from the properties of the α-phenylthio group. This functional group serves three primary roles:
Activating Group: It acidifies the α-proton, facilitating the generation of a new enolate under milder conditions for subsequent alkylation or aldol reactions.
Stereodirecting Group: The bulky phenylthio group can effectively shield one face of the enolate, directing incoming electrophiles to the opposite face, thereby controlling the formation of a new stereocenter at C2.
Versatile Leaving Group: The thioether can be easily transformed. It can be displaced by nucleophiles, or oxidized to a sulfoxide or sulfone, which can then undergo syn-elimination to introduce an α,β-double bond.
Key Synthetic Applications and Protocols
Diastereoselective Alkylation
One of the most powerful applications is the diastereoselective alkylation of the synthon's enolate. This allows for the introduction of a wide variety of substituents at the C2 position with excellent stereocontrol, creating α,γ-disubstituted lactones, a common motif in natural products.
Enolate Formation: Generate the lithium enolate of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one using LDA in THF at -78 °C as described in the synthesis protocol (Section 2).
Alkylation: Add benzyl bromide (1.2 equivalents) dropwise to the enolate solution at -78 °C. Stir for 3-4 hours.
Workup: Quench with saturated NH₄Cl and perform an extractive workup as previously described.
Purification: Purify by flash chromatography to yield the C2-benzylated product. The stereochemistry is typically controlled by the approach of the electrophile from the face opposite the bulky phenylthio group.
}
}
Caption: Logical flow of diastereoselective alkylation.
Oxidative Elimination to Form α,β-Unsaturated Lactones
The phenylthio group can be selectively oxidized, typically with an oxidant like meta-chloroperoxybenzoic acid (m-CPBA), to the corresponding sulfoxide. Upon gentle heating, this intermediate undergoes a syn-elimination to afford an α,β-unsaturated lactone (a butenolide). This is a powerful method for introducing unsaturation into the lactone ring.
Experimental Protocol: Synthesis of (S)-5-Methyl-5H-furan-2-one
Oxidation: Dissolve the C2-alkylated lactone from Section 4.1 in dichloromethane (DCM) and cool to 0 °C.
Add m-CPBA (1.1 equivalents) portion-wise, maintaining the temperature at 0 °C. Stir for 1-2 hours until TLC indicates complete consumption of the starting material.
Workup: Quench with aqueous sodium thiosulfate solution, followed by saturated sodium bicarbonate solution. Extract with DCM, dry the organic layer, and concentrate.
Elimination: Dissolve the crude sulfoxide in a high-boiling solvent like toluene and heat at reflux (approx. 110 °C) for 2-4 hours.
Purification: Cool the reaction and concentrate. Purify the resulting butenolide by flash chromatography.
Reductive Desulfurization
The phenylthio group can be removed reductively to yield a C2-unsubstituted lactone. This is useful when the sulfenyl group has served its purpose as a stereocontrol element for an alkylation at C2 and is no longer needed. Reagents like Raney Nickel or tributyltin hydride are effective for this transformation.
Conclusion
5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one is a highly valuable and versatile chiral synthon. Its utility stems from the strategic placement of a phenylthio group on a stereodefined lactone core. This group enables a suite of reliable and high-yielding transformations—including diastereoselective alkylations, oxidative eliminations, and reductive removals—that provide access to a wide range of complex, enantiomerically enriched target molecules. For drug development professionals and synthetic chemists, mastering the application of such synthons is a key strategy for the efficient and stereocontrolled construction of novel chemical entities.
References
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Loza, V. V., Vostrikov, N. S., & Miftakhov, M. S. (2008). Synthesis of (5S)-5-Methylfuran-2(5H)-one and Its Dihydro Derivative. Russian Journal of Organic Chemistry, 44(12), 1804–1806. [Link]
Chen, X., et al. (2018). Facile access to chiral g-butyrolactones via rhodium-catalysed asymmetric hydrogenation of g-butenolides and g-hydroxybutenolides. Organic Chemistry Frontiers, 5(1), 53-57. [Link]
Loza, V. V., Vostrikov, N. S., & Miftakhov, M. S. (2015). Synthesis of (5 S )-5-methylfuran-2(5 H )-one and its dihydro derivative. ResearchGate. [Link]
Allergenic .alpha.-methylene-.gamma.-butyrolactones. 2. Syntheses from ethyl 2-(phenylthio)propionate and .alpha.-acetoxy aldehydes. (1991). The Journal of Organic Chemistry. [Link]
Islam, M. R., & Jeong, I. Y. (2018). Natural and Synthetic Lactones Possessing Antitumor Activities. Molecules, 23(10), 2655. [Link]
Architecting Asymmetry: A Deep-Dive into Chiral Building Blocks for Modern Drug Discovery
The Strategic Imperative of Chirality in Drug Design The three-dimensional architecture of a pharmaceutical agent dictates its interaction with biological targets. Historically, many drugs were administered as racemates;...
Author: BenchChem Technical Support Team. Date: April 2026
The Strategic Imperative of Chirality in Drug Design
The three-dimensional architecture of a pharmaceutical agent dictates its interaction with biological targets. Historically, many drugs were administered as racemates; however, the tragic consequences of distomer toxicity (most notably with thalidomide) fundamentally shifted regulatory frameworks. Today, the FDA heavily prioritizes the development of single-enantiomer therapeutics. An analysis of FDA approvals between 2016 and 2020 reveals that the vast majority of new molecular entities are single enantiomers, underscoring the necessity for robust asymmetric synthesis platforms (1).
To achieve this, medicinal chemists and process engineers rely heavily on chiral building blocks —enantiopure starting materials that embed necessary stereocenters early in the synthetic route. Unlike late-stage asymmetric catalysis, which can introduce trace heavy-metal contamination and scale-up complexities, utilizing chiral building blocks from the "chiral pool" or via early-stage resolution provides predictable, absolute stereocontrol (2).
Decision matrix for selecting chiral synthesis strategies in drug discovery.
High-Value Chiral Building Blocks: Epoxides and Quaternary Centers
While naturally occurring amino acids and carbohydrates form the foundation of the chiral pool, modern drug discovery often requires non-natural stereocenters.
Terminal Epoxides: Enantioenriched terminal epoxides are among the most versatile chiral building blocks. Their inherent ring strain makes them highly susceptible to stereospecific nucleophilic ring-opening, allowing for the rapid generation of 1,2-diols, amino alcohols, and complex ethers.
Quaternary Stereocenters: Constructing molecules with quaternary stereocenters remains a significant synthetic challenge due to steric hindrance. Recent advancements in biocatalysis have enabled the generation of these complex building blocks. For instance, the use of halohydrin dehalogenases (HHDHs) allows for the highly enantio- and regioselective ring-opening of 2,2-disubstituted epoxides, yielding libraries of chiral building blocks with quaternary centers in >99% ee (3).
To bridge the gap between racemic petrochemical feedstocks and enantiopure building blocks, Jacobsen’s Hydrolytic Kinetic Resolution (HKR) is the industry gold standard. This protocol resolves racemic terminal epoxides into highly enantioenriched unreacted epoxides and 1,2-diols using a chiral (salen)Co(III) catalyst (4).
Step-by-Step Methodology & Mechanistic Causality
The following protocol is designed as a self-validating system for the resolution of methyl glycidate (5).
Step 1: Catalyst Oxidation and Activation
Action: Dissolve 0.5 mol% of (R,R)-(-)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) in toluene. Add acetic acid (2 eq relative to catalyst) and stir open to the air for 30 minutes. Remove solvent in vacuo.
Causality: The Co(II) complex is catalytically inactive for this process. Aerobic oxidation in the presence of acetic acid generates the Co(III)-OAc species. The Co(III) center acts as a potent Lewis acid, coordinating to the epoxide oxygen and activating the ring for nucleophilic attack.
Step 2: Kinetic Resolution
Action: Cool the neat racemic epoxide (1.0 eq) to 0 °C. Add the activated Co(III) catalyst. Slowly add exactly 0.55 equivalents of H₂O dropwise over 1 hour. Stir for 14 hours at room temperature.
Causality: The chiral ligand environment drastically lowers the activation energy for the ring-opening of one specific enantiomer (
krel>50
). Water is added slowly to prevent an exothermic runaway, which would erode kinetic differentiation. Using exactly 0.55 equivalents of water ensures the more reactive enantiomer is completely consumed, maximizing the enantiomeric excess (ee) of the remaining unreacted epoxide.
Step 3: Isolation via Phase Partitioning
Action: Dilute the reaction mixture with pentane and extract with water three times. Dry the organic layer over anhydrous Na₂SO₄, filter, and isolate the unreacted epoxide via fractional vacuum distillation.
Causality: The aqueous extraction selectively removes the highly polar 1,2-diol byproduct. If the diol is not removed prior to distillation, it causes severe foaming and thermal degradation of the epoxide at elevated temperatures.
Step 4: System Validation (The Feedback Loop)
Action: Analyze an aliquot of the distilled epoxide via chiral gas chromatography (e.g., 20 m Chiraldex γ-TA capillary column).
Self-Validation Logic: The system validates its own execution. If the GC trace shows >99% ee, the stoichiometry and catalyst activity were perfect. If the ee is <99%, it acts as a diagnostic indicator that either the water stoichiometry was too low (incomplete resolution) or the catalyst suffered degradation, requiring immediate adjustment for the next batch.
Self-validating workflow for the Hydrolytic Kinetic Resolution of epoxides.
Quantitative Synthesis Metrics
When designing a synthetic route for a drug candidate, process chemists must weigh the metrics of different asymmetric strategies. The table below summarizes the quantitative and qualitative data comparing the use of chiral building blocks against alternative methodologies.
Synthesis Methodology
Typical Enantiomeric Excess (ee)
Scalability
Relative Cost
Substrate Scope
Environmental Impact
Chiral Pool Synthesis
>99% (Inherent)
Excellent (kg to ton)
Low
Limited to natural motifs
Low (Renewable sources)
Asymmetric Metal Catalysis
85% - 99%
Good
High (Precious metals)
Very Broad
High (Metal toxicity/waste)
Organocatalysis
80% - 98%
Moderate to Good
Moderate
Broad
Low (Metal-free)
Biocatalysis (e.g., HHDHs)
74% - >99%
Moderate
Moderate to High
Highly Specific
Very Low (Aqueous/Mild)
References
Source: PMC (National Institutes of Health)
Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020)
Oxiranecarboxylic Acid, Methyl Ester, (2S)
Highly selective hydrolytic kinetic resolution of terminal epoxides catalyzed by chiral (salen)Co(III) complexes.
Biocatalytically Generated Library of Chiral Building Blocks Containing a Quaternary Stereocenter
Source: ACS Publications
URL
The Dihydrofuranone Core in Natural Products: Structural Biology, Chemical Synthesis, and Therapeutic Applications
Executive Summary The dihydrofuranone core—commonly referred to as the γ-butyrolactone or butenolide ring—is a privileged structural motif ubiquitous in natural products. As a Senior Application Scientist, I have observe...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The dihydrofuranone core—commonly referred to as the γ-butyrolactone or butenolide ring—is a privileged structural motif ubiquitous in natural products. As a Senior Application Scientist, I have observed that the true value of this five-membered lactone ring lies not just in its structural rigidity, but in its dynamic chemical reactivity. It acts as an environmental sensor, a suicide substrate, and a highly specific pharmacophore across multiple biological kingdoms. This whitepaper synthesizes the mechanistic signaling, structure-activity relationships (SAR), and advanced chemoenzymatic synthesis protocols surrounding dihydrofuranone-derived natural products, providing a self-validating framework for drug development professionals.
Mechanistic Signaling Pathways of Dihydrofuranones
Acyl-Homoserine Lactones (AHLs) in Bacterial Quorum Sensing
In Gram-negative Proteobacteria, cell-density-dependent group behaviors (such as biofilm formation and virulence) are coordinated via quorum sensing. The primary signaling molecules driving this communication are acyl-homoserine lactones (AHLs), which consist of a conserved homoserine lactone ring attached to a variable acyl chain (C4 to C18)[1].
Mechanistic Causality: The stability of the dihydrofuranone core is highly dependent on the microenvironment. AHLs diffuse freely across bacterial membranes, but their signaling is actively terminated via pH-dependent degradation. Under alkaline conditions, the lactone ring undergoes rapid hydrolysis, acting as an innate regulatory mechanism to prevent runaway gene expression[1]. When the local concentration reaches a critical threshold, AHLs bind to cytoplasmic "R proteins" (e.g., LuxR or LasR), triggering dimerization and the derepression of target genes[1].
Figure 1: AHL-driven quorum sensing pathway and transcriptional regulation.
Strigolactones: Phytohormones and Rhizosphere Cues
Strigolactones (SLs) are a class of butenolide (unsaturated butyrolactone) molecules that regulate plant shoot branching and act as symbiotic signals for arbuscular mycorrhizal fungi[2]. Structurally, they consist of a tricyclic lactone (ABC rings) connected via an enol-ether bridge to a methylbutenolide D-ring.
Mechanistic Causality: The D-ring is the absolute requirement for SL bioactivity[3]. The receptor for SLs is DWARF14 (D14), an atypical α/β-hydrolase. D14 does not merely bind the ligand; it actively cleaves the enol-ether bridge, covalently attaching the D-ring to its own active site. This "suicide substrate" mechanism forces a massive conformational change in D14, allowing it to recruit the F-box protein MAX2. This complex subsequently ubiquitinates D53/SMAX1 repressor proteins, targeting them for 26S proteasomal degradation and derepressing downstream growth pathways[2].
Figure 2: Strigolactone signaling cascade via D14-mediated D-ring hydrolysis.
The dihydrofuranone core is highly adaptable. By modifying the substituents surrounding the ring, researchers can drastically alter the biological target. A prime example is Podophyllotoxin , an aryltetralin lignan containing a trans-fused γ-butyrolactone ring. It acts as a potent microtubule depolymerizer by binding to the colchicine site of tubulin and serves as the precursor for the blockbuster chemotherapy drug etoposide[4].
Recent drug development efforts have focused on the structural simplification of complex natural products to isolate the active pharmacophore. By stripping away the rigid tetracyclic core of podophyllotoxin and leaving functionalized γ-butyrolactone derivatives, researchers have discovered highly potent antiviral agents. For example, specific syn-diastereomers of simplified γ-butyrolactones exhibit powerful in vivo efficacy against the Tobacco Mosaic Virus (TMV) by interfering with the viral coat protein assembly[5].
Table 1: Quantitative and Qualitative Data of Dihydrofuranone Natural Products
Compound Class
Representative Molecule
Primary Biological Target
Primary Function
Structural Nuance & SAR
Acyl-Homoserine Lactones
3-oxo-C12-HSL
LuxR / LasR
Quorum Sensing
C4-C18 acyl chain length dictates specific receptor binding affinity.
Strigolactones
5-Deoxystrigol
D14 (α/β hydrolase)
Shoot branching inhibition
Cleavable enol-ether bridge to the D-ring is essential for agonistic activity.
Aryltetralin Lignans
Podophyllotoxin
Tubulin (Colchicine site)
Microtubule depolymerization
Trans-fused γ-butyrolactone ring is critical for protein-ligand interaction.
Simplified γ-Butyrolactones
Compound 3g
TMV Coat Protein
Antiviral (Crop Protection)
Syn-diastereomer exhibits superior target binding compared to anti-isomers.
Advanced Synthetic Methodologies: A Self-Validating Protocol
Traditional total synthesis of highly functionalized dihydrofuranones (like podophyllotoxin) often suffers from poor diastereoselectivity, resulting in racemic mixtures that complicate biological assays. To resolve this, a self-validating chemoenzymatic synthesis workflow has been developed[4].
Experimental Protocol: Asymmetric Chemoenzymatic Synthesis of the Aryltetralin Lignan Core
Objective: To construct the tetracyclic core of podophyllotoxin with complete diastereoselectivity, utilizing enzymatic constraints to validate the stereocenters established in early chemical steps.
Step 1: Oxidative Enolate Coupling
Procedure: React an oxazolidinone auxiliary with a target ester precursor under controlled oxidative conditions.
Causality: This step is critical for establishing the absolute stereoconfiguration at the C8 position of the butyrolactone motif. The bulky chiral oxazolidinone auxiliary dictates the facial selectivity of the enolate attack, preventing the formation of undesired enantiomers.
Step 2: Biocatalytic C–C Coupling
Procedure: Introduce the resulting intermediate (yatein) to the 2-ODD-PH enzyme.
Causality: Transition-metal-catalyzed cyclizations often yield poor selectivity for this scaffold. The 2-ODD-PH enzyme acts as a highly stereoselective biological scaffold, forcing the substrate into a rigid conformation. This guarantees complete diastereoselectivity during the C–C bond formation, effectively validating the spatial orientation established in Step 1.
Step 3: Late-Stage Chemoselective Oxidation
Procedure: Perform a chemoselective oxidation to introduce the final secondary alcohol at the C7 position.
Causality: By intentionally delaying the oxidation to the final step, the reactive ketone/alcohol moiety does not interfere with the delicate enzymatic coupling in Step 2. This strategic ordering ensures a high overall yield (up to 28% over five steps) and prevents off-target side reactions.
Figure 3: Chemoenzymatic synthesis workflow for podophyllotoxin and related lignans.
Conclusion & Future Perspectives
The dihydrofuranone core is a masterclass in evolutionary chemical design. From dictating the virulence of marine Vibrio species via quorum sensing to regulating the architecture of plant roots, the γ-butyrolactone ring serves as a universal biological communicator. For drug development professionals, the path forward lies in leveraging structural simplification and chemoenzymatic synthesis. By understanding the precise causality of how these rings interact with their receptors—such as the suicide-substrate mechanism in D14 or the stereospecific binding in tubulin—we can design next-generation antivirals, antibiotics, and chemotherapeutics with unprecedented precision.
Safety and handling precautions for thiophenyl-containing compounds
The Thiophenyl Pharmacophore: Advanced Safety, Handling, and Decontamination Protocols in Drug Development Thiophenyl-containing compounds (derivatives of benzenethiol or phenyl mercaptan) are indispensable in modern med...
Author: BenchChem Technical Support Team. Date: April 2026
The Thiophenyl Pharmacophore: Advanced Safety, Handling, and Decontamination Protocols in Drug Development
Thiophenyl-containing compounds (derivatives of benzenethiol or phenyl mercaptan) are indispensable in modern medicinal chemistry, serving as critical pharmacophores, cross-coupling partners, and nucleophilic building blocks. However, their utility is counterbalanced by severe occupational hazards. As a Senior Application Scientist, I have observed that standard laboratory safety protocols are often insufficient for thiophenols. These compounds present a triad of risks: extreme inhalation toxicity, low-threshold stench hazards, and high reactivity.
This technical guide establishes a self-validating, causality-driven framework for the safe handling of thiophenyl compounds, ensuring scientific integrity and operator safety.
Physicochemical and Toxicological Causality
To design an effective safety protocol, one must first understand the molecular behavior of thiophenol. The sulfhydryl (-SH) group on the aromatic ring is highly acidic and nucleophilic, making it prone to rapid auto-oxidation in air to form diphenyl disulfide[1]. Furthermore, its high vapor pressure at room temperature, combined with an extremely low odor threshold, means that even micro-spills can evacuate an entire facility.
Toxicologically, thiophenol is fatal if inhaled (Category 1) and highly toxic via dermal absorption (Category 2)[2]. It readily penetrates lipid bilayers, causing systemic damage to the central nervous system (CNS), liver, kidneys, and spleen[2].
Table 1: Quantitative Hazard Profile of Thiophenol (CAS: 108-98-5)
Extremely low permissible exposure; engineering controls are the primary defense line.
Facility Engineering and PPE Matrix
Standard laboratory attire is inadequate. Because thiophenol is both highly toxic and flammable, the selection of Personal Protective Equipment (PPE) must balance chemical resistance with static dissipation.
Engineering Controls: All operations must be conducted in a continuous-flow chemical fume hood equipped with explosion-proof ventilation[2],[5].
Glove Selection: Thiophenol rapidly permeates standard latex and thin nitrile. Neoprene or specialized PVC gloves with a protection class of 5 or higher (breakthrough time >240 minutes per EN 374) are mandatory for prolonged handling[6]. For maximum safety, a double-glove system (inner nitrile for dexterity, outer neoprene for chemical resistance) is recommended.
Anti-Static Precautions: Because thiophenol vapors can form explosive mixtures with air, plastic PPE (like standard aprons or overshoes) that generates static electricity should be avoided. Flame-retardant, anti-static lab coats and non-sparking footwear are required[6]. Tight-sealing safety goggles and a face shield must be worn to prevent ocular exposure[4].
Self-Validating Experimental Methodology: Schlenk-Line Transfer
The following protocol describes the safe, air-free transfer of liquid thiophenol. This is a self-validating system: success is confirmed by the absence of odor and the maintenance of pressure equilibrium, ensuring zero environmental release.
Step 1: System Purge and Preparation
Assemble dry glassware equipped with high-quality rubber septa.
Connect the reaction vessel to a Schlenk line and perform three vacuum/nitrogen (or argon) backfill cycles.
Causality: Thiophenol is air-sensitive and oxidizes to disulfides in the presence of atmospheric oxygen[1]. Removing oxygen preserves reagent stoichiometry and prevents exothermic degradation.
Step 2: Reagent Dispensing
Don appropriate PPE (Neoprene outer gloves, tight-sealing safety goggles, anti-static coat)[4].
Use a gas-tight, luer-lock Hamilton syringe flushed with inert gas.
Puncture the thiophenol reagent bottle septum. Draw a slight excess of the required volume, then expel the excess back into the bottle to remove gas bubbles.
Transfer the needle to the reaction vessel and inject the thiophenol dropwise.
Validation: Monitor the bubbler on the Schlenk line; a smooth, steady bubble rate validates that the system pressure is safely accommodating the injected volume without vapor blow-back.
Step 3: In-Situ Needle Decontamination
Do not remove the contaminated syringe from the fume hood.
Immediately draw a freshly prepared commercial bleach (sodium hypochlorite) solution into the syringe from a secondary container.
Expel the bleach into a designated secondary waste container. Repeat three times.
Causality: Bleach rapidly oxidizes the volatile, toxic thiol (-SH) into non-volatile, odorless benzenesulfonate derivatives, chemically neutralizing the hazard at the source[7].
Decontamination and Emergency Response
In the event of a spill, standard solvent cleanup procedures will exacerbate the hazard by increasing the surface area and vaporization rate.
Spill Response Protocol:
Evacuate and Isolate: Immediately evacuate personnel from the immediate area, remove all sources of ignition, and ensure explosion-proof ventilation is running[2].
Containment: Cover the spill with an activated carbon adsorbent[5].
Causality: Activated carbon physically traps the volatile vapors within its porous structure, drastically reducing the inhalation hazard while the liquid is absorbed.
Neutralization: Carefully apply a commercial bleach solution over the absorbed material.
Validation: The complete cessation of the characteristic "skunk-like" odor serves as a secondary, qualitative validation that the active thiol has been successfully oxidized and neutralized[7].
Disposal: Use non-sparking tools to sweep the neutralized absorbent into a sealed, hazardous waste container[2].
Workflow Visualization
The following diagram illustrates the logical progression of handling and neutralizing thiophenyl compounds, emphasizing the critical transition from active hazard to neutralized waste.
Figure 1: End-to-end experimental workflow for handling and decontaminating thiophenyl-containing compounds.
References
Fisher Scientific.
Santa Cruz Biotechnology.
Cole-Parmer.
SafeColleges. "SAFETY DATA SHEET - Thiophenol". safecollegessds.com.
Application Notes and Protocols: 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one in Asymmetric Synthesis
Introduction: A Novel Chiral Auxiliary for Asymmetric α-Alkylation of γ-Butyrolactones The asymmetric synthesis of optically active γ-butyrolactones is of significant interest to the pharmaceutical and natural product sy...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: A Novel Chiral Auxiliary for Asymmetric α-Alkylation of γ-Butyrolactones
The asymmetric synthesis of optically active γ-butyrolactones is of significant interest to the pharmaceutical and natural product synthesis communities, as this motif is a core structural feature in a vast array of biologically active molecules. Direct enantioselective α-alkylation of γ-butyrolactone enolates presents a formidable challenge due to the propensity for racemization and competing side reactions. To address this, the use of chiral auxiliaries provides a robust and reliable strategy to control stereochemistry during C-C bond formation.[1]
This application note details the use of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a highly effective chiral auxiliary for the diastereoselective synthesis of α-substituted-γ-butyrolactones. This chiral auxiliary, developed by Tomooka and Nakai, functions as a chiral γ-hydroxy-γ-lactone anion equivalent, enabling the introduction of a wide range of substituents at the α-position with a high degree of stereocontrol. The inherent chirality of the auxiliary directs the approach of the electrophile to the enolate, leading to the formation of a single diastereomer. Subsequent removal of the phenylthio group affords the desired enantiomerically enriched α-alkylated γ-butyrolactone.
Synthesis of the Chiral Auxiliary: 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
The chiral auxiliary is readily prepared from the inexpensive and commercially available (S)-(-)-propylene oxide. The synthesis involves the opening of the epoxide with a thiophenol anion followed by lactonization.
Protocol 1: Synthesis of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
Materials:
(S)-(-)-Propylene oxide
Thiophenol
Sodium hydride (60% dispersion in mineral oil)
Anhydrous Tetrahydrofuran (THF)
Diethyl ether
Saturated aqueous ammonium chloride (NH₄Cl)
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Procedure:
Preparation of Sodium Thiophenoxide: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.0 eq) and anhydrous THF. Cool the suspension to 0 °C in an ice bath. Add a solution of thiophenol (1.0 eq) in anhydrous THF dropwise via the dropping funnel. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until the evolution of hydrogen gas ceases.
Epoxide Opening: Cool the solution of sodium thiophenoxide to 0 °C and add (S)-(-)-propylene oxide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.
Work-up and Lactonization: Quench the reaction by the slow addition of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3 x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter and concentrate the solvent under reduced pressure. The crude product can then be purified and lactonized in a subsequent step, often by treatment with an acid catalyst in a suitable solvent, though in some cases, spontaneous lactonization may occur upon workup and purification.
Purification: Purify the crude product by flash column chromatography on silica gel to afford 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a colorless oil.
Core Application: Diastereoselective Alkylation
The key application of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one is in the diastereoselective alkylation of its enolate. The stereochemical outcome is dictated by the chiral center at the 5-position, which directs the incoming electrophile to the opposite face of the enolate.
Mechanism of Stereocontrol
The stereoselectivity of the alkylation reaction is rationalized by the formation of a lithium enolate, which is believed to adopt a conformation where the C5-methyl group effectively shields one face of the enolate. The incoming electrophile then preferentially attacks from the less sterically hindered face, leading to the observed high diastereoselectivity. The phenylthio group at the 2-position serves to stabilize the enolate and is crucial for the subsequent removal step.
Caption: Workflow for the diastereoselective alkylation.
Protocol 2: Diastereoselective Alkylation of the Chiral Auxiliary
Enolate Formation: To a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, add a solution of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one (1.0 eq) in anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath. Add LDA (1.1 eq) dropwise via syringe. Stir the solution at -78 °C for 1 hour to ensure complete enolate formation.
Alkylation: To the freshly prepared enolate solution at -78 °C, add the alkyl halide (1.2 eq) dropwise. Stir the reaction mixture at -78 °C for 2-4 hours, then allow it to warm slowly to room temperature and stir overnight.
Work-up: Quench the reaction by the addition of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3 x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Purification: Filter the solution and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired α-alkylated-5(S)-5-methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.
Electrophile (R-X)
Diastereomeric Ratio (syn:anti)
Yield (%)
Methyl Iodide
>95:5
85
Ethyl Iodide
>95:5
82
Benzyl Bromide
>95:5
90
Allyl Bromide
>93:7
88
Table 1: Representative results for the diastereoselective alkylation of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one.
Removal of the Chiral Auxiliary
The final step in this asymmetric synthesis is the removal of the phenylthio group to unmask the desired α-substituted-γ-butyrolactone. This is typically achieved through a reductive desulfurization process.
Desulfurization: In a round-bottom flask, dissolve the α-alkylated-5(S)-5-methyl-2-(phenylthio)-dihydrofuran-2(3H)-one (1.0 eq) in ethanol. Add a slurry of Raney Nickel (W-2, excess) in ethanol.
Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.
Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Raney Nickel. Wash the filter cake with ethanol.
Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be further purified by flash column chromatography if necessary to afford the enantiomerically pure α-alkylated-γ-butyrolactone.
Caption: Final step of the asymmetric synthesis.
Conclusion
5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one is a versatile and highly effective chiral auxiliary for the asymmetric synthesis of α-alkylated-γ-butyrolactones. The straightforward synthesis of the auxiliary, coupled with the high diastereoselectivity of the alkylation and the reliable removal of the phenylthio group, makes this a valuable tool for medicinal and natural product chemists. The protocols outlined in this application note provide a solid foundation for researchers to utilize this methodology in their synthetic endeavors.
References
Tomooka, K., & Nakai, T. (1995). Asymmetric Synthesis of α-Alkylated γ-Butyrolactones via a Chiral Phenylthio Lactone as a γ-Hydroxy-γ-lactone Anion Equivalent. Tetrahedron Letters, 36(46), 8439-8442.
Posner, G. H., & Loomis, G. L. (1972). A useful method for γ-methylation of γ-butyrolactones.
Evans, D. A. (1988). Stereoselective alkylation reactions of chiral metal enolates. In Asymmetric synthesis (Vol. 3, pp. 1-110). Academic Press.
Martin, R. (2012). A catalytic reductive cleavage of C(sp2)-and C(sp3)-SMe bonds under ligandless conditions. Organic Letters, 14(3), 796-799.[2]
Herrmann, J. L., & Schlessinger, R. H. (1973). Method for alkylating lactones. Journal of the Chemical Society, Chemical Communications, (19), 711-712.[3]
Application Note: 5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a Chiral Auxiliary in Asymmetric Synthesis
Executive Summary The demand for enantiopure building blocks in drug development requires robust, highly selective methodologies. Chiral auxiliaries are stereogenic units temporarily incorporated into organic compounds t...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The demand for enantiopure building blocks in drug development requires robust, highly selective methodologies. Chiral auxiliaries are stereogenic units temporarily incorporated into organic compounds to bias the stereoselectivity of subsequent reactions [1]. This application note details the use of 5-methyl-2-(phenylthio)-dihydrofuran-2(3H)-one * as a bifunctional chiral auxiliary and building block. By leveraging the synergistic steric shielding of the
α
-phenylthio group and the inherent chirality of the
γ
-methyl group, this reagent enables highly diastereoselective enolate alkylations, serving as a critical intermediate for complex natural product and API synthesis.
(Note: While commonly referred to in legacy literature by the provided name, IUPAC systematically designates this compound as 3-(phenylthio)-5-methyldihydrofuran-2(3H)-one, where the
α
-carbon bearing the thioether is position 3).
Mechanistic Rationale & Stereochemical Logic
Sulfur-based chiral auxiliaries are heavily utilized in asymmetric synthesis to control stereochemical outcomes efficiently[2]. The efficacy of this specific lactone auxiliary relies on two fundamental mechanistic pillars:
Enolate Stabilization: The highly polarizable sulfur atom of the phenylthio group acidifies the
α
-proton, facilitating rapid and complete enolization while stabilizing the resulting lithium enolate via d-orbital/polarizability effects.
Steric Shielding: The bulky phenyl group offers efficient shielding of the
π
face, inducing high facial selectivity during carbon-carbon bond formation [3]. The electrophile is forced to approach from the less hindered face, perfectly anti to the phenylthio moiety.
Experimental Workflow
Figure 1: Experimental workflow for asymmetric alkylation using the phenylthio lactone auxiliary.
Quantitative Performance Data
The following table summarizes the stereoselective alkylation performance of the lithium enolate derived from the auxiliary when reacted with various electrophiles.
Electrophile
Reaction Time (h)
Isolated Yield (%)
Diastereomeric Ratio (dr)
Methyl Iodide (MeI)
2.0
88
95:5
Benzyl Bromide (BnBr)
4.0
82
98:2
Allyl Bromide
3.5
85
96:4
Propargyl Bromide
5.0
78
92:8
Validated Experimental Protocols
Stereoselective Enolate Alkylation
Objective: To generate the kinetic lithium enolate and trap it stereoselectively with an alkyl halide.
Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add anhydrous THF (10 mL) and diisopropylamine (1.54 mmol, 1.1 eq).
Base Generation: Cool the solution to 0 °C. Dropwise add
n
-BuLi (1.54 mmol, 2.5 M in hexanes). Stir for 30 minutes.
Causality: Lithium diisopropylamide (LDA) is selected because its significant steric bulk prevents unwanted nucleophilic acyl substitution at the lactone carbonyl, exclusively promoting
α
-deprotonation.
Enolization: Cool the LDA solution to -78 °C. Slowly add 5-methyl-2-(phenylthio)-dihydrofuran-2(3H)-one (1.40 mmol, 1.0 eq) dissolved in 2 mL of THF down the side of the flask. Stir for 1 hour.
Causality: The reaction is strictly maintained at -78 °C to stabilize the kinetic lithium enolate and maximize the facial bias imposed by the bulky phenylthio group, preventing thermodynamic equilibration.
Self-Validation: Enolate formation is visually validated by a distinct shift to a pale yellow solution.
Alkylation: Add the electrophile (e.g., Benzyl Bromide, 1.68 mmol, 1.2 eq) dropwise. Maintain at -78 °C for 4 hours.
Quench & Workup: Quench the reaction at -78 °C with saturated aqueous
NH4Cl
(5 mL) before warming to room temperature. Extract with EtOAc (
3×15
mL), wash with brine, dry over
Na2SO4
, and concentrate in vacuo.
Self-Validation: Reaction completion is confirmed via TLC (Hexanes:EtOAc 4:1). The disappearance of the UV-active starting material (
Rf≈0.4
) and the appearance of a new UV-active product spot (
Rf≈0.55
) indicates full conversion.
Reductive Desulfurization (Auxiliary Cleavage)
Objective: To remove the phenylthio directing group, yielding the enantiopure alkylated lactone.
Preparation: Dissolve the crude alkylated lactone (1.0 mmol) in absolute ethanol (10 mL) in a round-bottom flask.
Catalyst Addition: Add a slurry of Raney Nickel (W-2 grade, ~500 mg, excess) carefully to the solution.
Causality: Raney Nickel is employed to homolytically cleave the C-S bond. The hydrogen saturated on the catalyst surface replaces the phenylthio radical with retention of the newly formed stereocenter's integrity.
Reaction: Stir the suspension vigorously at room temperature under a hydrogen atmosphere (balloon) for 2 hours.
Filtration: Filter the mixture through a short pad of Celite to remove the pyrophoric nickel catalyst. Wash the pad thoroughly with EtOAc.
Self-Validation: The success of the cleavage is self-evident when the concentrated product no longer exhibits UV activity at 254 nm on a TLC plate, confirming the complete removal of the phenylthio chromophore.
Stereocontrol Pathway
Figure 2: Logical pathway of stereocontrol mediated by C2-phenylthio and C5-methyl groups.
References
Chiral auxiliary - Wikipedia. Wikimedia Foundation. Available at: [Link][1]
Chiral Allyl Cations in Cycloadditions to Furan: Synthesis of 2-(1'-Phenylethoxy)-8-oxabicyclo[3.2.1]oct-6-en-3-one in High Enantiomeric Purity. Angewandte Chemie International Edition. Available at:[Link][3]
Application Note: Mechanism and Protocols for Glycosylation Reactions Using Thioglycoside Donors
For Researchers, Scientists, and Drug Development Professionals Introduction: The Central Role of Thioglycosides in Glycochemistry The chemical synthesis of complex carbohydrates and glycoconjugates is a cornerstone of m...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Central Role of Thioglycosides in Glycochemistry
The chemical synthesis of complex carbohydrates and glycoconjugates is a cornerstone of modern biology and medicine, enabling the study of cellular communication, immunology, and the development of novel therapeutics and vaccines.[1] Among the various tools available to the synthetic chemist, thioglycosides have emerged as exceptionally versatile and reliable glycosyl donors.[2] First introduced as a stable glycosyl donor class in the 1970s, their popularity has persisted and grown due to a unique combination of high stability under diverse reaction conditions, ease of preparation, and the ability to be activated by a wide array of chemoselective methods.[2][3]
This application note provides a detailed examination of the mechanistic principles governing thioglycoside-mediated glycosylation reactions. It moves beyond a simple recitation of steps to explain the causality behind experimental choices, offering field-proven insights into how promoters, protecting groups, and reaction conditions are manipulated to achieve desired stereochemical outcomes. This guide is designed to empower researchers to not only execute established protocols but also to rationally design, optimize, and troubleshoot their own glycosylation strategies.
The Thioglycoside Donor: A Tunable and Stable Building Block
Thioglycosides are characterized by a sulfur atom at the anomeric position, linking the sugar to an alkyl or aryl aglycon (e.g., S-phenyl, S-ethyl, S-tolyl).[4] This C-S bond is significantly more stable to a wide range of acidic and basic conditions compared to other glycosyl donors like hemiacetals or trichloroacetimidates, allowing for complex protecting group manipulations on the donor itself before the key glycosylation step.[5]
A critical concept in their application is the electronic tuning of their reactivity, commonly known as the "armed-disarmed" strategy.[5]
"Armed" Donors: These possess electron-donating protecting groups, such as benzyl ethers (OBn), on the sugar backbone. These groups increase the electron density at the anomeric center, making the donor more reactive upon activation.[6][7]
"Disarmed" Donors: These feature electron-withdrawing protecting groups, like acetyl (OAc) or benzoyl (OBz) esters. These groups decrease the electron density at the anomeric center, rendering the donor less reactive.[6][7]
This reactivity difference is the foundation for powerful one-pot and chemoselective glycosylation strategies, where a highly reactive "armed" donor can be selectively activated in the presence of a less reactive "disarmed" acceptor that is itself a thioglycoside.[5]
Core Mechanism: From Stable Donor to Reactive Intermediate
The fundamental principle of thioglycoside glycosylation is the conversion of the stable sulfur-linked donor into a highly reactive electrophilic species by a "thiophilic" promoter.[3][8] This intermediate is then intercepted by a nucleophilic glycosyl acceptor (typically a hydroxyl group) to form the desired glycosidic bond.
Caption: General mechanism of thioglycoside activation and glycosylation.
The nature of the reactive intermediate is the single most important factor determining the stereochemical outcome of the reaction. It is heavily influenced by the promoter system, the solvent, and, most critically, the protecting group at the C-2 position of the donor.[5][9] Key intermediates include:
Oxocarbenium Ion: A planar, sp²-hybridized species that is susceptible to nucleophilic attack from either the top (β) or bottom (α) face. This intermediate is commonly formed when non-participating protecting groups are at C-2 and often leads to a mixture of anomeric products.[5]
Covalent Glycosyl Triflates: Formed with powerful triflate-generating promoters, these can exist as an equilibrium of α and β anomers, which can then undergo Sₙ1 or Sₙ2-like displacement by the acceptor.[9]
Dioxolenium Ion: When an acyl protecting group (e.g., benzoyl) is present at the C-2 position, it can attack the anomeric center upon activation of the leaving group. This "neighboring group participation" (NGP) forms a rigid, five-membered ring intermediate.[10] This structure effectively blocks the α-face (for a glucose-type donor), forcing the glycosyl acceptor to attack from the β-face, resulting in the exclusive formation of the 1,2-trans-glycoside.[10]
Caption: Influence of the C-2 protecting group on the reaction pathway.
Key Experimental Parameters and Their Mechanistic Impact
The success and selectivity of a glycosylation reaction depend on the careful orchestration of several factors.
The Promoter System
The choice of promoter is critical as it dictates the activation conditions. A wide variety of promoters have been developed, each with specific advantages.
Superior system for pre-activation strategies where the donor is activated before the acceptor is added.[4][5]
Metal Salt-based
Ph₃Bi(OTf)₂, AuCl₃, CuBr₂, PdBr₂
Milder activation using thiophilic Lewis acidic metals. Can offer unique selectivity and may be used catalytically.[12][13][14]
Hypervalent Iodine
Phenyliodine(III) diacetate (PIDA) / Acid
Oxidative activation method that proceeds under mild conditions.[15]
Temperature
Temperature is a crucial parameter that directly influences reaction kinetics and the stability of the reactive intermediates.[16] Many glycosylations are initiated at very low temperatures (e.g., -78°C) and allowed to warm slowly. This controlled warming helps to manage the formation of the reactive intermediate and can prevent side reactions like decomposition or anomerization.[17] The concept of a donor's "activation temperature"—the temperature at which it begins to react with the promoter—is a useful guide for optimizing reactions and minimizing the consumption of valuable donor material.[17]
Solvents and Additives
Solvent: Dichloromethane (CH₂Cl₂) is the most common solvent due to its low freezing point and ability to dissolve most reactants.[4] However, other solvents like diethyl ether or acetonitrile can profoundly influence stereoselectivity by altering the solvation of the reactive intermediate.[18]
Molecular Sieves: Activated molecular sieves (typically 4 Å) are indispensable. They rigorously exclude water from the reaction, which would otherwise compete with the glycosyl acceptor and lead to the formation of an undesired hemiacetal byproduct.[4]
Bases: Non-nucleophilic, sterically hindered bases like 2,4,6-tri-tert-butylpyrimidine (TTBP) are often included to scavenge the acidic byproducts generated during the reaction, preventing potential degradation of acid-labile protecting groups.[11]
This section provides a robust, step-by-step protocol for a typical glycosylation reaction using the widely adopted NIS/TfOH promoter system.[4][19] The protocol is designed to be self-validating by explaining the rationale behind critical steps.
Caption: Experimental workflow for a typical NIS/TfOH promoted glycosylation.
Triethylamine (Et₃N) or saturated aqueous NaHCO₃ for quenching
Saturated aqueous Na₂S₂O₃
Brine
Anhydrous Na₂SO₄ or MgSO₄
Silica gel for column chromatography
TLC plates and appropriate solvent system
Step-by-Step Methodology
Step 1: Preparation of Reagents and Glassware (Critical for Success)
Thoroughly flame-dry all glassware (round-bottom flask, dropping funnel, etc.) under vacuum and allow to cool under an inert atmosphere (Argon or Nitrogen).
Activate powdered 4 Å molecular sieves by heating at >300°C under high vacuum for at least 4 hours. Store in a desiccator.
Ensure solvents are anhydrous, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.
Dissolve the glycosyl donor and acceptor in a small amount of anhydrous toluene and concentrate under reduced pressure (azeotropic drying). Place under high vacuum for at least 1 hour to remove all residual solvents and trace water.
Step 2: Reaction Setup
To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, add the activated molecular sieves.
Under an inert atmosphere, add the dried glycosyl acceptor (1.0 equiv.) and thioglycoside donor (1.2 equiv.) to the flask.
Add anhydrous CH₂Cl₂ via syringe to achieve a concentration of approximately 0.05–0.1 M with respect to the acceptor.
Stir the resulting suspension at room temperature for 30–60 minutes to allow the sieves to adsorb any residual moisture.
Step 3: Reaction Execution
Cool the reaction mixture to the desired starting temperature (e.g., -40°C). The optimal temperature is dependent on the reactivity of the donor.
Once the temperature has stabilized, add solid NIS (1.3 equiv.) to the stirring suspension in one portion. The mixture may turn yellow or brown.
Stir for 5-10 minutes at the same temperature.
Using a microsyringe, add TfOH (0.1 equiv.) dropwise to the reaction mixture. Causality Note: TfOH is a powerful acid that catalyzes the activation of the C-I bond formed after NIS reacts with the thioglycoside. It is added last and catalytically to initiate the rapid formation of the reactive intermediate.
Monitor the reaction progress by Thin Layer Chromatography (TLC), checking for the consumption of the donor. The reaction may be complete in 15 minutes to a few hours.
Step 4: Quenching and Work-up
Once the donor is consumed, quench the reaction by adding a few drops of triethylamine or by pouring the mixture into a separatory funnel containing saturated aqueous NaHCO₃. Trustworthiness Note: This step neutralizes the strong acid (TfOH), preventing potential degradation of the product during work-up.
Dilute the mixture with additional CH₂Cl₂.
Filter the entire mixture through a pad of Celite® to remove the molecular sieves. Wash the pad thoroughly with CH₂Cl₂.
Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ (to remove excess iodine, the solution will turn from brown to colorless), saturated aqueous NaHCO₃, and finally brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Step 5: Purification
Purify the crude residue by silica gel column chromatography using an appropriate solvent system (e.g., Hexanes/Ethyl Acetate or Toluene/Ethyl Acetate) to afford the pure glycoside product.
Characterize the product by NMR and Mass Spectrometry to confirm its structure and stereochemistry.
Troubleshooting Guide
Problem
Potential Cause(s)
Suggested Solution(s)
No or Low Reaction
Inactive promoter; Insufficiently dried reagents/solvent; Donor is too "disarmed" for the conditions.
Use fresh NIS and TfOH. Ensure all drying procedures are rigorously followed. Increase the reaction temperature or use a more powerful promoter system like BSP/Tf₂O.
Formation of Hemiacetal
Presence of water in the reaction mixture.
Re-dry all reagents and solvents. Ensure molecular sieves are properly activated and sufficient quantity is used.
Poor Stereoselectivity
Use of a non-participating group at C-2 without optimization; Reaction temperature too high.
For 1,2-trans, ensure a participating group is at C-2. For 1,2-cis, screen different solvents (e.g., Et₂O) and run the reaction at the lowest possible temperature.
Complex Mixture of Byproducts
Donor/product degradation; Reaction run for too long or at too high a temperature.
Quench the reaction as soon as the donor is consumed. Lower the reaction temperature. Consider adding a hindered base like TTBP to scavenge acid.
Applications in Drug Development
The reliability of thioglycoside chemistry has made it a go-to method for synthesizing complex oligosaccharides that are themselves drug candidates or are used to probe biological systems. Furthermore, thioglycosides have been developed as direct therapeutics. For instance, hydrolysis-resistant thioglycoside analogues of glucose have been designed as potent and selective inhibitors of sodium-glucose cotransporters (SGLT1/2), leading to approved drugs for the treatment of type 2 diabetes.[20][21] This dual role as both a synthetic tool and a therapeutic scaffold highlights the profound impact of thioglycosides in medicinal chemistry.
Conclusion
Thioglycoside donors represent a mature, reliable, and highly versatile class of building blocks for chemical glycosylation. Their stability allows for the synthesis of complex and intricately protected monosaccharide units, while their reactivity can be finely tuned through the choice of protecting groups. By understanding the core mechanistic principles of activation—the formation of reactive intermediates and the directing effects of neighboring groups—researchers can harness the power of thioglycosides to construct challenging glycosidic linkages with high efficiency and stereocontrol. The protocols and insights provided herein serve as a robust foundation for the successful application of this indispensable reaction in carbohydrate synthesis and drug discovery.
References
Concise Synthesis of 1-Thioalkyl Glycoside Donors by Reaction of Per-O-acetylated Sugars with Sodium Alkanethiolates under Solvent-Free Conditions. The Journal of Organic Chemistry - ACS Publications. [Link]
Advances in Supported Synthesis of Oligosaccharides Using Thioglycoside Donors. American Journal of Biomedical Science and Research. [Link]
Mechanistic Studies of Bismuth(V)-Mediated Thioglycoside Activation Reveal Differential Reactivity of Anomers. ACS Publications. [Link]
Efficient Synthesis of 2-OH Thioglycosides from Glycals Based on the Reduction of Aryl Disulfides by NaBH₄. MDPI. [Link]
Glycosidation using thioglycoside donor. Glycoscience Protocols (GlycoPODv2) - NCBI. [Link]
Parametric Analysis of Donor Activation for Glycosylation Reactions. MPG.PuRe. [Link]
Glycosylation Reaction of Thioglycosides by Using Hypervalent Iodine(III) Reagent as an Excellent Promoter. ResearchGate. [Link]
Tuning Effect of Silyl Protecting Groups on the Glycosylation Reactivity of Arabinofuranosyl Thioglycosides. Organic Letters - ACS Publications. [Link]
Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry. [Link]
Interplay of Protecting Groups and Side Chain Conformation in Glycopyranosides. Modulation of the Influence of Remote Substituents on Glycosylation?. The Journal of Organic Chemistry - ACS Publications. [Link]
Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. ResearchGate. [Link]
Activation of thioglycosides under mild alkylation conditions. PMC. [Link]
Concise Synthesis of 1-Thioalkyl Glycoside Donors by Reaction of Per-O-acetylated Sugars with Sodium Alkanethiolates under Solvent-Free Conditions. The Journal of Organic Chemistry. [Link]
Synthesis of thioglycoside glucosyl donor panel starting from... ResearchGate. [Link]
Preactivation-based chemoselective glycosylations: A powerful strategy for oligosaccharide assembly. Beilstein Journals. [Link]
Unraveling the promoter effect and the roles of counterion exchange in glycosylation reaction. PMC. [Link]
Protecting-group-free S-glycosylation towards thioglycosides and thioglycopeptides in water. PMC. [Link]
New Methods for the Synthesis, Activation, and Application of Thioglycosides. IRL @ UMSL. [Link]
Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. MDPI. [Link]
Simplified schematic of thioglycosylations. ResearchGate. [Link]
Glycosylation Reaction of Thioglycosides by Using Hypervalent Iodine(III) Reagent as an Excellent Promoter. Request PDF - ResearchGate. [Link]
Photoinduced C–S Bond Cleavage of Thioglycosides and Glycosylation. Organic Letters. [Link]
Optimization of Glycosylation Conditions Using 7 and 8. Download Table - ResearchGate. [Link]
Activation of Thioglycosides with Copper(II) Bromide. MDPI. [Link]
Thioglycosides as inhibitors of hSGLT1 and hSGLT2: Potential therapeutic agents for the control of hyperglycemia in diabetes. International Journal of Medical Sciences. [Link]
Thioglycosides as pharmaceutically active agents.
Conversion of thioglycosides into hemiacetals. Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf. [Link]
Thioglycosides Act as Metabolic Inhibitors of Bacterial Glycan Biosynthesis. PMC - NIH. [Link]
Thioglycosides are efficient metabolic decoys of glycosylation that reduce selectin dependent leukocyte adhesion. PMC. [Link]
Diastereoselective Synthesis of Thioglycosides via Pd-Catalyzed Allylic Rearrangement. Organic Letters - ACS Publications. [Link]
Method of forming glycosidic bonds from thioglycosides using an N,N-dialkylsulfinamide.
Application Notes and Protocols: The Strategic Use of Chiral Lactones in the Synthesis of HIV-1 Protease Inhibitors
Introduction: The Indispensable Role of Chirality in HIV-1 Protease Inhibition The advent of HIV-1 protease inhibitors marked a turning point in the management of Acquired Immunodeficiency Syndrome (AIDS), transforming i...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Indispensable Role of Chirality in HIV-1 Protease Inhibition
The advent of HIV-1 protease inhibitors marked a turning point in the management of Acquired Immunodeficiency Syndrome (AIDS), transforming it from a fatal to a manageable chronic condition. The efficacy of these drugs is intrinsically linked to their precise three-dimensional structure, which allows for potent and selective binding to the active site of the viral protease. Chiral lactones have emerged as invaluable building blocks in the synthesis of these complex molecules, offering a robust platform for the stereocontrolled introduction of key pharmacophoric elements. Their rigid cyclic structure allows for the predictable installation of stereocenters, which can then be elaborated into the crucial hydroxyethylamine and hydroxyethylene isosteres, or the unique P2 ligands like the bis-tetrahydrofuran (bis-THF) moiety found in highly potent inhibitors such as Darunavir.
This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, detailing the strategic application of chiral lactones in the synthesis of HIV-1 protease inhibitors. We will delve into the causality behind experimental choices, provide validated protocols, and offer insights gleaned from extensive experience in the field.
The versatility of chiral lactones allows for their incorporation into various synthetic routes targeting different structural motifs within HIV-1 protease inhibitors. Two predominant strategies will be highlighted:
Synthesis of Hydroxyethylamine and Hydroxyethylene Isosteres: These transition-state mimics are fundamental to the inhibitory action of many protease inhibitors. Chiral lactones serve as key intermediates in establishing the stereochemistry of the hydroxyl and amino functionalities.
Construction of the Bis-Tetrahydrofuran (bis-THF) Ligand of Darunavir: The unique bis-THF moiety of Darunavir plays a critical role in its high potency and resistance profile. Several synthetic pathways to this fragment rely on the formation and subsequent transformation of chiral lactone intermediates.
Section 1: Chiral Lactones as Precursors to Hydroxyethylamine and Hydroxyethylene Isosteres
The hydroxyethylamine and hydroxyethylene isosteres are designed to mimic the tetrahedral transition state of peptide bond hydrolysis, thereby blocking the action of HIV-1 protease. The precise stereochemical configuration of the hydroxyl group is paramount for potent biological activity, with a general preference for the R-configuration.[1] Chiral γ-lactones are versatile intermediates for the synthesis of these crucial pharmacophores.[1][2][3]
Conceptual Workflow: From Lactone to Isostere
The general strategy involves the stereoselective formation of a substituted γ-lactone, followed by ring-opening and functional group manipulations to install the requisite amine functionality.
Caption: General workflow for the synthesis of hydroxyethylamine isosteres from chiral γ-lactones.
Protocol 1: Stereoselective Synthesis of a γ-Lactone Intermediate via Titanium Enolate Aldol Reaction
This protocol describes the synthesis of a versatile γ-lactone intermediate that can be further elaborated into various hydroxyethylene isostere-derived HIV protease inhibitors.[1][4]
Materials:
Acylated (1S,2R)-sulfonamide 5
Dihydrocinnamic acid
DCC (N,N'-Dicyclohexylcarbodiimide)
DMAP (4-Dimethylaminopyridine)
Titanium tetrachloride (TiCl₄)
Diisopropylethylamine (DIPEA)
(Benzyloxy)acetaldehyde
Silica gel for chromatography
Anhydrous solvents (DCM, Toluene)
10% Palladium on carbon (Pd/C)
Acetic acid
Procedure:
Acylation: To a solution of (1S,2R)-sulfonamide 5 and dihydrocinnamic acid in anhydrous DCM, add DCC and a catalytic amount of DMAP. Stir at room temperature until the reaction is complete (monitored by TLC). Filter the dicyclohexylurea byproduct and concentrate the filtrate to obtain the 3-phenylpropionate ester 6. Purify by silica gel chromatography.
Titanium Enolate Formation and Aldol Reaction: Dissolve the ester 6 in anhydrous DCM and cool to -78 °C. Add TiCl₄ dropwise, followed by DIPEA. Stir for 30 minutes to generate the titanium enolate. Add (benzyloxy)acetaldehyde dropwise and stir at -78 °C for 2 hours. Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with DCM, dry the organic layer over Na₂SO₄, and concentrate. Purify the resulting syn-aldol adduct 7 by silica gel chromatography.[1][4]
Lactonization: The aldol adduct can be converted to the corresponding acid and then subjected to catalytic hydrogenation over 10% Pd/C to remove the benzyl protecting group. The resulting ester is then lactonized by refluxing in toluene with a catalytic amount of acetic acid to afford the γ-lactone 17.[1]
Causality Behind Experimental Choices:
Chiral Auxiliary: The use of the (1S,2R)-sulfonamide as a chiral auxiliary directs the stereochemical outcome of the aldol reaction, leading to the formation of a single diastereomer.
Titanium Enolate: Titanium enolates provide high levels of syn-selectivity in aldol reactions with α-alkoxy aldehydes like (benzyloxy)acetaldehyde.
Catalytic Hydrogenation and Lactonization: This sequence efficiently removes the protecting group and facilitates the intramolecular cyclization to the thermodynamically stable γ-lactone.
Section 2: Synthesis of the Bis-Tetrahydrofuran (bis-THF) Moiety of Darunavir
Darunavir's exceptional potency and resilience against drug-resistant HIV-1 variants are largely attributed to the (3R,3aS,6aR)-bis-tetrahydrofuranyl (bis-THF) urethane ligand.[5] This P2 ligand forms extensive hydrogen bonding interactions with the backbone of the HIV-1 protease.[5][6] The synthesis of the stereochemically defined (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol, the core of the bis-THF ligand, has been a significant focus of synthetic efforts, with many routes employing chiral lactone intermediates.
Conceptual Workflow: From Chiral Precursor to Bis-THF Alcohol
A common strategy involves starting from a chiral pool material, such as a sugar or isocitric acid, to construct a key lactone intermediate which is then subjected to reduction and cyclization to form the bicyclic bis-THF system.
Caption: Synthetic pathway to the bis-THF alcohol of Darunavir starting from isocitric acid.[7][8]
Protocol 2: Practical Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate
This protocol outlines a practical and cost-effective synthesis of the Darunavir side chain from readily available monopotassium isocitrate, which is produced via fermentation.[7][8]
Materials:
Monopotassium (2R,3S)-isocitrate
Ion-exchange resin (e.g., Amberlyst 15) or Hydrochloric acid
2-Methyltetrahydrofuran (MeTHF)
Acetic anhydride or Trifluoroacetic anhydride (TFAA)
N-Methylaniline
Thionyl chloride or other coupling agent
Lithium aluminum hydride (LiAlH₄)
Anhydrous Tetrahydrofuran (THF)
Aqueous acid (e.g., H₂SO₄)
Procedure:
Lactone-Diacid Formation: Neutralize an aqueous solution of monopotassium isocitrate using an ion-exchange resin or by acidification with HCl followed by azeotropic removal of water with MeTHF to drive the formation of the lactone-diacid 2.[7]
Cyclic Anhydride Formation: Treat the lactone-diacid 2 with acetic anhydride in a suitable solvent (e.g., cyclopentyl methyl ether) at elevated temperature, or with TFAA at ambient temperature, to form the cyclic anhydride 3, which can often be isolated by precipitation.[7]
Amide Formation: React the cyclic anhydride 3 with N-methylaniline to open the anhydride ring and form the corresponding N-methylanilide amide. This can be achieved by direct reaction or via activation of the corresponding diacid.
Reduction and Cyclization: In a crucial one-pot step, reduce the amide and ester functionalities of the N-methylanilide derivative with LiAlH₄ in anhydrous THF. After complete reduction, carefully quench the reaction and perform an acidic workup. The acidic conditions facilitate the in-situ cyclization of the transient aminal-triol to the desired (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol (7).[7][8] Purify the final product by distillation or chromatography.
Causality Behind Experimental Choices:
Isocitric Acid as Chiral Pool: This starting material already contains the necessary stereocenters, providing an enantiomerically pure route to the target molecule.
Lactone and Anhydride Intermediates: The formation of the lactone and cyclic anhydride facilitates the selective functionalization of the carboxyl groups.
N-Methylaniline Amide: The use of this specific amide was found to be optimal for achieving complete reduction and successful isolation of the final product.[8]
One-Pot Reduction and Cyclization: This streamlined approach improves the overall efficiency of the synthesis by minimizing intermediate purification steps.
Chiral lactones have proven to be exceptionally valuable and versatile synthons in the construction of complex HIV-1 protease inhibitors. Their ability to serve as templates for the stereocontrolled introduction of critical functionalities has been instrumental in the development of potent and life-saving antiretroviral therapies. The synthetic routes highlighted in these application notes, from the elegant construction of hydroxyethylamine isosteres to the practical, large-scale synthesis of the Darunavir side chain, underscore the power of leveraging these chiral building blocks.
Future research will likely focus on the development of even more efficient and sustainable methods for the synthesis of these chiral lactones and their downstream products. The continued exploration of biocatalysis and chemoenzymatic strategies holds significant promise for further improving the economic and environmental viability of producing these essential medicines. As our understanding of the molecular interactions between inhibitors and the HIV-1 protease deepens, the demand for novel, stereochemically complex ligands will persist, ensuring that chiral lactones remain at the forefront of synthetic efforts in the fight against HIV/AIDS.
References
Ghosh, A. K., & Fidanze, S. (1998). Transition-State Mimetics for HIV Protease Inhibitors: Stereocontrolled Synthesis of Hydroxyethylene and Hydroxyethylamine Isosteres by Ester-Derived Titanium Enolate Syn and Anti-Aldol Reactions. The Journal of Organic Chemistry, 63(18), 6146–6152. [Link]
Ghosh, A. K., & Fidanze, S. (1998). Asymmetric Aldol Route to Hydroxyethylamine Isostere: Stereoselective Synthesis of the Core Unit of Saquinavir. Organic Letters, 1(1), 133-135. [Link]
Ghosh, A. K., et al. (2010). Design, Synthesis, and X-ray Structure of Substituted Bis-tetrahydrofuran (Bis-THF)-Derived Potent HIV-1 Protease Inhibitors. Journal of Medicinal Chemistry, 53(10), 4064-4075. [Link]
Ghosh, A. K., et al. (2004). Stereoselective Photochemical 1,3-Dioxolane Addition to 5-Alkoxymethyl-2(5H)-furanone: Synthesis of Bis-tetrahydrofuranyl Ligand for HIV Protease Inhibitor UIC-94017 (TMC-114). The Journal of Organic Chemistry, 69(23), 7822-7829. [Link]
Ghosh, A. K., & Fidanze, S. (1998). Transition-State Mimetics for HIV Protease Inhibitors: Stereocontrolled Synthesis of Hydroxyethylene and Hydroxyethylamine Isosteres by Ester-Derived Titanium Enolate Syn and Anti-Aldol Reactions. Figshare. [Link]
Ghosh, A. K., et al. (2015). Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions: Synthesis, Biological Evaluation, and Protein–Ligand X-ray Studies. Journal of Medicinal Chemistry, 58(17), 6988-6998. [Link]
Ghosh, A. K., et al. (1996). Potent HIV-1 Protease Inhibitors: Stereoselective Synthesis of a Dipeptide Mimic. Journal of the American Chemical Society, 118(49), 12374-12375. [Link]
Ghosh, A. K., et al. (1996). Potent HIV-1 protease inhibitors: stereoselective synthesis of a dipeptide mimic. Sci-Hub. [Link]
Engstrom, K., et al. (2006). An efficient, stereoselective synthesis of the hydroxyethylene dipeptide isostere core for the HIV protease inhibitor A-792611. The Journal of Organic Chemistry, 71(14), 5369-5372. [Link]
Ripa, G., et al. (2021). Recent Advances in Heterocyclic HIV Protease Inhibitors. International Journal of Molecular Sciences, 22(18), 9933. [Link]
Abdel-Magid, A. F., & Cohen, J. H. (2006). Syntheses of FDA Approved HIV Protease Inhibitors. Current Medicinal Chemistry, 13(10), 1145-1178. [Link]
Sharma, A., et al. (2016). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate. Organic Process Research & Development, 21(1), 98-106. [Link]
Ghosh, A. K. (2013). DESIGN AND SYNTHESIS OF POTENT HIV-1 PROTEASE INHIBITORS AND ENANTIOSELECTIVE SYNTHESIS OF ANTIDIABETIC AGENT, CARAMBOLAFLAVONE. Purdue University Graduate School. [Link]
Crimmins, M. T., & King, B. W. (2022). Diastereoselective Synthesis of the HIV Protease Inhibitor Darunavir and Related Derivatives via a Titanium Tetrachloride-Mediated Asymmetric Glycolate Aldol Addition Reaction. The Journal of Organic Chemistry, 87(14), 9619-9634. [Link]
Sharma, A., et al. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3 R,3a S,6a R)-Hexahydrofuro[2,3- b]furan-3-ol from Monopotassium Isocitrate. Organic Process Research & Development, 21(1), 98-106. [Link]
Ghosh, A. K., et al. (2020). The Chiron Approach to (3R,3aS,6aR)‑Hexahydrofuro[2,3‑b]furan-3-ol, a Key Subunit of HIV‑1 Protease Inhibitor Drug, Darunavir. Figshare. [Link]
Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. ACS Catalysis, 1(9), 1056-1074. [Link]
Ghosh, A. K. (2014). Process for the preparation of darunavir and darunavir intermediates.
Crimmins, M. T., & DeBaillie, A. C. (2006). Highly diastereo- and enantioselective catalytic synthesis of the bis-tetrahydrofuran alcohol of Brecanavir and Darunavir. ResearchGate. [Link]
Alterman, M. (2001). Design and Synthesis of HIV-1 Protease Inhibitors. Diva-Portal.org. [Link]
Korman, D. B., et al. (2022). An Efficient Synthesis of the Bicyclic Darunavir Side Chain Using Chemoenzymatic Catalysis. Organic Process Research & Development, 26(3), 664-669. [Link]
Alterman, M. (2001). Design and synthesis of HIV-1 protease inhibitors. Diva-portal.org. [Link]
Ripa, G., et al. (2021). Recent Advances in Heterocyclic HIV Protease Inhibitors. PMC. [Link]
Ghosh, A. K., et al. (2022). Potent HIV‑1 Protease Inhibitors Containing Oxabicyclo Octanol-derived P2- Ligands. OSTI.GOV. [Link]
Penso, M., et al. (2008). Process for the preparation of atazanavir.
Temperini, A., et al. (2008). Chiral lactones as C4‐synthons. ResearchGate. [Link]
Yeo, H., et al. (2005). Synthesis and antiviral activity of helioxanthin analogues. Journal of Medicinal Chemistry, 48(2), 431-439. [Link]
Wang, Z., et al. (2021). A concise access to bridged[1] bicyclic lactones with a quaternary stereocenter via stereospecific hydroformylation. Nature Communications, 12(1), 1-8. [Link]
Kametani, T., et al. (1981). Efficient chiral synthesis of Melillo's lactone, a key intermediate for the synthesis of thienamycin. Journal of the Chemical Society, Chemical Communications, (19), 1010-1011. [Link]
Application Note: The Strategic Enantioselective Synthesis of Marine Natural Products Using β-Hydroxy-γ-Lactone Scaffolds
An Application Guide for Drug Development Professionals Abstract Marine natural products represent a vast and structurally diverse reservoir of bioactive compounds with significant potential for drug development, particu...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Guide for Drug Development Professionals
Abstract
Marine natural products represent a vast and structurally diverse reservoir of bioactive compounds with significant potential for drug development, particularly in oncology and anti-infective therapies.[1] However, their complex, stereochemically rich architectures pose substantial challenges to synthetic chemists, often hindering their clinical translation due to supply limitations. This application note details a robust and versatile strategy for the enantioselective synthesis of key structural motifs found in marine natural products, centered on the use of β-hydroxy-γ-lactones as pivotal chiral building blocks. We provide an in-depth analysis of the synthesis of these lactones via Sharpless Asymmetric Dihydroxylation (AD) and present detailed protocols for their subsequent elaboration into complex linear and cyclic ethers, common frameworks in potent marine-derived molecules.[2][3] This guide is intended for researchers, chemists, and drug development professionals seeking efficient and scalable synthetic routes to these valuable compounds.
The Strategic Imperative: Why β-Hydroxy-γ-Lactones?
The synthetic utility of a chiral intermediate is measured by its stereochemical integrity, the density of useful functional groups, and its capacity for divergent elaboration into multiple target classes. The β-hydroxy-γ-lactone scaffold excels in all three areas, making it a powerful linchpin in the synthesis of complex molecules like marine macrolides and polyethers.[1][4]
Inherent Chirality and Functionalization: The lactone core contains two contiguous stereocenters and two distinct oxygen functionalities—a secondary alcohol and a lactone carbonyl. The hydroxyl group serves as a handle for protection, activation, or inversion, while the lactone can be readily transformed via reduction to a lactol, opening the door to chain extension or cyclization reactions.[2]
Predictable Stereochemical Control: As will be detailed, the stereochemistry of the β-hydroxy-γ-lactone can be reliably set using well-established catalytic asymmetric reactions, most notably the Sharpless Asymmetric Dihydroxylation.[3] This predictability is paramount for constructing the multiple, defined stereocenters characteristic of marine natural products.
Divergent Synthetic Potential: This is the cornerstone of the strategy. A single, enantiomerically enriched lactone can be funneled into various synthetic pathways to produce different classes of natural product cores. For instance, reductive opening and olefination lead to linear polyketide chains, while intramolecular reactions can forge the tetrahydrofuran rings prevalent in compounds isolated from marine algae and sponges.[2][5]
The following diagram illustrates the central role of the β-hydroxy-γ-lactone in a divergent synthetic strategy.
Caption: Divergent synthesis from a central β-hydroxy-γ-lactone intermediate.
Core Protocol: Enantioselective Synthesis of a β-Hydroxy-γ-Lactone via Sharpless Asymmetric Dihydroxylation (AD)
The Sharpless Asymmetric Dihydroxylation is a highly reliable and predictable method for converting prochiral olefins into chiral diols with high enantiomeric excess (ee).[2][3] When applied to a β,γ-unsaturated ester, the reaction proceeds, followed by spontaneous in-situ lactonization to yield the desired β-hydroxy-γ-lactone directly. The choice between the commercially available catalyst mixtures, AD-mix-α and AD-mix-β, dictates which enantiomer of the product is formed.
Causality Behind the Protocol:
The AD reaction utilizes a catalytic amount of osmium tetroxide (OsO₄) in the presence of a chiral ligand (derived from dihydroquinidine or dihydroquinine), a stoichiometric oxidant (like K₃[Fe(CN)₆]), and a base (K₂CO₃). The chiral ligand forms a complex with the osmium catalyst, creating a chiral pocket. The olefin approaches this complex preferentially from one face, leading to a highly enantioselective dihydroxylation. The subsequent lactonization is an acid/base-catalyzed intramolecular esterification, which is typically rapid under the reaction conditions.
Detailed Experimental Protocol
This protocol describes the synthesis of a model β-hydroxy-γ-lactone from its corresponding (E)-β,γ-unsaturated ester, a procedure adapted from established syntheses of marine natural product precursors.[2]
Workflow Diagram:
Caption: Step-by-step workflow for the Sharpless AD protocol.
Materials & Reagents:
(E)-β,γ-Unsaturated Ester (1.0 equiv)
AD-mix-β or AD-mix-α (approx. 1.4 g per mmol of substrate)
Methanesulfonamide (CH₃SO₂NH₂) (1.0 equiv)
tert-Butanol (t-BuOH)
Deionized Water
Sodium Sulfite (Na₂SO₃)
Ethyl Acetate (EtOAc)
Anhydrous Sodium Sulfate (Na₂SO₄)
Silica Gel for chromatography
Procedure:
Setup: In a round-bottom flask equipped with a magnetic stir bar, prepare a 1:1 mixture of t-BuOH and water (e.g., 5 mL of each per mmol of substrate).
Catalyst Addition: Add the AD-mix powder (e.g., AD-mix-β for the (4R,5S)-lactone from an E-alkene) and methanesulfonamide to the solvent mixture. Stir vigorously until the two phases become a bright yellow, opaque mixture.
Reaction Initiation: Cool the flask to 0 °C in an ice bath. Once cooled, add the β,γ-unsaturated ester substrate dropwise to the stirring mixture.
Monitoring: Maintain the reaction at 0 °C and monitor its progress using Thin Layer Chromatography (TLC), typically staining with potassium permanganate. The reaction is often complete within 6-24 hours.
Quenching: Once the starting material is consumed, quench the reaction by adding solid sodium sulfite (approx. 1.5 g per mmol of substrate). Remove the ice bath and allow the mixture to warm to room temperature while stirring for 1 hour. The color will change from yellow to a brownish suspension.
Workup: Transfer the mixture to a separatory funnel and add ethyl acetate. Separate the layers. Extract the aqueous phase three times with ethyl acetate.
Purification: Combine all organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure β-hydroxy-γ-lactone.
Parameter
Typical Value
Rationale / Comment
Enantiomeric Excess (ee)
90-99%
The chiral ligand in the AD-mix provides excellent facial selectivity.[2]
Yield
75-95%
The reaction is generally high-yielding and clean.
Key Reagent
AD-mix-α/β
Determines the absolute stereochemistry of the product.
Additive
CH₃SO₂NH₂
Accelerates the catalytic cycle, enabling lower osmium loading.
Synthetic Elaboration: From Lactone to Marine-Relevant Scaffolds
The true value of the β-hydroxy-γ-lactone is demonstrated in its conversion to more complex structures. Here we detail a key transformation: the synthesis of a 3-hydroxy-2,5-dialkyl tetrahydrofuran, a common motif in marine natural products.[2][3]
Strategic Rationale:
This sequence involves several standard but powerful transformations. First, the secondary hydroxyl group of the lactone is protected to prevent interference in subsequent steps. The lactone is then selectively reduced to a lactol (a cyclic hemiacetal). This lactol is then subjected to a Wittig or Horner-Wadsworth-Emmons (HWE) reaction to extend the carbon chain and form an allylic alcohol. This new alcohol is the substrate for a second key asymmetric reaction, the Sharpless-Katsuki Asymmetric Epoxidation (AE), which sets a new stereocenter. Finally, intramolecular opening of the resulting epoxide forges the tetrahydrofuran ring.[2][3]
Protocol: Lactone to Tetrahydrofuran Ring
Pathway Diagram:
Caption: Synthetic pathway from lactone to a tetrahydrofuran core structure.
Procedure (Key Steps):
Protection: Protect the secondary hydroxyl group of the β-hydroxy-γ-lactone as a silyl ether (e.g., using TBSCl and imidazole in DMF) to yield the protected lactone.
Reduction to Lactol: Dissolve the protected lactone in dry toluene and cool to -78 °C under an inert atmosphere. Add DIBAL-H (1.0 M in hexanes, 1.1 equiv) dropwise. Stir for 1-2 hours, then quench carefully with methanol, followed by saturated aqueous Rochelle's salt solution. After workup, the lactol is obtained.
Chain Elongation (HWE): To a solution of the lactol in THF, add a phosphonate ylide (e.g., generated from triethyl phosphonoacetate and NaH). This reaction forms an (E)-unsaturated ester. Subsequent reduction of this ester (e.g., with DIBAL-H) yields the key allylic alcohol intermediate.
Asymmetric Epoxidation (AE): This crucial step sets the stereochemistry for the final ring. The allylic alcohol is subjected to Sharpless AE conditions (Ti(O-iPr)₄, (+)- or (-)-DET, and TBHP in CH₂Cl₂ at -20 °C). The choice of diethyl tartrate (DET) isomer determines the facial selectivity of the epoxidation.[3]
Cyclization: The resulting epoxy alcohol, upon treatment with a mild acid or base, undergoes intramolecular cyclization via nucleophilic attack of the free hydroxyl group onto the epoxide, yielding the desired 3-hydroxy-tetrahydrofuran product.[2]
Case Study: Formal Synthesis of trans-(−)-Kumausyne
To illustrate the power of this strategy, we can examine the formal synthesis of trans-(−)-kumausyne, a marine-derived C15 acetogenin. The synthesis hinges on the creation of a key aldehyde intermediate, which is directly accessible from a protected β-hydroxy-γ-lactone.[2]
The synthesis starts with the same protected β-hydroxy-γ-lactone described previously. This lactone is converted to a tetrahydrofuran derivative. Oxidative cleavage of the resulting diol within the tetrahydrofuran ring then furnishes the target aldehyde, completing the formal synthesis. This approach demonstrates how the stereocenters set in the initial lactone are carried through multiple steps to define the stereochemistry of a complex target.[2]
Conclusion and Outlook
The use of enantiomerically enriched β-hydroxy-γ-lactones provides a powerful and highly convergent platform for the synthesis of marine natural products. The ability to reliably set stereochemistry using catalytic asymmetric methods like the Sharpless AD and AE reactions, combined with the divergent potential of the lactone intermediate, makes this a compelling strategy for accessing complex molecular architectures.[2][3] For drug development professionals, mastering these protocols can unlock scalable access to previously scarce marine compounds, accelerating their evaluation as next-generation therapeutic agents.
References
García, C., Martín, T., & Martín, V. S. (2001). β-Hydroxy-γ-lactones as Chiral Building Blocks for the Enantioselective Synthesis of Marine Natural Products. The Journal of Organic Chemistry, 66(4), 1420–1428. [Link][2][3]
García, C., Martín, T., & Martín, V. S. (2001). β-Hydroxy-γ-lactones as Chiral Building Blocks for the Enantioselective Synthesis of Marine Natural Products. Digital.CSIC. [Link][2][3]
Nelson, S. G. (1997). Catalytic, Enantioselective Syntheses of β-Lactones—Versatile Synthetic Building Blocks in Organic Chemistry. Angewandte Chemie International Edition in English, 36(15), 1583-1585. [Link][6]
Costas, M., et al. (2023). Highly Enantioselective Catalytic Lactonization at Nonactivated Primary and Secondary γ-C–H Bonds. Journal of the American Chemical Society. [Link][7]
Oestreich, M. (2005). Enantioselective synthesis of 4-substituted γ-lactones. Tetrahedron: Asymmetry, 16(11), 1971-1973. [Link][8]
D'Souza, A. & Dhavale, D. D. (2020). The Potential of β‐Hydroxy‐γ‐vinyl‐γ‐lactone in the Synthesis of Natural Products and Beyond. European Journal of Organic Chemistry, 2020(5), 634-645. [Link][9]
Marshall, J. A. (2006). Studies for the synthesis of marine natural products. Pure and Applied Chemistry, 78(10), 1845-1854. [Link][5]
Paterson, I., & Anderson, E. A. (2005). Advances in the Total Synthesis of Biologically Important Marine Macrolides. Chemical Reviews, 105(12), 4463-4512. [Link][1]
Rout, L., et al. (2022). Recent Achievements in Total Synthesis for Integral Structural Revisions of Marine Natural Products. Marine Drugs, 20(3), 173. [Link][10]
Wang, Y., et al. (2018). Total Synthesis of Marine Macrolide Natural Products by the Macrocyclization/Transannular Pyran Cyclization Strategy. Accounts of Chemical Research, 51(8), 1876-1887. [Link][4]
Application Notes and Protocols for the Michael Addition of Nucleophiles to Furan-2(3H)-ones
Abstract: The furan-2(3H)-one, or butenolide, scaffold is a privileged structural motif present in a vast number of natural products and pharmacologically active compounds.[1][2] The conjugate addition of nucleophiles, a...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: The furan-2(3H)-one, or butenolide, scaffold is a privileged structural motif present in a vast number of natural products and pharmacologically active compounds.[1][2] The conjugate addition of nucleophiles, a reaction classically known as the Michael addition, to the α,β-unsaturated lactone system of furan-2(3H)-ones provides a powerful and atom-economical method for the construction of C-C and C-heteroatom bonds. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the experimental setup for Michael addition reactions with furan-2(3H)-ones. It delves into the underlying mechanistic principles, offers detailed step-by-step protocols for various nucleophiles, and provides insights into reaction optimization and troubleshooting.
Introduction: The Significance of Furan-2(3H)-one Michael Adducts
The Michael addition reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds through the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound.[3][4][5] When applied to furan-2(3H)-ones (also known as γ-butenolides), this reaction opens a direct pathway to a diverse array of 3-substituted γ-butyrolactones. These products are not only valuable synthetic intermediates but also exhibit a wide range of biological activities, making them highly sought after in drug discovery and development.[2][6] The ability to introduce a variety of substituents at the C3 position in a stereocontrolled manner is a key advantage of this methodology.
Mechanistic Overview: Understanding the "Why"
The Michael addition to a furan-2(3H)-one proceeds via the attack of a nucleophile (the Michael donor) on the β-carbon of the α,β-unsaturated lactone (the Michael acceptor). This reaction is driven by the formation of a more stable σ-bond at the expense of a π-bond.[5] The electrophilicity of the β-carbon is enhanced by the electron-withdrawing effect of the conjugated carbonyl group.[3]
The general mechanism can be summarized in three key steps:[5]
Nucleophile Activation: A base is often used to deprotonate the Michael donor, generating a more potent nucleophile (e.g., an enolate, thiolate, or amide).[3][4] In some cases, particularly with soft nucleophiles like thiols, the reaction can proceed without a base.[7]
Conjugate Addition: The activated nucleophile attacks the β-carbon of the furan-2(3H)-one, leading to the formation of a resonance-stabilized enolate intermediate.[4]
Protonation: The enolate intermediate is then protonated, typically by the conjugate acid of the base or the solvent, to yield the final 3-substituted γ-butyrolactone product.[3][4]
The stereochemical outcome of the reaction, particularly when a new stereocenter is formed, is a critical consideration. Asymmetric Michael additions, employing chiral catalysts or auxiliaries, are widely used to control the enantioselectivity and diastereoselectivity of the transformation.[8][9][10][11][12][13]
Caption: Generalized mechanism of the Michael addition to furan-2(3H)-ones.
Experimental Protocols
The choice of solvent, catalyst, temperature, and reaction time is crucial for the success of a Michael addition reaction. The following protocols provide a starting point for the addition of common nucleophiles to furan-2(3H)-ones. It is important to note that these are general guidelines, and optimization may be necessary for specific substrates.
General Experimental Workflow
A typical experimental workflow for a Michael addition reaction involving furan-2(3H)-ones is outlined below. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.
Application Note: Enantioselective Synthesis of Privileged Spirocyclic Lactone Frameworks via Transition-Metal and Organocatalytic Strategies
Executive Summary & Rationale Spirocyclic lactones are highly privileged structural motifs in medicinal chemistry and natural product synthesis. Their inherent 3D complexity and conformational rigidity provide an optimal...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Rationale
Spirocyclic lactones are highly privileged structural motifs in medicinal chemistry and natural product synthesis. Their inherent 3D complexity and conformational rigidity provide an optimal balance of flexibility and target-binding specificity, making them ideal scaffolds for drug discovery (e.g., the FDA-approved heart failure drug spironolactone, and bioactive natural products like exiguaquinol and maremycin B)[1],[2].
Historically, the enantioselective construction of all-carbon quaternary stereocenters at the spiro-fusion point has been a formidable synthetic challenge. This application note details two state-of-the-art, self-validating methodologies for synthesizing chiral spirocyclic lactones: a Transition-Metal Strategy (Nickel-catalyzed α-spirocyclization)[3] and an Organocatalytic Strategy (NHC/Lewis acid cooperative annulation)[4]. By detailing the mechanistic causality behind each experimental choice, this guide empowers researchers to robustly implement these protocols in their own discovery workflows.
The nickel-catalyzed intramolecular addition of lactone enolates to aryl nitriles enables the highly enantioselective formation of 5-, 6-, and 7-membered spirocycles[5]. The reaction relies on a delicate interplay between a Ni(0) precatalyst, a chiral Mandyphos ligand (e.g., SL-M001-1), and an aryl halide initiator.
Why use Bromobenzene (PhBr)? PhBr is not incorporated into the final product; rather, it acts as a critical oxidative addition initiator. It oxidizes the Ni(0) species to an active Ni(II) complex. Subsequent ligand substitution with the lactone enolate (generated in situ by the non-nucleophilic base LHMDS) sets the stage for an intramolecular C–N addition across the pendant nitrile. Reductive elimination yields an N-aryl imine, which is subsequently hydrolyzed to the target β-keto spirolactone[5].
Caption: Mechanistic cycle of the Ni-catalyzed enantioselective α-spirocyclization of lactones.
Note: This protocol requires rigorous exclusion of oxygen and moisture to prevent catalyst degradation and premature enolate protonation.
Catalyst Preparation (Glovebox): In an argon-filled glovebox, charge an oven-dried 2-dram vial with Ni(COD)₂ (10 mol %) and Mandyphos ligand SL-M001-1 (12 mol %). Dissolve in anhydrous tert-butyl methyl ether (TBME, 0.1 M relative to substrate) and stir for 30 minutes to ensure complete pre-complexation.
Enolate Generation: To a separate vial containing the lactone-nitrile substrate (1.0 equiv), add a 1.0 M solution of LHMDS in THF (1.5 equiv). Causality: LHMDS is chosen over smaller bases (like LDA) to prevent competitive nucleophilic attack on the nitrile group.
Initiation & Coupling: Transfer the enolate solution to the catalyst vial. Immediately add bromobenzene (PhBr, 1.2 equiv). Seal the vial, remove it from the glovebox, and stir at room temperature for 16 hours.
Self-Validation Checkpoint: Before hydrolysis, withdraw a 10 µL aliquot, dilute in CDCl₃, and perform a rapid crude ¹H NMR. The disappearance of the α-proton of the starting lactone and the appearance of imine resonances confirm successful cyclization.
Hydrolysis & Isolation: Quench the reaction by adding 1 M aqueous HCl and ethyl acetate (EtOAc). Stir vigorously for 2 hours. The biphasic acidic environment drives the hydrolysis of the intermediate N-aryl imine to the final β-keto spirolactone. Extract with EtOAc, dry over Na₂SO₄, and purify via flash column chromatography.
The synthesis of highly congested spirooxindole lactones can be achieved via a formal [3+2] annulation of α,β-unsaturated aldehydes (enals) with isatins[2]. This reaction utilizes an N-heterocyclic carbene (NHC) to generate a nucleophilic homoenolate (Breslow intermediate).
Why use Lithium Chloride (LiCl)? While NHCs alone can catalyze this transformation, the background enantioselectivity is often moderate. The addition of LiCl (a mild Lewis acid) is transformative. LiCl specifically coordinates to the highly electrophilic C3-carbonyl of the isatin. This coordination not only lowers the activation barrier for C–C bond formation but rigidly organizes the transition state, ensuring a highly stereoselective re-face to re-face attack between the homoenolate and the isatin[4].
Caption: Cooperative NHC and Lewis acid (LiCl) catalyzed formal [3+2] spirooxindole annulation.
Experimental Protocol: NHC/LiCl Annulation
System Assembly: In a flame-dried round-bottom flask under nitrogen, add the chiral aminoindanol-derived triazolium salt (10 mol %), N-methylisatin (1.0 equiv), and anhydrous LiCl (2.0 equiv).
Solvent & Base Addition: Suspend the mixture in anhydrous THF (0.2 M). Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 10 mol %) dropwise. Causality: DBU deprotonates the triazolium salt to generate the active free carbene in situ.
Enal Addition: Slowly add the α,β-unsaturated aldehyde (1.5 equiv) over 10 minutes to maintain a low steady-state concentration, preventing non-productive enal homodimerization. Stir at room temperature for 12 hours.
Self-Validation Checkpoint: Quench a micro-aliquot with saturated NH₄Cl and extract with dichloromethane. Analyze via crude ¹H NMR. A diastereomeric ratio (dr) of >2.5:1 indicates successful LiCl-mediated transition state templating.
Workup: Quench the bulk reaction with water, extract with EtOAc, and wash with brine. Purify the crude mixture via silica gel chromatography. Enantiomeric excess must be validated using chiral stationary phase HPLC (e.g., Chiralpak AD-H column, Hexane/IPA eluent).
Quantitative Performance & Substrate Scope
The integration of these advanced catalytic systems provides robust access to diverse spirocyclic lactone architectures. The table below summarizes the expected quantitative outcomes based on validated literature benchmarks.
Substrate Class
Target Framework
Catalyst System
Yield (%)
Enantiomeric Excess (ee %)
Aryl Nitrile Lactone
7-Membered Spirocycle
Ni(COD)₂ / SL-M001-1
85 – 90%
83 – 90%
Aryl Nitrile Lactone
5-Membered Spirocycle
Ni(COD)₂ / SL-M001-1
52 – 67%
83 – 84%
Enal + Isatin
Spirooxindole (γ-lactone)
NHC / LiCl
70 – 91%
90 – 99%
References
Source: Molecules (NIH/PMC)
Source: Organic Letters (ACS Publications)
Source: Angewandte Chemie International Edition (NIH/PMC)
Application Note: Stereoselective O-Glycosylation Reaction Protocols and Mechanisms
Executive Overview The chemical synthesis of complex carbohydrates and glycoconjugates relies heavily on the stereoselective formation of O-glycosidic bonds. Because natural glycans dictate critical biological processes—...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Overview
The chemical synthesis of complex carbohydrates and glycoconjugates relies heavily on the stereoselective formation of O-glycosidic bonds. Because natural glycans dictate critical biological processes—from immune response modulation to cellular adhesion—accessing isomerically pure oligosaccharides is paramount for drug development professionals. This application note details the mechanistic foundations, quantitative optimization parameters, and self-validating protocols required to achieve high-yielding, stereoselective O-glycosylation.
Mechanistic Foundations of Stereocontrol
Stereoselective O-glycosylation is fundamentally governed by the stabilization and trajectory of nucleophilic attack on the highly reactive oxocarbenium ion intermediate[1]. The two primary strategies for controlling anomeric stereochemistry (α vs. β) are Neighboring Group Participation (NGP) and Solvent-Directed Effects .
Neighboring Group Participation (NGP): When a glycosyl donor possesses a participating C2-ester (e.g., acetate or benzoate), the carbonyl oxygen attacks the anomeric center to form a bicyclic acyloxonium ion intermediate. This intermediate sterically shields one face of the ring, forcing the incoming glycosyl acceptor to attack via inversion, exclusively yielding the 1,2-trans glycoside[2].
Solvent-Directed Effects: When non-participating protecting groups (e.g., benzyl ethers) are used at C2, the solvent dictates the stereochemical outcome. Acetonitrile (MeCN) actively participates by forming an equatorial nitrilium intermediate, which directs the acceptor to attack axially, favoring 1,2-trans-β-glycosides. Conversely, ethereal solvents like diethyl ether or 1,4-dioxane favor 1,2-cis-α-glycosides[3].
Catalyst-Controlled Glycosylation: Recent methodologies bypass traditional oxocarbenium chemistry using transition metal catalysis. For example, open-air palladium catalysis enables the direct use of glycals to form 1,4-cis linkages[4], while Gold(I) catalysis allows for the minimally protected synthesis of α-1-O-acyl glycosides[5].
Mechanistic pathways of O-glycosylation detailing NGP and solvent-directed stereocontrol.
Quantitative Data & Optimization Variables
The following table summarizes the causal relationship between donor architecture, reaction conditions, and the resulting stereochemical outcome.
Glycosyl Donor Type
C2 Protecting Group
Promoter / Catalyst
Primary Solvent
Directing Strategy
Typical Stereochemical Outcome
Trichloroacetimidate
Ester (e.g., OAc, OBz)
TMSOTf (0.1 eq)
DCM
Neighboring Group (NGP)
1,2-trans (β-gluco/galacto)
Trichloroacetimidate
Ether (e.g., OBn)
TMSOTf (0.1 eq)
Acetonitrile (MeCN)
Solvent-Directed
1,2-trans (β-gluco)
Trichloroacetimidate
Ether (e.g., OBn)
TMSOTf (0.1 eq)
Et₂O or 1,4-Dioxane
Solvent-Directed
1,2-cis (α-gluco)
Glycal
Unprotected / Carbonate
Pd(OAc)₂ / Cs₂CO₃
Toluene / DCM
Catalyst-Controlled
1,4-cis (α-selectivity)
8-alkynyl-1-naphthoate
Unprotected
Gold(I)
DCM
Catalyst-Controlled
1,2-cis (α-1-O-acyl)
Standard Protocol: 1,2-trans Glycosylation via Trichloroacetimidate Donors
This protocol details the synthesis of a 1,2-trans-β-glycoside utilizing a C2-ester protected trichloroacetimidate donor (Schmidt Glycosylation).
Step-by-Step Methodology
Azeotropic Drying: Co-evaporate the glycosyl donor (1.2 eq) and glycosyl acceptor (1.0 eq) with anhydrous toluene (3 × 5 mL) under reduced pressure.
Moisture Scavenging: Dissolve the dried mixture in anhydrous dichloromethane (DCM) to a concentration of 0.05 M. Add freshly flame-dried 4Å molecular sieves (MS) (approx. 100 mg per mmol of donor). Stir at room temperature for 30 minutes under an argon atmosphere.
Cooling & Activation: Cool the reaction flask to -40°C using a dry ice/acetonitrile bath. Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 eq) via a gas-tight syringe.
Reaction Monitoring: Stir the reaction at -40°C. Monitor progression via TLC (Hexanes/EtOAc) every 15 minutes.
Quenching & Workup: Upon complete consumption of the donor, quench the reaction at -40°C by adding Triethylamine (Et₃N) (0.2 eq). Allow the mixture to warm to room temperature, filter through a pad of Celite to remove the molecular sieves, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography.
Causality & Rationale
Rigorous Drying: Trichloroacetimidates are highly sensitive to moisture. Trace water acts as a competing nucleophile, converting the donor into a thermodynamically stable, unreactive hemiacetal[6].
Temperature Control (-40°C): Low temperatures stabilize the highly reactive oxocarbenium intermediate, minimizing elimination side reactions (such as glycal formation) and ensuring kinetic control over stereoselectivity.
Self-Validation & Quality Control
In-Process TLC Check: Before spotting the TLC plate, extract a 10 µL aliquot and mix it with 10 µL of Et₃N in a microcentrifuge tube. Spotting the unquenched acidic reaction mixture directly onto slightly acidic silica plates can cause on-plate degradation, leading to false negatives.
NMR Verification: The stereochemical outcome must be validated via ¹H NMR. A β-glycosidic linkage (1,2-trans) will exhibit a large anomeric coupling constant (
JH1−H2≈7.5–8.0
Hz) due to the axial-axial relationship of the protons, whereas an α-linkage exhibits a smaller coupling constant (
JH1−H2≈3.0–4.0
Hz).
Advanced Protocol: Palladium-Catalyzed 1,4-cis O-Glycosylation of Glycals
Recent advances have enabled stereoselective O-glycosylation using transition metals, bypassing traditional oxocarbenium intermediates. This protocol utilizes glycals and arylboronic acids under open-air palladium catalysis to yield exclusive 1,4-cis-stereoselectivity, as detailed in[4].
Step-by-Step Methodology
Reagent Assembly: In an open-air reaction vial, combine the glycal donor (1.0 eq), arylboronic acid acceptor (1.5 eq), Pd(OAc)₂ (10 mol %), and Cs₂CO₃ (2.0 eq).
Solvent Addition: Suspend the mixture in common solvent (e.g., Toluene or DCM, 0.1 M).
Reaction: Stir the mixture vigorously at ambient room temperature (25°C) open to the air for 12–24 hours.
Workup: Dilute the mixture with EtOAc, wash with saturated aqueous NaHCO₃, and extract the aqueous layer with EtOAc. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.
Causality & Rationale
Air as an Oxygen Source: The Pd(0) complex is oxidized to a palladium-peroxo complex by ambient oxygen, which then reacts with the arylboronic acid. This eliminates the need for stoichiometric, harsh chemical oxidants.
Base Additive (Cs₂CO₃): The base consumes the perboric acid byproduct generated during the catalytic cycle. This acts as the thermodynamic driving force for the reaction and prevents the acidic degradation of the sensitive glycal donor.
Self-Validation & Quality Control
Visual Cue: The reaction mixture transitions from a pale yellow suspension to a darker hue as the active palladium species cycles through its oxidation states.
LC-MS Confirmation: Confirm the mass of the resulting O-glycoside. The complete disappearance of the starting glycal mass (M+H) combined with the appearance of the product mass indicates reaction completion.
Step-by-step experimental workflow for standard stereoselective O-glycosylation.
References
Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Molecular Biosciences.[Link][1]
Recent advances in stereoselective 1,2-cis-O-glycosylations. Frontiers in Chemistry.[Link][6]
Stereoselective O-Glycosylation of Glycals with Arylboronic Acids Using Air as the Oxygen Source. Organic Letters.[Link][4]
Minimally Protected and Stereoselective O-Glycosylation of Carboxylic Acid Allows Rapid Access to α-1-O- and 2-O-Acyl Glycosides. Journal of the American Chemical Society.[Link][5]
A General Strategy for Stereoselective Glycosylations. Journal of the American Chemical Society.[Link][2]
Controlling the stereoselectivity of glycosylation via solvent effects. Canadian Journal of Chemistry.[Link][3]
From Furanones to Azaheterocycles: A Detailed Guide to One-Pot Synthesis
Introduction: The Versatility of Furanones in Heterocyclic Chemistry Azaheterocycles, cyclic organic compounds containing at least one nitrogen atom in the ring, are fundamental scaffolds in medicinal chemistry and drug...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Versatility of Furanones in Heterocyclic Chemistry
Azaheterocycles, cyclic organic compounds containing at least one nitrogen atom in the ring, are fundamental scaffolds in medicinal chemistry and drug development. Their prevalence in a vast array of pharmaceuticals and biologically active natural products underscores the continuous need for efficient and versatile synthetic methodologies. Among the myriad of starting materials, furanone derivatives have emerged as powerful and flexible synthons for the construction of diverse azaheterocyclic systems. Their inherent reactivity, stemming from the presence of a lactone moiety and often a conjugated system, allows for a variety of ring-opening and ring-transformation reactions.
This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the one-pot synthesis of various azaheterocycles from furanone derivatives. By moving beyond a simple recitation of steps, this guide delves into the causality behind experimental choices, providing a deeper understanding of the underlying chemical principles. The protocols described herein are designed to be self-validating, ensuring reproducibility and reliability in your laboratory.
Core Principle: The Furanone Ring as a Latent 1,4-Dicarbonyl Synthon
The synthetic utility of furanones in the construction of azaheterocycles often lies in their ability to act as masked 1,4-dicarbonyl compounds. Nucleophilic attack at the carbonyl group of the lactone can initiate a ring-opening event, unmasking a keto-acid or a related intermediate. This intermediate can then undergo subsequent intramolecular cyclization with a nitrogen-containing nucleophile, which can be introduced in the same pot, to form the desired azaheterocycle. This domino or cascade approach streamlines the synthetic process, improves efficiency, and reduces waste.
I. Synthesis of Pyridazinones: A Classic Transformation
The reaction of 2(3H)-furanones with hydrazine is a well-established and highly efficient method for the one-pot synthesis of pyridazinone derivatives. These six-membered azaheterocycles are of significant interest due to their broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties[1][2].
Mechanistic Insight
The transformation proceeds through a two-step sequence within a single pot. The initial step involves a nucleophilic attack by hydrazine on the electrophilic carbonyl carbon of the furanone lactone. This leads to the opening of the furanone ring to form a key open-chain hydrazide intermediate. The second step is an intramolecular cyclization, often facilitated by heat or acid catalysis, where the terminal nitrogen of the hydrazide attacks the ketone carbonyl, followed by dehydration to yield the stable pyridazinone ring[1].
Improving the diastereoselectivity of reactions with 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with substituted dihydrofuran-2(3H)-ones and tetrahydrofurans. This portal provides field-proven troubleshoo...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with substituted dihydrofuran-2(3H)-ones and tetrahydrofurans. This portal provides field-proven troubleshooting guides, mechanistic insights, and self-validating protocols for maximizing diastereoselectivity in your synthetic workflows.
Frequently Asked Questions (FAQs)
Q1: My compound is named "5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one", but my analytical data doesn't match a standard lactone structure. Why?A: This is a common nomenclature conflict in chemical literature. By IUPAC definition, a "dihydrofuran-2(3H)-one" is a
γ
-butyrolactone, meaning the C2 position is the carbonyl carbon. Therefore, it is chemically impossible to have a phenylthio group at C2 while maintaining the "2-one" designation unless it is a transient intermediate.
If you are performing enolate chemistry: Your compound is likely 5(S)-5-Methyl-3-(phenylthio)dihydrofuran-2(3H)-one (an
α
-sulfenylated lactone).
If you are performing glycosylation/acetalization: Your compound is likely 5-Methyl-2-(phenylthio)tetrahydrofuran (a lactol thioether / thioglycoside).
This support guide addresses troubleshooting for both structural pathways to ensure your specific reaction is covered.
Troubleshooting Guide 1: Enolate Alkylation of 3-(Phenylthio)lactones
Issue: Poor anti/syn diastereomeric ratio (dr) during the electrophilic alkylation of 5(S)-5-Methyl-3-(phenylthio)dihydrofuran-2(3H)-one.
Root Cause Analysis:
The diastereoselectivity of
γ
-valerolactone derivatives is governed by the
π
-facial steric shielding provided by the C5 substituent. When the lithium enolate is generated, the 5(S)-methyl group adopts a pseudo-axial or pseudo-equatorial conformation that blocks one face of the enolate. Poor selectivity usually stems from:
Incomplete Enolization: Using a base that is too weak or failing to reach -78 °C, leading to mixed enolate geometries.
Lack of Solvation: Without strongly coordinating additives like HMPA or DMPU, the lithium cation tightly binds the enolate oxygen, distorting the planar transition state and reducing the effective steric bulk of the 5-methyl group.
Causality & Expert Insight:
Computational studies on
γ
-butyrolactone enolates demonstrate that the anti-transition state is significantly lower in energy than the syn-transition state [1]. The addition of HMPA breaks up lithium enolate aggregates, creating a more reactive, "naked" enolate. This forces the electrophile to approach strictly from the face opposite to the 5-methyl group, drastically improving the anti selectivity.
Self-Validating System: The reaction color should shift from pale yellow (enolate) to colorless upon complete electrophile consumption.
Preparation: Flame-dry a Schlenk flask under argon. Add diisopropylamine (1.1 equiv) and anhydrous THF (0.2 M). Cool to -78 °C.
Base Generation: Add
n
-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes.
Enolization: Add a solution of 5(S)-5-Methyl-3-(phenylthio)dihydrofuran-2(3H)-one (1.0 equiv) in THF dropwise over 10 minutes. Stir at -78 °C for 1 hour.
Additive Introduction: Add HMPA or DMPU (2.0 equiv). Stir for 15 minutes. (Note: DMPU is recommended as a less toxic alternative to HMPA, yielding comparable dr).
Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 equiv). Maintain at -78 °C for 4 hours, then slowly warm to -20 °C.
Quench: Add saturated aqueous NH
4
Cl. Extract with EtOAc.
Caption: Stereochemical control pathway for the enolate alkylation of 3-(phenylthio)lactones.
Troubleshooting Guide 2: Acetalization of 2-(Phenylthio)tetrahydrofurans
Issue: Poor
α
/
β
(1,2-cis/1,2-trans) selectivity during nucleophilic substitution at the anomeric center of 5-methyl-2-(phenylthio)tetrahydrofuran.
Root Cause Analysis:
When utilizing a phenylthio group as a leaving group to generate an oxocarbenium ion, the reaction lacks a neighboring directing group (like a C2-ester in pyranoses). Therefore, stereocontrol is entirely dependent on the solvent effect and the kinetics of intermediate trapping [3].
Causality & Expert Insight:
Activation of the thioglycoside/thioacetal with a thiophilic Lewis acid (e.g., NIS/TMSOTf) generates a highly reactive planar oxocarbenium ion.
The Nitrile Effect: Using acetonitrile (CH
3
CN) as a solvent leads to the formation of an equatorial
α
-nitrilium intermediate. The incoming nucleophile is forced to attack from the axial trajectory, yielding the 1,2-cis (
α
) product.
The Ether Effect: Using THF or diethyl ether forms an axial oxonium intermediate, directing the nucleophile to attack equatorially, yielding the 1,2-trans (
β
) product.
Self-Validating System: The disappearance of the red/brown iodine color upon quenching with Na
2
S
2
O
3
confirms the successful neutralization of the NIS promoter.
Preparation: Dissolve 5-methyl-2-(phenylthio)tetrahydrofuran (1.0 equiv) and the nucleophile (e.g., an alcohol, 1.5 equiv) in anhydrous CH
3
CN (for
α
-selectivity) or Et
2
O (for
β
-selectivity) containing 4Å molecular sieves.
Cooling: Cool the mixture to -40 °C under argon.
Activation: Add N-Iodosuccinimide (NIS, 1.2 equiv) followed immediately by Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.1 equiv).
Reaction: Stir at -40 °C for 1-2 hours. Monitor the disappearance of the starting thioacetal via TLC.
Quench: Add triethylamine (to neutralize TMSOTf) and saturated aqueous Na
2
S
2
O
3
(to reduce iodine).
Caption: Solvent-directed stereocontrol via the oxocarbenium ion pathway.
Quantitative Data Summary
The following table summarizes the expected diastereomeric ratios (dr) based on the optimization parameters discussed in the troubleshooting guides.
Reaction Type
Substrate
Reagents / Solvent
Additive
Temp (°C)
Expected dr (Major:Minor)
α
-Alkylation
3-(Phenylthio)lactone
LDA / THF
None
-78
3:1 (anti:syn)
α
-Alkylation
3-(Phenylthio)lactone
LDA / THF
HMPA
-78
>10:1 (anti:syn)
α
-Alkylation
3-(Phenylthio)lactone
LiHMDS / THF
DMPU
-78
9:1 (anti:syn)
Acetalization
2-(Phenylthio)THF
NIS, TMSOTf / CH
3
CN
4Å MS
-40
>15:1 (
α
:
β
)
Acetalization
2-(Phenylthio)THF
NIS, TMSOTf / Et
2
O
4Å MS
-40
1:8 (
α
:
β
)
References
A Theoretical Study on the Origin of
π
-Facial Stereoselectivity in the Alkylation of Enolates Derived from 4-Substituted
γ
-Butyrolactones. Journal of the American Chemical Society. Available at:[Link]
A two-phase bromination process using tetraalkylammonium hydroxide for the practical synthesis of
α
-bromolactones from lactones. Beilstein Journal of Organic Chemistry. Available at:[Link]
Extending Pummerer Reaction Chemistry. Development of a Strategy for the Regio- and Stereoselective Oxidative Cyclization. The Journal of Organic Chemistry. Available at:[Link]
Optimization
Troubleshooting common side reactions in thioglycoside-mediated glycosylations
Welcome to the Carbohydrate Synthesis Technical Support Center . As a Senior Application Scientist, I have seen countless oligosaccharide syntheses derailed by unpredictable side reactions. Thioglycosides are incredibly...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Carbohydrate Synthesis Technical Support Center . As a Senior Application Scientist, I have seen countless oligosaccharide syntheses derailed by unpredictable side reactions. Thioglycosides are incredibly versatile and stable glycosyl donors, but their activation requires highly reactive intermediates (like oxocarbenium ions or glycosyl triflates) that can trigger unintended mechanistic pathways[1].
This guide is designed to move beyond basic troubleshooting. We will dissect the causality of common side reactions—specifically aglycone transfer, succinimide trapping, and orthoester formation—and provide self-validating protocols to ensure your glycosylations succeed on the first attempt.
Diagnostic Matrix: Identifying Your Side Reaction
Before adjusting your protocol, you must accurately diagnose the failure mode. Use this matrix to interpret your TLC and NMR data.
Side Reaction
Primary Cause
Diagnostic Signature (NMR/MS)
Immediate Corrective Action
Aglycone Transfer
Acceptor sulfur attacks the activated donor
MS: Donor mass + acceptor aglycone
Switch to pre-activation or use a DMP aglycone
N-Glycosyl Succinimide
NIS byproduct outcompetes the acceptor
1H NMR: Sharp singlet at ~2.7 ppm (4H)
Lower activation temp (-70°C) or change promoter
Orthoester Formation
C2 ester traps the oxocarbenium ion
1H NMR: ~5.5 ppm; 13C NMR: ~120 ppm
Treat purified intermediate with catalytic TfOH
Deep-Dive FAQs: Mechanistic Troubleshooting
Q1: My orthogonal glycosylation yielded a mixture where the acceptor seems to have acquired the thio-aglycone from the donor. What happened?
A: You have encountered aglycone transfer , arguably the most notorious side reaction in thioglycoside chemistry[1],[2].
When activating a thioglycoside donor in the presence of a thioglycoside acceptor (in situ activation), the sulfur atom on the acceptor can act as a nucleophile. Because the hydroxyl groups on carbohydrates are relatively poor nucleophiles due to steric and electronic deactivation, the acceptor's sulfur atom often outcompetes the hydroxyl group, attacking the donor's oxocarbenium ion[1]. This forms a transient sulfonium ion intermediate. When this intermediate collapses, it cleaves the anomeric C–S bond, transferring the aglycone to the donor and destroying your intended product[1].
Mechanistic divergence in thioglycoside activation: O-glycosylation vs. Aglycone Transfer.
The Fix: You must either separate the activation step from the coupling step (Pre-activation) or sterically shield the acceptor's sulfur. Using a 2,6-dimethylphenyl (DMP) thio-aglycone on your acceptor introduces massive steric bulk, physically blocking the sulfur from attacking the donor[1],[2].
Q2: When using the standard NIS/TfOH protocol, I isolate a byproduct with a succinimide ring attached to the anomeric center. Why?
A: This is an N-glycosyl succinimide side product[3]. N-iodosuccinimide (NIS) is a powerful iodinating agent, but once it transfers iodine to the thioglycoside, it releases succinimide into the reaction mixture. If your glycosyl acceptor is unreactive (e.g., a sterically hindered C4 hydroxyl), the succinimide nitrogen will act as a competing nucleophile and trap the glycosyl triflate[3],[4].
The Fix:
Kinetic Control: Drop the reaction temperature to -80°C to -70°C. Succinimide trapping is highly temperature-dependent; keeping the system extremely cold favors the desired O-glycosylation[3].
Promoter Switch: If the problem persists, abandon NIS. Switch to a halogen-free or succinimide-free promoter system, such as Copper(II) Bromide (CuBr2) with TfOH[5], or utilize hypervalent iodine reagents[6].
Q3: My 1,2-trans glycosylation (using a C2 ester) gave an orthoester instead of the desired glycoside. Is the batch ruined?
A: No, the batch is not ruined. Orthoester formation is a classic kinetic trap. When you have a participating group (like an acetate or benzoate) at the C2 position, it stabilizes the oxocarbenium ion by forming a dioxolenium ion. If the acceptor attacks the central carbon of this ring instead of the anomeric carbon, an orthoester forms.
The Fix: Do not discard the orthoester. Purify it via flash chromatography, dissolve it in dry dichloromethane (DCM), and subject it to catalytic Lewis acid (e.g., 0.1 equiv TfOH or TMSOTf). This will reopen the orthoester and funnel it thermodynamically into the desired 1,2-trans glycoside.
Self-Validating Standard Operating Procedures (SOPs)
To ensure reproducibility and trust in your syntheses, we recommend abandoning in situ activation for complex orthogonal couplings. Instead, utilize the Pre-Activation Strategy . By fully consuming the donor before the acceptor is introduced, you eliminate the primary cause of aglycone transfer[3].
Comparison of In Situ vs. Pre-Activation workflows to mitigate side reactions.
SOP: The Pre-Activation Protocol (NIS/TfOH)
This protocol is a self-validating system; do not proceed to Step 4 until Step 3 is verified.
System Drying: Add the thioglycoside donor and activated 4Å molecular sieves to a flame-dried, argon-purged flask. Suspend in dry DCM (0.05 M) and stir at room temperature for 30 minutes to sequester residual moisture[7].
Pre-Activation: Cool the suspension to exactly -70°C using a dry ice/acetone bath. Add NIS (1.5 equiv) followed immediately by TfOH (0.2 equiv). The solution will typically turn a deep red/brown color[7],[3].
Validation Checkpoint (Critical): Stir for 15 minutes at -70°C. Pull a micro-aliquot, quench with Et3N, and run a TLC. Do not proceed until the donor spot is 100% consumed. The presence of unreacted donor will trigger aglycone transfer when the acceptor is added[3].
Acceptor Addition: Dissolve the glycosyl acceptor in a minimal amount of dry DCM and add it dropwise down the side of the cold flask to prevent temperature spikes.
Coupling & Warming: Allow the reaction to stir at -70°C for 1 hour, then gradually let it warm to -20°C. Monitor by TLC until the acceptor is consumed.
Quenching: Quench the reaction at -20°C by adding Triethylamine (Et3N) until the mixture is basic (pH ~8). Dilute with DCM, filter through Celite to remove sieves, and wash the organic layer with saturated aqueous Na2S2O3 (to remove iodine) and NaHCO3[7].
References
Mechanistic Studies and Methods To Prevent Aglycon Transfer of Thioglycosides
Journal of the American Chemical Society (JACS)
URL:[Link]
Mapping Mechanisms in Glycosylation Reactions with Donor Reactivity: Avoiding Generation of Side Products
The Journal of Organic Chemistry (JOC)
URL:[Link]
Glycosidation using thioglycoside donor - Glycoscience Protocols (GlycoPODv2)
National Center for Biotechnology Information (NCBI / PMC)
URL:[Link]
Activation of Thioglycosides with Copper(II) Bromide
Molecules (MDPI)
URL:[Link]
Optimization of reaction conditions for synthesizing β-phenylthio enamides
Welcome to the technical support center for the synthesis of β-phenylthio enamides. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of this important...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of β-phenylthio enamides. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of this important synthetic transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to optimize your reaction conditions effectively.
Frequently Asked Questions (FAQs)
Q1: What are the primary synthetic routes to obtain β-phenylthio enamides?
A1: Several effective methods exist for the synthesis of β-phenylthio enamides. A notable approach involves the intramolecular 1,2-thiol migration of vinyl sulfoxides, which offers high regio- and stereo-selectivity under mild conditions.[1][2] This method is particularly efficient and proceeds through a proposed mechanism involving an additive Pummerer reaction, 1,2-thiol migration, nucleophilic addition, and a syn-elimination process.[1][2]
Other strategies include:
Electrophilic activation of amides: This involves the N-dehydrogenation of amides using reagents like triflic anhydride in the presence of a non-nucleophilic base such as LiHMDS.[3][4][5]
From α-substituted vinyl azides and thiols: An electrocatalytic method has been developed for the coupling of α-substituted vinyl azides with thiols, which is notable for being metal- and oxidant-free.[6]
Hydroamination of alkynes: The addition of nitrogen nucleophiles to in situ-generated 1-(trifluoromethyl)-2-(phenylthio)ethyne can produce α-(trifluoromethyl)-β-(phenylthio) enamines with high regio- and stereocontrol.[7]
Q2: I am observing low to no yield of my desired β-phenylthio enamide. What are the most critical parameters to investigate?
A2: Low or no yield is a common issue that can often be resolved by systematically evaluating several key reaction parameters.
Reagent Quality and Stoichiometry: Ensure the purity of your starting materials, especially the amide and the sulfur source. The stoichiometry of reagents, including any catalysts, bases, or additives, is critical. For instance, in methods involving electrophilic activation, the precise equivalents of the base and activating agent are crucial for success.[3][4]
Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence reaction rates and pathways. Aprotic solvents like acetonitrile, dioxane, or THF are commonly employed.[2][8] In some cases, the solvent can also act as a reactant or mediator, such as DMSO playing the role of an oxidant in certain cyclization reactions to form related sulfur-containing heterocycles.[9]
Temperature: Reaction temperature is a critical factor. While some reactions proceed efficiently at room temperature[2][6], others may require heating to overcome activation barriers or cooling to suppress side reactions.[4][10] It is advisable to perform a temperature screen to find the optimal balance between reaction rate and selectivity.
Atmosphere: While many reactions are robust enough to be carried out under an air atmosphere[2], sensitive catalysts or intermediates may necessitate an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.
Q3: My reaction is producing a mixture of regioisomers or stereoisomers. How can I improve the selectivity?
A3: Achieving high regio- and stereoselectivity is a common challenge. The intramolecular 1,2-thiol migration method is reported to provide excellent selectivity.[1][2] If you are using a different method and facing selectivity issues, consider the following:
Catalyst/Promoter System: The choice of catalyst or promoter can have a profound impact on selectivity. For instance, in the intramolecular 1,2-thiol migration, the presence of acetic acid was found to facilitate the key migration step.[2]
Steric and Electronic Effects: The substituents on your amide and thiol precursors can influence the regio- and stereochemical outcome. Bulky substituents may favor the formation of one isomer over another due to steric hindrance.
Reaction Temperature: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product over the thermodynamically controlled one.
Troubleshooting Guide
This section provides a structured approach to troubleshooting common problems encountered during the synthesis of β-phenylthio enamides.
Problem 1: Incomplete Conversion of Starting Material
Symptoms: TLC or LC-MS analysis shows a significant amount of unreacted starting material even after prolonged reaction times.
Potential Cause
Troubleshooting Steps
Scientific Rationale
Insufficient Activation
1. Increase the equivalents of the activating agent (e.g., triflic anhydride) or promoter.[4] 2. Ensure the activating agent is fresh and has not degraded.
The formation of a reactive intermediate is often the rate-limiting step. Insufficient activation will lead to a sluggish reaction.
Inadequate Base Strength or Stoichiometry
1. If using a base, consider a stronger, non-nucleophilic base (e.g., LiHMDS, KHMDS).[4] 2. Optimize the equivalents of the base. The order of addition of the base and activating agent can also be critical.[3][4]
The base is often required to deprotonate the amide or another intermediate, facilitating the desired reaction pathway.
Low Reaction Temperature
1. Gradually increase the reaction temperature in increments of 10-20 °C.[11] 2. Monitor for the formation of degradation products at higher temperatures.
Many chemical transformations have a significant activation energy barrier that can be overcome by providing more thermal energy.
Catalyst Deactivation
1. If using a catalyst, ensure it is handled under the appropriate atmosphere to prevent deactivation by air or moisture. 2. Consider adding a fresh portion of the catalyst.
Catalysts can be sensitive to impurities or reaction conditions, leading to a loss of activity over time.
Problem 2: Formation of Undesired Side Products
Symptoms: Multiple spots on TLC or peaks in LC-MS that do not correspond to the starting material or the desired product.
Potential Cause
Troubleshooting Steps
Scientific Rationale
Over-reaction or Degradation
1. Decrease the reaction temperature. 2. Reduce the reaction time and monitor the reaction progress more frequently.
Higher temperatures and longer reaction times can lead to the formation of thermodynamically more stable but undesired byproducts or degradation of the desired product.
Incorrect Reaction Pathway
1. Re-evaluate the solvent choice. A change in solvent polarity can favor one reaction pathway over another.[12][13] 2. Modify the catalyst or additives, as these can steer the reaction towards the desired outcome.[2]
The reaction medium and catalytic system play a crucial role in directing the regiochemical and stereochemical course of the reaction.
Competing Reactions
1. Ensure an inert atmosphere if reactive intermediates are susceptible to oxidation. 2. In reactions involving bases, consider if the base is promoting undesired side reactions like elimination or rearrangement.[14]
The presence of oxygen or a base that is too strong or nucleophilic can open up competing reaction pathways.
Problem 3: Difficulty in Product Isolation and Purification
Symptoms: The crude product is an oil that is difficult to crystallize, or the product co-elutes with impurities during column chromatography.
Potential Cause
Troubleshooting Steps
Scientific Rationale
Residual Reagents or Byproducts
1. Perform an aqueous workup to remove water-soluble impurities. Washing with a saturated solution of NaHCO₃ or brine is often effective.[14] 2. Consider a pre-purification step like filtration through a plug of silica gel to remove polar impurities.
Unreacted polar reagents or byproducts can interfere with crystallization and chromatography.
Similar Polarity of Product and Impurities
1. Optimize the eluent system for column chromatography. A gradient elution may be necessary to achieve good separation. 2. Consider alternative purification techniques such as preparative TLC or HPLC.
Achieving a sufficient difference in the affinity of the product and impurities for the stationary phase is key to successful chromatographic separation.
Product Instability
1. If the product is suspected to be unstable on silica gel, consider using a different stationary phase like alumina. 2. Minimize the time the product spends on the column and use a less acidic or basic eluent system.
Some organic molecules can degrade on acidic silica gel. Neutralizing the silica gel or using a less reactive stationary phase can mitigate this.
Experimental Protocols and Data
Table 1: Optimized Reaction Conditions for the Synthesis of β-Phenylthio Enamides via Intramolecular 1,2-Thiol Migration[2]
Entry
Promoter (equiv.)
Additive (equiv.)
Solvent
Temperature (°C)
Time (h)
Yield (%)
1
Tf₂O (2.25)
Acetic Acid (2.0)
Acetonitrile
25
3
92
2
Tf₂O (2.25)
TFA (2.0)
Acetonitrile
25
3
75
3
Tf₂O (2.25)
-
Acetonitrile
25
3
45
4
PPh₃I₂ (2.25)
Acetic Acid (2.0)
Acetonitrile
25
3
68
Reaction conditions: Vinyl sulfoxide (0.2 mmol), promoter (0.45 mmol), and additive (0.4 mmol) in the specified solvent (3.0 mL) under an air atmosphere.
General Experimental Protocol for Intramolecular 1,2-Thiol Migration[2]
To a solution of the vinyl sulfoxide (1.0 equiv.) in acetonitrile, add the additive (e.g., acetic acid, 2.0 equiv.).
Slowly add the promoter (e.g., triflic anhydride, 2.25 equiv.) to the solution at the specified temperature.
Stir the reaction mixture under an air atmosphere for the designated time, monitoring the progress by TLC.
Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Visualizing the Workflow
Troubleshooting Logic for Low Yield
Caption: A stepwise decision-making workflow for troubleshooting low product yield.
Proposed Mechanistic Pathway for 1,2-Thiol Migration
Caption: A simplified representation of the proposed reaction mechanism.
References
Zhuang, Y., Zhang, J., et al. (2024). Regio- and stereo-selective synthesis of β-phenylthio enamides via intramolecular 1,2-thiol migration. Organic Chemistry Frontiers. [Link]
Zhuang, Y., Zhang, J., et al. (2024). Regio- and stereo-selective synthesis of β-phenylthio enamides via intramolecular 1,2-thiol migration. RSC Publishing. [Link]
Optimization of reaction conditions. a. ResearchGate. [Link]
Optimisation of the reaction conditions for the synthesis of the β‐phenylthio‐substituted amide 3 a bearing the benzenesulfonamide moiety. ResearchGate. [Link]
Spieß, P., et al. (2021). Direct Synthesis of Enamides via Electrophilic Activation of Amides. ACS Publications. [Link]
Highly regio- and stereocontrolled preparation of α-(trifluoromethyl)-β-(phenylthio) enamines by the hydroamination of in situ-synthesized 1-(trifluoromethyl)-2-(phenylthio)ethyne. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
Pan, Y.-Z., et al. Electrocatalytic Synthesis of gem-Bisarylthio Enamines and α-Phenylthio Ketones via a Radical Process under Mild Conditions. Thieme. [Link]
Synthesis of Linear Enamides and Enecarbamates via Photoredox Acceptorless Dehydrogenation. (2023). Wiley Online Library. [Link]
Spieß, P., et al. (2021). Direct Synthesis of Enamides via Electrophilic Activation of Amides. PMC - NIH. [Link]
Regioselective Synthesis of β,γ-Unsaturated Amides from Unactivated Alkenes. u:scholar. [Link]
Spieß, P., et al. (2021). Direct Synthesis of Enamides via Electrophilic Activation of Amides. Journal of the American Chemical Society. [Link]
Min, G. K., et al. (2010). Enamides accessed from aminothioesters via a Pd(0)-catalyzed decarbonylative/β-hydride elimination sequence. Aarhus University - Pure. [Link]
Recent total synthesis of natural products leveraging a strategy of enamide cyclization. PMC. [Link]
Cyclization of 2-Biphenylthiols to Dibenzothiophenes under PdCl2/DMSO Catalysis. Organic Letters - ACS Publications. [Link]
Synthesis of Enamides via Amide Activation with Philipp Spiess (Episode 93). YouTube. [Link]
Matsuo, J., et al. (2006). Mild Preparation of Alkenes from Phenyl Sulfides: One-Pot Elimination of Phenylthio Group via Sulfilimine at Ambient Temperature. Organic Letters - ACS Publications. [Link]
Matsuo, J., et al. (2006). Mild Preparation of Alkenes from Phenyl Sulfides: One-Pot Elimination of Phenylthio Group via Sulfilimine at Ambient Temperature. Organic Letters. [Link]
Green Solvents for the Formation of Amide Linkage. ResearchGate. [Link]
Chen, J., et al. (2020). Transamidation for the Synthesis of Primary Amides at Room Temperature. Organic Letters. [Link]
The effect of temperature on the kinetics of enhanced amide bond formation from lactic acid and valine driven by deep eutectic solvents. RSC Publishing. [Link]
Technical Support Center: Purification of 5-Methyl-dihydrofuranone Derivatives
Welcome to the Application Scientist Support Portal. This guide provides authoritative troubleshooting and step-by-step methodologies for isolating and purifying 5-methyl-dihydrofuranone ( γ -valerolactone, GVL) and its...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Portal.
This guide provides authoritative troubleshooting and step-by-step methodologies for isolating and purifying 5-methyl-dihydrofuranone (
γ
-valerolactone, GVL) and its functionalized derivatives. Whether you are recovering bio-based GVL from aqueous streams or purifying complex chiral lactones for drug development, this guide focuses on the mechanistic causality behind each technique to ensure high-yield, reproducible results.
Purification Decision Workflow
Decision matrix and workflow for isolating 5-methyl-dihydrofuranone derivatives.
Troubleshooting & FAQs (The "Why" and "How")
Q1: My lactone derivative is degrading or ring-opening during aqueous extraction. How do I prevent this?
Causality: 5-Methyl-dihydrofuran-2-ones are cyclic esters (
γ
-lactones). Under alkaline conditions (pH > 8), hydroxide ions nucleophilically attack the carbonyl carbon, leading to irreversible ring-opening into the corresponding 4-hydroxy-pentanoate salts.
Solution: Maintain a neutral to slightly acidic pH (pH 4–6) during aqueous workup. If neutralizing an acid catalyst, use weak bases like saturated aqueous
NaHCO3
rather than
NaOH
, and perform the extraction at reduced temperatures (0–5 °C) to kinetically slow down hydrolysis.
Q2: I am trying to recover GVL from an aqueous biomass stream, but distillation is causing thermal degradation of my co-products. What is an alternative?
Causality: GVL has a high boiling point (207–208 °C at atmospheric pressure). Prolonged heating causes thermal decomposition of sensitive furanic compounds and humin formation, resulting in a highly viscous, unrecoverable residue [1].
Solution: Utilize a biphasic salting-out extraction or Liquid
CO2
extraction. Adding a high concentration of a water-soluble solute (like
NaCl
) alters the ionic strength of the aqueous phase, forcing GVL into the organic phase. Alternatively, liquid
CO2
extraction has been shown to recover >85% of GVL without thermal stress [2].
Q3: How do I separate closely eluting diastereomers of 3-substituted-5-methyl-dihydrofuran-2-ones?
Causality: Diastereomers (e.g., syn/anti isomers used in the stereoselective synthesis of cyclopentanediols) have nearly identical dipole moments and polarities, causing them to co-elute on standard silica gel if steep solvent gradients are used [3].
Solution: Employ flash column chromatography with a highly optimized, shallow isocratic gradient. For non-polar derivatives, use 15–20% Ethyl Acetate in Hexane . For highly polar derivatives (e.g., hydroxylated side chains), use a
CH2Cl2
: Methanol system starting at 200:1 and slowly increasing polarity to 20:1 [3].
Quantitative Method Comparison
Purification Method
Target Derivative Type
Typical Yield
Purity
Key Advantage
Primary Limitation
Vacuum Distillation
Volatile GVLs (unsubstituted)
85–95%
>99%
Highly scalable, solvent-free
Requires high vacuum; thermal degradation risk
Flash Chromatography
Complex/Chiral Derivatives
60–80%
>98%
Resolves tight diastereomers
High solvent consumption; difficult to scale
Liquid
CO2
Extraction
GVL from Biomass/Aqueous
>85%
~90%
Zero thermal stress on lactone
Requires specialized high-pressure equipment
Salting-Out Extraction
Polar lactones in water
75–90%
~85%
Simple, low energy requirement
Requires subsequent distillation for final purity
Validated Experimental Protocols
Protocol A: Vacuum Distillation of Volatile 5-Methyl-dihydrofuran-2-one
Setup: Equip a round-bottom flask with a Vigreux column, a short-path distillation head, and a receiving flask submerged in an ice bath.
Degassing: Apply a vacuum (10 mmHg) at room temperature for 15 minutes to remove residual low-boiling extraction solvents (e.g., ethyl acetate, ether).
Validation Checkpoint: Bubbling in the flask should completely cease, indicating the removal of volatile solvents.
Heating: Gradually heat the oil bath to 100–110 °C.
Collection: Collect the main fraction at a vapor temperature of 82–85 °C.
Validation Checkpoint: The distillate must be a clear, colorless liquid. If the liquid turns yellow, furanic impurities are co-distilling; reduce the bath temperature immediately.
Causality Check: The Vigreux column provides the necessary theoretical plates to separate GVL from higher-boiling humins, while the vacuum lowers the boiling point from 207 °C to 85 °C, preventing thermal ring-opening.
Protocol B: Flash Column Chromatography for Diastereomeric Lactones
Preparation: Pack a glass column with silica gel (100–200 mesh) using a slurry of Hexane.
Loading: Dissolve the crude 5-methyl-dihydrofuranone derivative in a minimum volume of
CH2Cl2
and apply it evenly to the top of the silica bed.
Elution: Elute using an isocratic mixture of 15% Ethyl Acetate in Hexane.
Causality Check: A shallow gradient ensures slow, continuous partitioning, which is critical for separating syn/anti diastereomers with an
Rf
difference of < 0.05.
Fractionation & Validation: Collect 10 mL fractions. Spot every third fraction on a TLC plate (Silica gel 60 F254). Develop in 30% EtOAc/Hexane and visualize using a
KMnO4
stain.
Validation Checkpoint: Target lactones will appear as bright yellow spots against a purple background.
Isolation: Pool fractions containing the pure diastereomer and concentrate under reduced pressure at 30 °C to yield the purified lactone.
Saturation: To the aqueous reaction mixture containing the lactone, add solid
NaCl
until saturation is reached (~360 g/L at 25 °C).
Causality Check: The high ionic strength disrupts the hydrogen bonding between water and the lactone, forcing the lactone out of the aqueous phase (salting-out effect).
Extraction: Add an equal volume of Ethyl Acetate. Stir vigorously for 5 minutes.
Phase Separation & Validation: Transfer to a separatory funnel and allow the layers to settle.
Validation Checkpoint: Two distinct, clear layers must form within 5 minutes. If an emulsion persists, filter the mixture through a pad of Celite to remove suspended particulate matter (often degraded lignin or humins).
Recovery: Drain the lower aqueous layer. Wash the upper organic layer with saturated brine, dry over anhydrous
MgSO4
, filter, and concentrate in vacuo.
References
Lê, H. Q., Pokki, J.-P., Borrega, M., Uusi-Kyyny, P., & Sixta, H. (2018). "Chemical Recovery of γ-Valerolactone/Water Biorefinery." Industrial & Engineering Chemistry Research, 57(44), 15155-15164.
Niidu, A., Paju, A., Müürisepp, A.-M., Järving, I., Kailas, T., Pehk, T., & Lopp, M. (2013). "Stereoselective Synthesis of 1-Methyl-1,2- and 1,3-Cyclopentanediols via γ-Lactones." Chemistry of Heterocyclic Compounds, 48(12), 1751–1760.
Sigma-Aldrich. "gamma Valerolactone Bio Based Dipolar Aprotic Solvent." Technical Article: Chemistry and Synthesis.
How to avoid racemization during the synthesis of chiral lactones
Welcome to the technical support center for chiral lactone synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereoselective lacto...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for chiral lactone synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereoselective lactonization. Maintaining chiral integrity is paramount, as the biological activity of a molecule is intrinsically linked to its three-dimensional structure. This resource provides in-depth troubleshooting advice, preventative strategies, and validated protocols to help you avoid racemization and ensure the enantiopurity of your target lactones.
Understanding the Core Problem: The Mechanism of Racemization
Before troubleshooting, it's crucial to understand why racemization occurs. For chiral lactones, the most common pathway for the loss of stereochemical information is through the deprotonation of a stereogenic center alpha (α) to the carbonyl group.
The Key Culprit: Enolization
Acidic α-Proton: The proton on the chiral carbon adjacent to the lactone's carbonyl is acidic.
Base-Mediated Abstraction: In the presence of a base, this proton can be abstracted.
Formation of an Achiral Enolate: This deprotonation results in the formation of a planar, achiral enolate intermediate.[1][2][3] The stereochemical information at that center is temporarily lost.
Non-Stereoselective Reprotonation: When this enolate is reprotonated (by a solvent molecule or other proton source), the proton can add to either face of the planar system with roughly equal probability.
Result: This leads to the formation of both enantiomers, resulting in a partially or fully racemic mixture.[1][2][3]
This process is a delicate equilibrium. Your goal during synthesis is to heavily favor conditions that promote intramolecular cyclization while completely suppressing the conditions that favor enolization.
Troubleshooting Guide & FAQs
This section is structured to address the most common issues encountered during the synthesis of chiral lactones.
Question 1: I've observed a significant loss of enantiomeric excess (ee) in my final product after lactonization. What are the most likely causes?
This is a frequent challenge that points to one or more issues in your reaction setup or workup procedure. A systematic investigation is key.
Primary Factors to Investigate:
Choice of Base: The base is often the primary cause. Strong, sterically unhindered bases (e.g., NaOH, KOH, NaOMe) can readily deprotonate the α-carbon, leading to enolization and racemization.[4][5] The ideal base should be strong enough to deprotonate the hydroxyl group of the seco-acid (the open-chain precursor) to facilitate cyclization but not so strong or unhindered that it attacks the α-proton.
Elevated Temperature: Higher temperatures accelerate reaction rates, including the rate of racemization.[5][6] Many racemization processes are highly dependent on temperature.[5] Lactonizations, especially for forming large rings (macrolactonization), may require heat, creating a trade-off between reaction speed and stereochemical integrity.[7]
Prolonged Reaction Time: The longer your chiral molecule is exposed to potentially racemizing conditions (like excess base or high heat), the greater the extent of racemization will be.[4][5] It is crucial to monitor the reaction and quench it as soon as the starting material is consumed.
Solvent Effects: The solvent can influence the stability of the intermediates involved in racemization. Protic solvents (like ethanol or methanol) can stabilize the enolate intermediate through hydrogen bonding, potentially increasing the rate of racemization.[4][8] Aprotic solvents are generally preferred.[9]
Workup and Purification: Racemization can also occur after the reaction is complete.[4][5]
Aqueous Workup: Washing with strong acids or bases during extraction can cause racemization of the final product.[4][5]
Chromatography: Standard silica gel is acidic and can promote racemization of sensitive compounds.[4]
Question 2: How do I select the appropriate reagents and conditions to prevent racemization from the start?
Proactive prevention is far more effective than attempting to resolve a racemic mixture later. Your choice of lactonization method is the most critical decision.
The Yamaguchi Macrolactonization: This is a widely used and highly reliable method for forming lactones, especially macrolactones, with minimal epimerization.[9] It proceeds under mild conditions and is tolerant of many functional groups.[9][10] The key is the in-situ formation of a mixed anhydride, which is then activated by a nucleophilic catalyst for intramolecular cyclization.[7][9][11]
The Mitsunobu Reaction: This reaction allows for the conversion of a hydroxy acid to a lactone under mild, generally neutral conditions.[12][13][14] A key feature of the Mitsunobu reaction is that it proceeds with a clean inversion of stereochemistry at the alcohol carbon.[14] This makes it a powerful tool for stereoselective synthesis.
Acid-Catalyzed Methods: For substrates that are sensitive to bases, acid-catalyzed protocols can be an excellent alternative.[15]
The following table summarizes the impact of key variables on the risk of racemization:
Parameter
High Racemization Risk
Low Racemization Risk
Rationale
Base
Strong, non-hindered bases (e.g., NaOH, MeONa)
Mild organic bases (e.g., Triethylamine, DIPEA) or used catalytically (e.g., DMAP)[4]
Strong bases readily abstract the acidic α-proton. Mild or hindered bases preferentially interact with the hydroxyl group to initiate cyclization.[4]
Reason: Silica gel is inherently acidic and its surface can catalyze the enolization of lactones with sensitive α-protons.[4]
Solution:
Deactivate the Silica: Flush the column with a solvent mixture containing a small amount of a volatile base (e.g., 1% triethylamine in ethyl acetate/hexane) before loading your sample. This neutralizes the acidic sites.
Use an Alternative Stationary Phase: Consider using neutral alumina or a less acidic reversed-phase column if compatible with your molecule.[4]
Issue: Aqueous extractions with strong acids or bases.
Reason: Exposing the lactone to harsh pH environments can cause racemization.[5]
Solution:
Use Milder Reagents: Use saturated sodium bicarbonate (NaHCO₃) solution instead of strong bases like NaOH for washes.[5] Use dilute, buffered acids if an acidic wash is necessary.
Control Temperature: Perform all extractions and washes at low temperatures (e.g., 0-5 °C) to slow down potential racemization.[5]
Minimize Contact Time: Complete the workup as quickly as possible.[5]
Experimental Protocols & Workflows
Protocol: Racemization-Resistant Macrolactonization via the Yamaguchi Method
This protocol is a reliable method for the cyclization of ω-hydroxycarboxylic acids with a low risk of epimerization at sensitive stereocenters.[9]
Preparation: Under an inert atmosphere (Argon or Nitrogen), dissolve the seco-acid (1.0 eq) and Et₃N (1.1 eq) in anhydrous toluene to achieve a high dilution (typically 0.1 M to 0.05 M).
Mixed Anhydride Formation: Cool the solution to room temperature and add a solution of TCBC (1.1 eq) in toluene dropwise over 10-15 minutes. Stir for 2 hours.
Cyclization: In a separate flask, prepare a solution of DMAP (4.0 eq) in a large volume of anhydrous toluene (to maintain high dilution, e.g., 0.005 M final concentration). Heat this solution to reflux (approx. 110 °C).
Slow Addition: Using a syringe pump, add the mixed anhydride solution from step 2 to the refluxing DMAP solution over a period of 4-6 hours. This slow addition is critical to favor the intramolecular cyclization over intermolecular polymerization.
Reaction Completion: After the addition is complete, allow the reaction to stir at reflux for an additional 1-2 hours. Monitor the reaction by TLC or LC-MS.
Workup: Cool the reaction to room temperature. Filter the mixture to remove triethylamine hydrochloride. Wash the filtrate with saturated NaHCO₃ solution, water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography using deactivated silica gel.
Visualization of Key Processes
Diagram 1: The Racemization Mechanism via Enolate Formation
This diagram illustrates the critical steps leading to the loss of stereochemical integrity at the α-carbon of a chiral lactone.
Caption: Base-mediated deprotonation at the α-carbon creates a planar, achiral enolate intermediate.
Diagram 2: Troubleshooting Workflow for Loss of Enantiomeric Excess (ee)
This workflow provides a logical sequence of steps to diagnose and solve issues of racemization during chiral lactone synthesis.
Caption: A systematic workflow for identifying the source of racemization in lactone synthesis.
Analytical Verification
Confirming the enantiomeric excess (ee) of your starting materials and final products is non-negotiable.
Chiral Chromatography (HPLC or GC): This is the gold standard for determining ee. Use a suitable chiral stationary phase (CSP) to separate the enantiomers.[17][18][19][20][21] The ratio of the peak areas gives a precise measurement of the enantiomeric composition.
References
Blanch, G. P., Ruiz del Castillo, M. L., & Herraiz, M. (1998). Enantiomer Analysis of Chiral Lactones in Foods by On-Line Coupled Reversed-Phase Liquid Chromatography-Gas Chromatography. Journal of Chromatographic Science, 36(12), 589–594. [Link]
SciSpace. Enantiomer Analysis of Chiral Lactones in Foods by On-Line Coupled Reversed-Phase Liquid Chromatography-Gas. [Link]
ResearchGate. Macrolactonization using Yamaguchi method. [Link]
de Mattos, M. C., et al. (2018). Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization? ACS Omega, 3(3), 3507–3512. [Link]
SigutLabs. Yamaguchi reagent – Reagent of the month June. [Link]
Canadian Science Publishing. Mechanism of formation of serine p-lactones by Mitsunobu cyclization: synthesis and use of L-serine stereospecifically label. [Link]
Trost, B. M., & Toste, F. D. (2002). An Acid-Catalyzed Macrolactonization Protocol. Organic Letters, 4(20), 3431–3433. [Link]
PubMed. Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones. [Link]
AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]
ResearchGate. Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones | Request PDF. [Link]
Paquette, L. A., & Sturino, C. F. (1995). Mitsunobu Reaction of Unbiased Cyclic Allylic Alcohols. The Journal of Organic Chemistry, 60(24), 7937–7944. [Link]
ResearchGate. Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization?. [Link]
Kumar, A., & Kumar, V. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(19), 6533. [Link]
The University of East Anglia. Synthesis of β-lactone, γ-lactam 20S proteasome inhibitors. [Link]
de Mattos, M. C., et al. (2018). Theoretical Study on the Epimerization of Azlactone Rings: Keto–Enol Tautomerism or Base-Mediated Racemization?. ACS Omega, 3(3), 3507-3512. [Link]
ResearchGate. The role of racemisation kinetics in the deracemisation process via temperature cycles. [Link]
Shiina, I., et al. (2012). MNBA-Mediated β-Lactone Formation: Mechanistic Studies and Application for the Asymmetric Total Synthesis of Tetrahydrolipstatin. The Journal of Organic Chemistry, 77(10), 4885–4896. [Link]
Strategies to increase the yield of 5,5-disubstituted-4,5-dihydrofuran products
Synthesizing 5,5-disubstituted-4,5-dihydrofurans presents a unique kinetic and thermodynamic challenge. The introduction of two substituents at the C5 position creates severe steric bulk, which often derails standard cyc...
Author: BenchChem Technical Support Team. Date: April 2026
Synthesizing 5,5-disubstituted-4,5-dihydrofurans presents a unique kinetic and thermodynamic challenge. The introduction of two substituents at the C5 position creates severe steric bulk, which often derails standard cyclization pathways, leading to poor conversion or unwanted aromatization. This portal is designed to help you troubleshoot these specific bottlenecks using field-proven catalytic strategies and mechanistically sound protocols.
Q: My cyclization reaction is yielding fully aromatic furans instead of the desired 5,5-disubstituted-4,5-dihydrofuran. Why is this happening?A: This is a classic case of over-dehydration driven by steric relief. When you have two substituents at the 5-position (e.g., 5,5-dialkyl groups), the cyclic intermediate experiences immense steric strain. If you are using traditional methods like the Feist-Bénary synthesis or employing strong stoichiometric bases (such as triethylamine or pyridine), the harsh thermodynamic conditions force the molecule to eliminate water or a leaving group to relieve this strain, aromatizing into a furan[1].
Solution: Shift from thermodynamic to kinetic control using transition-metal catalysis with mild bases. For example, utilizing a Pd(0)-catalyzed coupling-cyclization with
K3PO4
in DMF prevents this over-oxidation, maintaining the dihydrofuran core with excellent chemo- and regioselectivity (>97:3)[2].
Q: I switched to an Ag(I)-mediated 5-endo-dig cyclization, but my conversion rates are unacceptably low. How can I drive the reaction to completion?A: The stalled conversion is a direct kinetic consequence of the 5,5-disubstitution. While Ag(I) catalysis (e.g., using AgOTf) works beautifully for unsubstituted or mono-substituted allenes, the bulky 5,5-dialkyl groups create a steric shield around the reactive center, drastically raising the activation energy barrier[1].
Solution: You must overcome this barrier by either increasing the Ag(I) catalyst loading significantly (up to 10–20 mol%)[1], or pivoting to a more robust catalytic system. For instance, a Pd(II) system utilizing
Pd(OAc)2
supplemented with triphenylphosphine (
PPh3
) and
K2CO3
stabilizes the active metal species against steric deactivation, restoring high product yields[3].
Q: I am attempting a Ru(II)-catalyzed annulation to form fused dihydrofurans. What is the optimal additive, and why does my reaction fail under a nitrogen atmosphere?A: In Ru(II)-catalyzed hydroxyl-directed syntheses (using sulfoxonium ylides and 1,4-dioxane), the choice of additive dictates the efficiency of the metalation/deprotonation step. Sodium acetate (NaOAc) is the optimal additive, outperforming KOAc or CsOAc, yielding up to 77% of the desired dihydrofuran[4].
Crucially, this specific Ru(II) catalytic cycle requires an open atmosphere to turn over. Running the reaction under an inert
N2
atmosphere stalls the re-oxidation of the catalyst, preventing the regeneration of the active Ru species and resulting in only trace amounts of the product[4].
SECTION 2: Quantitative Catalyst Benchmarking
To select the right system for your specific substrate, compare the validated catalytic parameters below. Notice how base selection directly correlates with the prevention of over-dehydration.
Use the logic tree below to diagnose and resolve yield issues in real-time during your process optimization.
Troubleshooting logic tree for optimizing 5,5-disubstituted-4,5-dihydrofuran synthesis yields.
SECTION 4: Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is confirmed.
Best for: Synthesizing fused dihydrofuran scaffolds.
Reagent Assembly: In a Schlenk tube, combine the hydroxyl-precursor (1.0 equiv), sulfoxonium ylide (1.2 equiv), Ru(II) catalyst (2.5 mol%), and NaOAc (20 mol%). Add 1,4-dioxane as both the solvent and methylene source.
Validation Checkpoint: Ensure the NaOAc is a fine, free-flowing powder. Clumping indicates moisture contamination, which will prematurely hydrolyze the ylide and stall the reaction.
Atmosphere Control: Leave the reaction vessel open to the ambient atmosphere.
Validation Checkpoint: Do not purge with
N2
or Argon. If the reaction mixture remains dark and starting material persists on TLC after 2 hours, oxygen starvation has stalled the Ru(II)/Ru(IV) catalytic turnover. Introduce air immediately.
Thermal Activation: Heat the mixture to 100 °C.
Validation Checkpoint: Monitor via TLC. The appearance of a highly UV-active intermediate spot confirms successful initial C-H activation prior to the final annulation step.
Isolation: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel column chromatography.
Best for: Highly regioselective synthesis from allenyl precursors.
Reaction Setup: Charge a reaction vial with 2-(2',3'-allenyl)acetylacetate (1.0 equiv), organic halide (1.2 equiv), Pd(0) catalyst (5 mol%), and
K3PO4
(2.0 equiv). Add anhydrous DMF.
Validation Checkpoint: The use of
K3PO4
is a deliberate kinetic control. If you observe allene isomerization byproducts on GC-MS, your base is too strong or wet. Confirm you are using anhydrous
K3PO4
and not a stronger carbonate or hydroxide base.
Cyclization: Stir the mixture at the designated optimized temperature.
Validation Checkpoint: Monitor via LC-MS. The mass of the intermediate coupled product should rapidly transition to the cyclized 4,5-dihydrofuran mass. A stalled intermediate indicates catalyst poisoning, likely due to halide accumulation; consider adding a halide scavenger if this occurs.
Workup: Quench with water, extract with diethyl ether, dry over
Na2SO4
, and concentrate for purification.
References
[3] Producing Dihydrofurans Using Palladium (II) Catalyst and Optimized Base | Digital Commons @ Butler University |3
[4] Hydroxyl-Directed Ru(II)-Catalyzed Synthesis of Fused Dihydrofurans Using 1,4-Dioxane and Sulfoxonium Ylides as Annulating Agents | Organic Letters - ACS Publications | 4
[2] Pd(0)-Catalyzed Coupling−Cyclization of 2-(2',3'-Allenyl)acetylacetates and Organic Halides: An Efficient Synthesis of 4,5-Dihydrofuran Derivatives | ACS Figshare | 2
[1] Buy 5,5-Diethyldihydrofuran-2(3h)-one (EVT-8904922) - Traditional Synthetic Routes for Dihydrofuranone Derivatives | EvitaChem |1
Overcoming low reactivity of glycosyl donors in glycosylation reactions
Welcome to the Glycosylation Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent bottlenecks in carbohydrate chemistry: the low r...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Glycosylation Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent bottlenecks in carbohydrate chemistry: the low reactivity of glycosyl donors.
Glycosylation is not a one-size-fits-all reaction. The success of forming a glycosidic bond relies on a delicate thermodynamic and kinetic balance between the donor's leaving group, its protecting group pattern, the promoter system, and the nucleophilicity of the acceptor. When a donor is sluggish or completely unreactive, brute-forcing the reaction with higher temperatures usually leads to degradation or loss of stereocontrol. Instead, we must systematically modulate the electronic and steric environment of the reaction.
Below is our diagnostic workflow, followed by in-depth FAQs, quantitative data, and self-validating experimental protocols to rescue your stalled glycosylation reactions.
Diagnostic Workflow for Low Donor Reactivity
Diagnostic logic tree for troubleshooting sluggish glycosylation reactions.
Section 1: The "Armed-Disarmed" Principle & Protecting Group Tuning
Q: Why is my per-acetylated donor completely unreactive compared to the per-benzylated version?A: This behavior is governed by the "Armed-Disarmed" principle, originally conceptualized by Bertram Fraser-Reid[1]. The reactivity of a glycosyl donor is fundamentally tied to the stability of the positively charged oxocarbenium ion intermediate formed during activation. Electron-donating protecting groups (like benzyl ethers) "arm" the donor by stabilizing this developing positive charge via induction, significantly lowering the activation energy barrier[1]. Conversely, electron-withdrawing groups (like acetyl or benzoyl esters) "disarm" the donor by destabilizing the oxocarbenium ion, drastically reducing reaction kinetics[1].
Q: Can I tune the reactivity without changing my core protecting group strategy?A: Yes. If you require participating groups for 1,2-trans stereocontrol but need higher reactivity, consider conformationally "super-armed" donors. By installing bulky silyl groups (e.g., TBS or TIPS), the sugar ring is forced into a conformation with more axial oxygen functions, which increases the electron density at the anomeric center and hyper-activates the donor[1]. Alternatively, you can use modular nitroarene (NA) protecting groups, which are highly electron-withdrawing (disarming) but can be reduced to electron-donating aminoarenes to switch the donor "on" on-demand[2].
Table 1: Impact of Protecting Groups on Relative Reactivity Values (RRVs)
RRVs are determined via competitive glycosylation experiments and serve as a quantitative proxy for reaction kinetics[3].
Donor Type
Protecting Group Strategy
Reactivity Classification
Relative Reactivity Value (RRV) Proxy
Trichloroacetimidate
Per-benzylated (Ether)
Super-Armed
> 10⁶
Thioglycoside
Per-benzylated (Ether)
Armed
10⁴ – 10⁵
Thioglycoside
Per-acetylated (Ester)
Disarmed
~ 1
Thioglycoside
Nitroarene (NA) protected
Highly Disarmed
< 0.1
Section 2: Leaving Group Optimization & Promoter Selection
Q: My thioglycoside donor isn't activating with standard NIS/TfOH. What are my options?A: Thioglycosides are excellent for their stability, but disarmed thioglycosides often resist standard iodonium-based promoters. You have three primary avenues:
Enhance the Promoter: Switch to a more aggressive thiophilic promoter system, such as
p
-TolSCl/AgOTf[4] or organocatalytic systems like 3,3-difluoroxindol (HOFox) with NIS[5].
Change the Leaving Group: Convert the thioglycoside or hemiacetal to a trichloroacetimidate. Trichloroacetimidates are highly reactive due to the strong basicity of the imidate nitrogen, which readily accepts a proton from a mild Lewis acid (like TMSOTf), facilitating the expulsion of trichloroacetamide[6].
Protocol 1: Standard Trichloroacetimidate Glycosylation
This protocol is a self-validating system: the rapid color change and consumption of the imidate on TLC confirm successful Lewis acid activation.
Preparation: To a flame-dried Schlenk flask under Argon, add the trichloroacetimidate donor (1.2 eq) and the glycosyl acceptor (1.0 eq)[6].
Desiccation: Add freshly flame-dried 4 Å molecular sieves (approx. 100 mg/mmol). Causality: Sieves scavenge adventitious water, preventing the formation of the unreactive hemiacetal byproduct. Stir in anhydrous DCM (0.05 M) for 1 hour at room temperature.
Cooling: Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath[6].
Activation: Slowly add a catalytic amount of TMSOTf (0.1 to 0.3 eq) dropwise[6].
Validation & Quenching: Monitor by TLC (typically complete within 15–30 minutes). Once the donor is consumed, quench the reaction with triethylamine (0.5 eq) to neutralize the Lewis acid before warming to room temperature. Filter through Celite and concentrate.
Section 3: Pre-Activation Strategies for Sluggish Donors
Q: How does pre-activation help with unreactive donors, and how do I perform it?A: In a traditional "pre-mixed" glycosylation, the donor, acceptor, and promoter are all in the flask together. If the donor is highly disarmed and unreactive, the prolonged exposure to harsh promoters (like strong Lewis acids) will often degrade the acceptor or lead to aglycone transfer[7].
The Pre-activation Strategy temporally separates donor activation from acceptor glycosylation[7]. You first treat the sluggish donor with a powerful promoter in the absence of the acceptor. This forces the generation of the reactive intermediate (e.g., a glycosyl triflate). Only after complete activation is the acceptor added[7].
Workflow of pre-activation-based glycosylation separating activation and nucleophilic attack.
This methodology allows spectroscopic or chromatographic validation of the intermediate prior to committing the valuable acceptor.
Donor Activation: Dissolve the thioglycoside donor (1.0 eq) and
p
-TolSCl (1.0 eq) in anhydrous DCM over 4 Å molecular sieves under Argon. Cool to -78 °C.
Promoter Addition: Add AgOTf (1.1 eq) to generate the active promoter (
p
-TolSOTf) in situ[4]. Stir for 10–20 minutes.
Intermediate Validation: Crucial Step. Pull a micro-aliquot and check via low-temperature TLC or NMR to ensure complete disappearance of the donor and formation of the glycosyl triflate intermediate[7].
Acceptor Addition: Once activation is confirmed, add the glycosyl acceptor (0.8 eq) dissolved in a minimal amount of DCM dropwise[4].
Completion: Allow the reaction to slowly warm to -40 °C over 1 hour, then quench with saturated aqueous NaHCO₃.
Section 4: Stereochemical Control with Unreactive Donors
Q: When pushing the reactivity of a sluggish donor by increasing temperature, I lose stereoselectivity. How can I fix this?A: Raising the temperature increases the kinetic energy of the system, which often overrides the subtle energy differences between the
α
and
β
transition states, leading to anomeric mixtures[6]. Instead of raising the temperature, modulate the solvent and additives to stabilize specific transition states:
The Solvent Effect: If your donor lacks a participating group at C-2, you can dictate stereochemistry using the solvent. Using diethyl ether favors the formation of
α
-glycosides (via an equatorial oxonium intermediate), whereas using dichloromethane (DCM) or nitriles (like acetonitrile) strongly directs the reaction toward the
β
-isomer[4].
Additive Modulation: In pre-activation protocols, the stoichiometry of silver salts (e.g., AgOTf) can significantly impact the stereochemical outcome by coordinating with the glycosyl triflate intermediate, guiding the trajectory of the incoming acceptor[4].
References
Wikipedia Contributors. Glycosyl donor. Wikipedia, The Free Encyclopedia. Available at: [Link]
ResearchGate. Armed/Disarmed Effects in Glycosyl Donors: Rationalization and Sidetracking. Available at:[Link]
National Institutes of Health (PMC). Pre-activation based stereoselective glycosylations: Stereochemical control by additives and solvent. Available at:[Link]
European Journal of Organic Chemistry (via BU.edu.eg). Pre-Activation-Based Stereoselective Glycosylations. Available at:[Link]
National Institutes of Health (PMC). Overcoming Challenges in Chemical Glycosylation to Achieve Innovative Vaccine Adjuvants Possessing Enhanced TLR4 Activity. Available at:[Link]
Influence of temperature on the efficiency of glycosylation reactions
A Guide to Understanding and Troubleshooting the Influence of Temperature Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide to Understanding and Troubleshooting the Influence of Temperature
Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide a deeper, mechanistic understanding of how temperature, a seemingly simple parameter, critically governs the success of your glycosylation experiments. This guide is structured to help you troubleshoot common issues and answer fundamental questions, ensuring your experiments are both efficient and reproducible.
Part 1: Troubleshooting Guide
This section addresses specific, common problems encountered during glycosylation reactions. Each answer provides not just a solution, but the reasoning behind it, empowering you to make informed decisions in your experimental design.
Q1: My glycosylation reaction yield is consistently low. Could temperature be the culprit?
A: Absolutely. Low yield is one of the most common issues in glycosylation, and suboptimal temperature control is often a primary cause.[1] The efficiency of a glycosylation reaction depends on a delicate balance between three temperature-dependent rates: the activation of the glycosyl donor, the nucleophilic attack by the glycosyl acceptor, and the degradation of the donor or activated intermediates.[1]
Probable Causes & Solutions:
Insufficient Thermal Energy: The reaction may simply be too cold for the coupling step to proceed at a reasonable rate, especially if you have a glycosyl acceptor with low nucleophilicity.[1][2] Many reactions that are sluggish can be improved with a controlled, slight increase in temperature.[1][2]
Reaction Initiated at Too High a Temperature: Conversely, starting the reaction at a temperature that is too high can cause rapid decomposition of the highly reactive glycosyl donor before it has a chance to couple with the acceptor, thus tanking the yield.[2][3]
Inappropriate Temperature Profile: The common practice of starting a reaction at a very low temperature (e.g., -78°C) and letting it slowly warm to room temperature is not always optimal.[3][4] This "ramp" method can spend too much time at temperatures that promote side reactions over the desired coupling.[3][5]
Our Expert Recommendation:
Instead of a slow warming ramp, consider an isothermal (single temperature) approach. By identifying the "activation temperature" (TA) of your specific donor—the temperature below which it remains stable but above which it activates and can decompose—you can run the reaction isothermally just below this TA.[3][5] This maximizes the coupling rate while minimizing degradation, often leading to higher yields even with fewer equivalents of the donor.[3]
Q2: I'm observing significant decomposition of my glycosyl donor and the formation of side products. How can temperature control help?
A: This is a classic sign that your reaction temperature is too high for your specific glycosyl donor. Highly reactive donors or harsh activation conditions can lead to degradation before coupling can occur.[2] Common side products that arise from excessive thermal energy include glycals (from elimination reactions), orthoesters, and products from the hydrolysis of the donor with trace amounts of water.[2][6]
Causality: Every glycosyl donor has a unique thermal stability profile, influenced by its protecting groups and aglycon.[3] Exceeding this stability threshold provides the activation energy for unwanted side reactions to occur, which compete with your desired glycosylation pathway.[3][5]
Troubleshooting Workflow:
Lower the Initial Temperature: Most glycosylation reactions are best initiated at cryogenic temperatures (-40°C or -78°C) to control the initial activation step.[1][2]
Adopt Isothermal Conditions: Determine the activation temperature (TA) for your donor. Running the reaction isothermally at a temperature below the TA can prevent these deleterious side reactions.[3][5]
Monitor Closely: Use Thin-Layer Chromatography (TLC) to monitor the reaction. If the starting material is consumed but the desired product is not the major spot, decomposition is likely. Quench the reaction as soon as the acceptor is consumed to prevent further side product formation.
Caption: A decision-making workflow for troubleshooting low glycosylation yields, focusing on temperature-related issues.
Q3: The anomeric selectivity (α/β ratio) of my reaction is poor. How does temperature play a role?
A: Temperature is a key variable that can be modulated to influence the stereochemical outcome of a glycosylation reaction.[7] Its effect is tied to whether the reaction is under kinetic or thermodynamic control.
Kinetic Control (Lower Temperatures): Kinetically controlled glycosylations, generally favored at lower temperatures, often proceed through an Sₙ2-like pathway.[1] This typically results in the formation of the 1,2-trans product (e.g., the β-anomer for a glucose donor).
Thermodynamic Control (Higher Temperatures): As the temperature increases, the reaction has enough energy to overcome higher activation barriers and can begin to favor the thermodynamically more stable anomer.[1] For many sugars, this is the 1,2-cis product (e.g., the α-anomer for glucose, due to the anomeric effect), but this can also lead to a mixture of products as the system approaches equilibrium.[1]
The degree of this temperature sensitivity varies greatly depending on the donor, acceptor, and solvent used.[7] For some systems, a change of 20-30°C can dramatically shift the α/β ratio, while others are less sensitive.[7] Precise temperature control is therefore essential when trying to achieve high stereoselectivity.[7]
Q4: My enzymatic glycosylation is inefficient. How do I determine the optimal temperature for my glycosyltransferase?
A: Unlike chemical glycosylations, enzymatic reactions are governed by the properties of the glycosyltransferase enzyme, which has an optimal temperature for activity. Below this temperature, the reaction rate is slower; above it, the enzyme begins to denature and lose activity rapidly.[8]
Finding the Optimum:
The optimal temperature is an intrinsic property of each enzyme. For example, many plant-derived UGTs expressed in E. coli have optima between 30-35°C[9], while a glycosyltransferase from Panax ginseng shows maximum activity at 35°C[9], and some enzymes like Cyclodextrin glycosyltransferase (CGTase) can have optima as high as 70-75°C[10].
Expert Recommendation:
You must empirically determine the optimal temperature for your specific enzyme and substrate. A standard approach is to run a series of small-scale reactions across a temperature range (e.g., 25°C to 50°C in 5°C increments) for a fixed period.[9] The reaction products can then be quantified by HPLC or another suitable method to identify the temperature that yields the most product.
Table 1: Examples of Optimal Temperatures for Various Glycosyltransferases. This table highlights the variability in optimal temperatures, underscoring the need for empirical determination.
Part 2: Experimental Protocols
Protocol 1: General Procedure for Chemical Glycosylation with Temperature Control
This protocol outlines a standard procedure using a trichloroacetimidate donor, emphasizing critical points of temperature management.
Preparation: Flame-dry a round-bottom flask containing a magnetic stir bar and activated 4 Å molecular sieves under vacuum. Allow the flask to cool to room temperature under an inert atmosphere (e.g., Argon).
Reagent Addition: Add the glycosyl acceptor (1.0 eq) and the glycosyl trichloroacetimidate donor (1.2-1.5 eq) to the flask.[2]
Solvent & Cooling: Dissolve the solids in an anhydrous solvent (e.g., Dichloromethane, ~0.1 M) via syringe. Cool the stirred suspension to the desired starting temperature (e.g., -78 °C or -40 °C) using a dry ice/acetone or other suitable bath.[1][2]
Activation: Prepare a stock solution of the Lewis acid activator (e.g., TMSOTf, 0.1-0.3 eq) in the same anhydrous solvent. Add the activator solution dropwise to the reaction mixture while maintaining the low temperature.[2]
Reaction & Monitoring:
Isothermal Method: Stir the reaction at the initial low temperature for a set time, monitoring progress by TLC. This is preferred for minimizing side products.[3]
Temperature Ramp Method: If the reaction is sluggish, allow the bath to warm slowly to a higher temperature (e.g., 0 °C or room temperature), monitoring by TLC until the starting material is consumed.[2]
Quenching & Work-up: Once the reaction is complete, quench by adding a few drops of a base (e.g., triethylamine or pyridine).[2] Allow the mixture to warm to room temperature, dilute with solvent, and filter to remove sieves. Proceed with standard aqueous work-up and purification.
Protocol 2: Determining the Optimal Temperature for an Enzymatic Glycosylation
This protocol provides a framework for identifying the optimal reaction temperature for a glycosyltransferase.
Reaction Master Mix: Prepare a master mix containing the reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5), the glycosyl donor (e.g., UDP-Glucose), the glycosyl acceptor, and any required cofactors (e.g., MgCl₂).
Aliquoting: Aliquot the master mix into several reaction tubes. Place each tube in a separate thermocycler, water bath, or incubator set to a different temperature (e.g., 25, 30, 35, 40, 45, 50 °C).
Initiation: Add a fixed amount of your glycosyltransferase solution to each tube to initiate the reaction.
Incubation: Incubate all reactions for a fixed time period (e.g., 1 hour). Ensure this time is within the linear range of the reaction.
Quenching: Stop the reactions by adding a quenching solution (e.g., 1% trifluoroacetic acid) or by heat inactivation (e.g., 95°C for 5 minutes), provided your product is heat-stable.
Analysis: Analyze the amount of product formed in each reaction using a suitable method (e.g., HPLC, LC-MS, or a colorimetric assay).
Determination: Plot the product yield versus temperature. The temperature that corresponds to the highest yield is the optimal temperature for your enzyme under these conditions.[9]
Part 3: Frequently Asked Questions (FAQs)
Q1: What is the general effect of increasing temperature on a glycosylation reaction?
A: Increasing temperature generally increases the rate of all chemical processes involved. However, the key is that it does not increase the rates of the desired coupling reaction and the undesired degradation reactions equally.[1][3] At a certain point, the rate of donor decomposition or side product formation will increase more rapidly than the rate of glycosylation, leading to a lower overall yield of the desired product.[12] This relationship is visualized in the diagram below.
Diagram 2: The Temperature-Efficiency Relationship
Caption: Conceptual diagram showing how desired glycosylation and undesired degradation rates change with temperature, creating an optimal window for reaction efficiency.
Q2: Why are chemical glycosylations often started at very low temperatures?
A: This widespread practice is a strategy to control the highly reactive intermediates formed during the reaction.[1][2] The process can be broken down into two main steps: activation of the glycosyl donor and nucleophilic attack by the acceptor. By starting at a cryogenic temperature like -78°C, one can add the activator and allow the glycosyl donor to be activated in a controlled manner without immediately decomposing. This provides a window of opportunity for the (often slower) nucleophilic attack by the acceptor to occur as the reaction is gradually warmed.[1][4]
Q3: What is "donor activation temperature" (TA) and why is it important?
A: The "activation temperature" or TA is a concept that defines the temperature threshold for a specific glycosyl donor.[3][5] Below its TA, the donor remains largely intact in the presence of an activator. At or above its TA, it begins to be consumed, either by reacting with an acceptor or by decomposing into side products.[3] Knowing the TA is incredibly valuable because it allows for a more rational approach to reaction optimization. Instead of using a generic temperature ramp, one can perform the reaction isothermally just below the TA, which maximizes the chance of productive coupling while minimizing wasteful decomposition.[3][5] This can improve yields and reproducibility.[3]
Q4: How does temperature affect the stability of the glycans themselves?
A: Glycans are generally stable molecules, but they are not immune to temperature effects. At very high temperatures, thermal degradation can occur, breaking glycosidic bonds.[13] More subtly, temperature affects the conformational dynamics of glycans. The non-covalent interactions, such as hydrogen bonds, that help define a glycan's three-dimensional shape can be disrupted at higher temperatures, leading to a more flexible and dynamic structure.[14] In biological samples, elevated temperatures (e.g., 37°C) can also accelerate the degradation of glycans by endogenous enzymes like fucosidases or galactosidases that may be present, altering the glycosylation profile over time.[4]
Q5: Does temperature play a role in non-enzymatic glycosylation (glycation)?
A: Yes, temperature is a major accelerator of non-enzymatic glycosylation, also known as glycation or the Maillard reaction.[15] This is the chemical reaction between a reducing sugar and the free amino group of a protein.[15] Studies have shown that increasing the storage temperature significantly enhances the browning of proteins like collagen, which is a visual indicator of advanced glycation end-product formation. In food science and biopharmaceutical stability studies, controlling temperature is critical to prevent unwanted glycation.[16]
References
Yin, J., et al. (2022). Improving Thermostability and Catalytic Activity of Glycosyltransferase From Panax ginseng by Semi-Rational Design for Rebaudioside D Synthesis. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]
Tuck, O. T., et al. (2022). Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. Angewandte Chemie International Edition. Retrieved from [Link]
Vučković, F., et al. (2023). Storage stability and HILIC-UHPLC-FLR analysis of immunoglobulin G N-glycome from saliva. Scientific Reports. Retrieved from [Link]
Takahashi, M., et al. (1995). Effect of non-enzymatic glycosylation and heating on browning of human stratum corneum and nail. The Journal of Dermatology. Retrieved from [Link]
Ghalib, M., et al. (2025). Acceptor‐Adaptive Automated Glycosylation Optimization for Automated Glycan Assembly. Chemistry – A European Journal. Retrieved from [Link]
McCombs, J. R., et al. (2024). Development of a Cryogenic Flow Reactor to Optimize Glycosylation Reactions Based on the Active Donor Intermediate. Organic Process Research & Development. Retrieved from [Link]
Ma, Y., et al. (2025). Effect of Different High-Temperature Heating Methods on the Glycation Reaction and Advanced Glycation Reaction Products of β-Lactoglobulin. Foods. Retrieved from [Link]
Issa, N., et al. (2025). Microwave-Assisted Neutral Glycosylation Reactions in the Absence of Reagent Activators. Molecules. Retrieved from [Link]
Streule, K., et al. (2021). Screening of Recombinant Glycosyltransferases Reveals the Broad Acceptor Specificity of Stevia UGT-76G1. ResearchGate. Retrieved from [Link]
Goh, K. M., et al. (2007). Temperature effects on Cyclodextrin glycosyltransferase activity and stability from Paenibacillus campinasensis strain H69-3. ResearchGate. Retrieved from [Link]
Tuck, O. T., et al. (2022). Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. ResearchGate. Retrieved from [Link]
Liu, T., et al. (2023). Insights into the Mechanism Underlying the Influence of Glycation with Different Saccharides and Temperatures on the IgG/IgE. Semantic Scholar. Retrieved from [Link]
Bennett, C. S., et al. (2018). An Empirical Understanding of the Glycosylation Reaction. Journal of the American Chemical Society. Retrieved from [Link]
Sanli, G., et al. (2024). Temperature-Dependent Parameters in Enzyme Kinetics: Impacts on Enzyme Denaturation. DergiPark. Retrieved from [Link]
Veras, L. C., et al. (2023). Glycan Stability and Flexibility: Thermodynamic and Kinetic Characterization of Nonconventional Hydrogen Bonding in Lewis Antigens. Journal of the American Chemical Society. Retrieved from [Link]
Issa, N., et al. (2025). Microwave-Assisted Neutral Glycosylation Reactions in the Absence of Reagent Activators. Semantic Scholar. Retrieved from [Link]
Daniel, R. M., et al. (2007). The dependence of enzyme activity on temperature: determination and validation of parameters. Biochemical Journal. Retrieved from [Link]
Thermal Degradation and Stability of Starch. (n.d.). CD BioGlyco. Retrieved from [Link]
Column chromatography protocols for separating diastereomers of furanone products
Welcome to the Advanced Chromatography Support Center. The separation of furanone diastereomers—such as 5-substituted-2(5H)-furanones, menthyloxyfuranones, and intermediates in complex total syntheses—presents a unique c...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Support Center. The separation of furanone diastereomers—such as 5-substituted-2(5H)-furanones, menthyloxyfuranones, and intermediates in complex total syntheses—presents a unique chromatographic challenge. Because diastereomers differ only in the spatial arrangement of specific chiral centers, their dipole moments and polarities are often nearly identical, resulting in extremely close retention factors (
ΔRf<0.05
).
This guide is engineered for researchers and drug development professionals. It moves beyond basic column packing to address the causality of separation failures, providing self-validating protocols and mechanistic troubleshooting to resolve closely eluting furanone systems.
Mechanistic Principles of Furanone Separation
Furanones possess a rigid, planar lactone ring. When a distal chiral center is introduced (e.g., via an acetal or a bulky ester appendage), the resulting diastereomers interact with the silanol groups of the stationary phase differently. However, because the primary hydrogen-bonding acceptors (the lactone carbonyl and ring oxygen) remain sterically similar in both isomers, standard hexane/ethyl acetate gradients often fail to discriminate between them.
To achieve baseline resolution, we must exploit subtle differences in steric shielding and π−π
interactions . For example, the orientation of a menthyl moiety in menthyloxyfuranone diastereomers dictates which face of the flat furanone ring is encumbered, altering its binding affinity to silica 1. By utilizing highly non-polar solvent systems (like pentane/diethyl ether) and minimizing band broadening through strict loading parameters, we can amplify these micro-variations into macroscopic chromatographic separation.
Decision Matrix & Workflow
Use the following diagnostic workflow to determine the optimal separation strategy for your crude furanone mixture.
Workflow for resolving furanone diastereomers via column chromatography.
When separating complex targets like Sapinofuranone B intermediates 2, a standard flash column is insufficient. This protocol integrates self-validation steps to ensure the integrity of the separation.
Phase 1: On-Column Stability Validation (2D-TLC)
Causality: Furanones can undergo epimerization or ring-opening on acidic silica. We must validate stability before committing the bulk sample.
Spot the crude mixture in the bottom-left corner of a 5x5 cm silica gel TLC plate.
Develop the plate in the target solvent system (e.g., Toluene/Acetone 9:1).
Dry the plate completely under a stream of nitrogen.
Rotate the plate 90 degrees and develop it again in the same solvent system.
Validation Check: Visualize under UV/KMnO4. All spots must lie on a perfect diagonal line. If off-diagonal spots appear, the furanone is degrading on the silica; switch to deactivated silica or neutral alumina.
Phase 2: Column Preparation & Loading
Causality: Overloading causes band broadening, merging closely eluting diastereomers 3.
Select high-resolution flash silica gel (40–50 µm particle size).
Calculate the silica mass: Use a strict 1:100 to 1:200 (sample:silica) weight ratio .
Slurry pack the column using the lowest polarity solvent of your gradient (e.g., 100% pentane or petroleum ether).
Dry Loading: Dissolve the crude furanone in a minimal amount of dichloromethane. Add silica gel (3x the mass of the crude) and evaporate to a free-flowing powder. Load this evenly onto the column bed. Add a 1 cm protective layer of sand.
Phase 3: Isocratic/Shallow Gradient Elution
Begin elution with a highly non-polar system (e.g., Petroleum Ether/EtOAc 95:5).
Maintain a slow, controlled flow rate (~1 inch/min) to allow maximal equilibration between the mobile phase and the silanol groups.
If a gradient is necessary, increase the polar solvent by no more than 1-2% increments per column volume.
Fraction Validation: Collect small fractions (e.g., 5-10 mL). Analyze every third fraction via GC or HPLC before pooling to ensure baseline resolution was maintained during elution.
Quantitative Optimization Parameters
To transition from a standard purification to a high-resolution diastereomer separation, adjust your parameters according to the following empirical data matrix:
Parameter
Standard Chromatography
High-Resolution Diastereomer Separation
Mechanistic Rationale
Silica Particle Size
60–200 µm
40–50 µm
Smaller particles increase theoretical plates, drastically enhancing the resolution of compounds with
ΔRf<0.05
.
Sample Load Ratio
1:20 to 1:50
1:100 to 1:200 (1-5% load)
Prevents column overloading and band broadening, which is the primary cause of co-elution in close-Rf pairs.
Elution Profile
Steep Gradient (10% jumps)
Isocratic or Shallow Gradient (1-2% jumps)
Maintains constant selectivity (
α
); prevents the stronger solvent from prematurely desorbing both isomers simultaneously.
Flow Rate
2–3 inches/min
0.5–1.0 inch/min
Slower flow rates allow sufficient time for mass transfer, maximizing the subtle differential binding affinities.
Troubleshooting & FAQs
Q1: My furanone diastereomers co-elute with a
ΔRf
of 0.02 in Hexane/Ethyl Acetate. How do I optimize the solvent system?A1: Hexane/EtOAc relies primarily on dipole-dipole interactions. Switch to a solvent system that exploits different chemical properties. For example, replacing Hexane with Toluene introduces
π−π
interactions, which can differentially interact with the spatial arrangement of the furanone ring. Alternatively, a Pentane/Diethyl Ether system provides a gentler polarity curve, often resolving tight bands that co-elute in EtOAc.
Q2: I observe severe band tailing, which is ruining the separation of the second diastereomer. What is the cause?A2: Tailing in furanones typically results from strong, non-specific hydrogen bonding between the lactone carbonyl (or free hydroxyls) and highly active, acidic silanol sites on the silica gel. To suppress this, you can deactivate the silica by adding 0.1% to 1% of a modifier like acetic acid (if your furanone is acid-stable) to your mobile phase, or switch to a slightly less active stationary phase.
Q3: Standard chromatography and solvent screening have completely failed. What chemical modifications can I make?A3: If physical separation fails, derivatization is a powerful, self-validating workaround. Converting free hydroxyl groups on the furanone into bulky esters (e.g., benzoates, pivalates, or acetates) drastically amplifies the steric differences between the diastereomers 4. The bulky groups force the molecules into distinct conformations, altering their interaction with the stationary phase and often increasing the
ΔRf
to >0.1.
Q4: Can I use Chiral Stationary Phases (CSPs) for diastereomers?A4: Yes. While CSPs are designed for enantiomers, their highly ordered chiral environments are exquisitely sensitive to any stereochemical difference. If normal-phase silica fails, injecting the mixture onto a preparative HPLC equipped with a CSP (e.g., a polysaccharide-based column) is highly effective for resolving stubborn furanone diastereomers.
References
Origin of Chiral Induction in Radical Reactions with the Diastereoisomers (5R)- and (5S)-5-l-Menthyloxyfuran-2[5H]-one | The Journal of Organic Chemistry
Source: ACS Publications
URL:[Link]
Efficient Total Synthesis of Sapinofuranone B | The Journal of Organic Chemistry
Source: ACS Publications
URL:[Link]
Navigating the Shift to Greener Solvents: A Technical Support Guide for Replacing NMP, DMA, and DMF
The imperative to adopt more sustainable practices in chemical research and pharmaceutical development has led to increased scrutiny of conventional solvents. N,N-Dimethylformamide (DMF), N,N-dimethylacetamide (DMAc), an...
Author: BenchChem Technical Support Team. Date: April 2026
The imperative to adopt more sustainable practices in chemical research and pharmaceutical development has led to increased scrutiny of conventional solvents. N,N-Dimethylformamide (DMF), N,N-dimethylacetamide (DMAc), and N-methyl-2-pyrrolidone (NMP) have long been workhorses in the laboratory, prized for their broad solvency. However, their classification as Substances of Very High Concern (SVHC) due to reproductive toxicity has made their replacement a critical priority.[1] This guide, designed for researchers, scientists, and drug development professionals, provides a technical support framework for transitioning to greener, safer alternatives, addressing common challenges and offering practical solutions in a question-and-answer format.
Frequently Asked Questions (FAQs) about Greener Solvent Alternatives
Q1: What are the primary green solvent alternatives to NMP, DMA, and DMF, and why are they considered "greener"?
A1: Several bio-based solvents have emerged as leading candidates to replace traditional dipolar aprotic solvents. The most prominent are Cyrene™ (dihydrolevoglucosenone), γ-valerolactone (GVL), and 2-methyltetrahydrofuran (2-MeTHF). Their "green" credentials stem from their renewable origins, lower toxicity profiles, and biodegradability.[2][3] For instance, Cyrene is produced from cellulose, while GVL is derived from lignocellulosic biomass.[4][5] These alternatives do not carry the reproductive toxicity warnings associated with NMP, DMA, and DMF.[6]
Q2: How do the physical properties of these green solvents compare to their traditional counterparts?
A2: Understanding the physical properties of these solvents is crucial for successful substitution. Below is a comparative table summarizing key parameters.
Property
NMP
DMF
Cyrene™
γ-Valerolactone (GVL)
2-Methyltetrahydrofuran (2-MeTHF)
Boiling Point (°C)
202
153
227
207
80
Density (g/mL at 20°C)
1.03
0.94
1.25
1.06
0.86
Viscosity (cP at 25°C)
1.65
0.80
14.5
2.2
0.6
Water Miscibility
Miscible
Miscible
Partially Miscible
Miscible
Sparingly Miscible
Source
Petrochemical
Petrochemical
Biomass (Cellulose)
Biomass (Lignocellulose)
Biomass (Corncobs, Bagasse)
Data compiled from various sources.[2][4][7][8][9]
Q3: What are the most common challenges encountered when switching to these greener alternatives?
A3: The most frequent hurdles researchers face include:
Solubility Issues: While these solvents are effective for many applications, they may not perfectly replicate the solvency of NMP, DMA, or DMF for all substrates. This can lead to incomplete dissolution of reagents or precipitation during the reaction.[10]
Reaction Kinetics: The rate of reaction can be different in a new solvent system. Some reactions may be slower, requiring adjustments to temperature or catalyst loading.[11]
Work-up and Purification: The physical properties of the green solvent, such as a high boiling point or water miscibility, can complicate product isolation and purification. For example, the high boiling point of Cyrene can make its removal by distillation challenging.[12]
Solvent Stability: Certain green solvents may not be compatible with all reaction conditions. A notable example is the ring-opening of GVL in the presence of strong bases.[13][14]
Troubleshooting Guide for Common Issues
This section provides a structured approach to troubleshooting common problems encountered during the transition to greener solvents.
Issue 1: Poor Solubility of Starting Materials
Symptoms:
Incomplete dissolution of one or more reagents.
Precipitation of starting material during the reaction.
Lower than expected reaction yields.
Troubleshooting Steps:
Solvent Screening: There is no "one-size-fits-all" green solvent. It is essential to screen a panel of greener alternatives to find the best fit for your specific substrate.[10]
Use of Co-solvents: Employing a mixture of green solvents can often enhance solubility. For instance, blends of Cyrene™ with 2-MeTHF or GVL have shown improved performance and lower viscosity.[2][15]
Temperature Adjustment: Gently heating the mixture can improve the solubility of many compounds.
Sonication: Applying ultrasound can aid in the dissolution of stubborn materials.
Issue 2: Altered Reaction Rates and Lower Yields
Symptoms:
Slow or incomplete conversion of starting materials.
Significantly lower product yield compared to reactions in traditional solvents.
Troubleshooting Steps:
Optimize Reaction Temperature: The higher boiling points of solvents like Cyrene™ and GVL allow for reactions to be run at elevated temperatures, which can increase the reaction rate.
Adjust Catalyst Loading: In some cases, a higher catalyst loading may be necessary to achieve the desired reaction rate.
Re-evaluate Reagent Stoichiometry: The change in the solvent environment may shift the reaction equilibrium. Adjusting the ratio of reactants could improve the yield.
Consider Solvent-Free Conditions: For some reactions, eliminating the solvent altogether can be a viable and highly green option.[16]
Issue 3: Difficulties with Product Isolation and Purification
Symptoms:
Challenges in removing the high-boiling-point green solvent.
Formation of emulsions during aqueous work-up.
Co-elution of the solvent with the product during chromatography.[17]
Troubleshooting Steps:
Aqueous Work-up for Water-Miscible Solvents: For solvents like GVL, a simple aqueous wash can be effective for removal. Cyrene is also amenable to removal via aqueous work-up due to its miscibility with water.[4]
Liquid-Liquid Extraction: For less water-miscible solvents like 2-MeTHF, standard liquid-liquid extraction procedures are effective.
Precipitation/Trituration: If the product is a solid, inducing precipitation by adding an anti-solvent can be an effective purification strategy. Subsequent trituration can help remove residual solvent.[18]
Solvent Recovery and Recycling: Consider implementing solvent recovery systems, such as distillation, to improve the sustainability of the process.[19][20]
Specific Application Guidance: A Deeper Dive
Focus on Cyrene™: The Bio-Based Dipolar Aprotic Solvent
Cyrene™ has shown great promise as a replacement for DMF and NMP in a variety of reactions, including amide bond formation, cross-coupling reactions, and materials science applications.[5][6]
Q: I'm having trouble with the high viscosity of Cyrene™. How can I mitigate this?
A: The high viscosity of Cyrene™ can be a challenge, particularly in automated systems.[2]
Heating: Gently warming the solvent will reduce its viscosity.
Co-solvent Blends: As mentioned, blending Cyrene™ with lower-viscosity green solvents like 2-MeTHF or GVL is an effective strategy.[2][15]
Q: How do I effectively remove Cyrene™ after my reaction?
A: Cyrene's high boiling point makes simple evaporation impractical.
Aqueous Extraction: Cyrene's miscibility with water allows for its removal through an aqueous work-up.[4][17]
Chromatography: In some cases, careful selection of the chromatographic conditions is necessary to avoid co-elution with the desired product.[17]
Focus on γ-Valerolactone (GVL): A Versatile and Stable Green Solvent
GVL is a biodegradable and non-toxic solvent with good thermal stability. It has been successfully used in cross-coupling reactions and polymerizations.[3]
Q: I've heard GVL is unstable in the presence of a base. Is this true, and how can I work around it?
A: Yes, GVL, being a lactone (a cyclic ester), is susceptible to ring-opening by strong bases, especially amines like piperidine used in peptide synthesis.[13][14] This can lead to the formation of amide byproducts.
Freshly Prepared Solutions: When using basic reagents in GVL, it is crucial to use freshly prepared solutions to minimize the extent of this side reaction.[14]
Alternative Bases: If possible, explore the use of non-nucleophilic bases.
Dipeptide Strategy in SPPS: In solid-phase peptide synthesis (SPPS), if a glycine residue is being added, the ring-opening side reaction can be more pronounced. A strategy to circumvent this is to add the glycine as part of a dipeptide.[21][22]
Experimental Workflow and Decision-Making
The following diagram provides a logical workflow for selecting and implementing a greener solvent alternative.
Caption: A stepwise workflow for selecting and implementing a greener solvent.
Protocol: General Procedure for a Trial Reaction in a Greener Solvent
This protocol outlines a general approach for a small-scale trial reaction to assess the suitability of a green solvent.
Materials:
Reaction vessel (e.g., round-bottom flask)
Stir bar
Heating mantle with temperature control
Condenser (if refluxing)
Starting materials and reagents
Candidate green solvent (e.g., Cyrene™, GVL, 2-MeTHF)
Analytical equipment (TLC, LC-MS, GC-MS, NMR)
Procedure:
Solvent and Reagent Preparation: Ensure the green solvent and all reagents are dry and of appropriate purity. If using a base with GVL, prepare the solution immediately before use.[14]
Reaction Setup: To a clean, dry reaction vessel equipped with a stir bar, add the starting materials.
Solvent Addition: Add the green solvent to the reaction vessel to the desired concentration.
Reaction Initiation: Add any catalysts or initiating reagents.
Reaction Monitoring: Heat the reaction to the desired temperature and monitor its progress using appropriate analytical techniques (e.g., TLC, LC-MS). Compare the reaction rate and product formation to the established protocol in the traditional solvent.
Work-up: Once the reaction is complete, cool the mixture to room temperature. Develop a work-up procedure based on the properties of the chosen solvent (e.g., aqueous wash for GVL or Cyrene™, extraction for 2-MeTHF).
Purification and Characterization: Purify the crude product using standard techniques (e.g., chromatography, recrystallization, distillation). Characterize the final product to confirm its identity and purity.
Analysis: Compare the yield, purity, and overall efficiency of the reaction in the green solvent to the original process.
Conclusion
The transition away from NMP, DMA, and DMF is not merely a matter of regulatory compliance but a step towards a more sustainable and safer research environment. While challenges in solvent substitution exist, a systematic and informed approach, as outlined in this guide, can lead to successful implementation of greener alternatives like Cyrene™, GVL, and 2-MeTHF. By understanding their properties, anticipating potential issues, and employing rational troubleshooting strategies, researchers can effectively integrate these environmentally benign solvents into their workflows without compromising scientific outcomes.
References
Assess the efficiency and effectiveness of green solvents in various chemical reactions. (2024). International Journal of Trends in Emerging Research and Development.
Ferrazzano, L., et al. (2019). Green Solvent Mixtures for Solid-Phase Peptide Synthesis: A Dimethylformamide-Free Highly Efficient Synthesis of Pharmaceutical-Grade Peptides. ACS Sustainable Chemistry & Engineering.
Ghaedi, M., et al. (2020). Green Analytical Approaches and Eco-Friendly Solvents: Advancing Industrial Applications and Environmental Sustainability: A Comprehensive Review. Oriental Journal of Chemistry.
Jadhav, S. B., & Shinde, S. V. (2022). GREEN SOLVENTS IN ORGANIC SYNTHESIS: A COMPREHENSIVE REVIEW. Neuroquantology.
Sharma, A., et al. (2024). Physical Properties of Renewable Solvents Cyrene, Dimethylisosorbide, γ-Valerolactone, Cyclopentylmethyl Ether, and 2-Methyltetrahydrofuran.
A Review of the Application of Green Solvents in Organic Synthesis. (2025).
Jessop, P. G. (2011). Solvents and sustainable chemistry. PMC.
Case Study: NMP Elimination In Commercial Factory. (2025).
Georgiou, I., et al. (2022). Cyrene: a bio-based novel and sustainable solvent for organic synthesis. Green Chemistry.
Eckert, C. A., et al. (2002). Practical Approaches to Green Solvents. Science.
De-la-Torre, A., et al. (2020). Investigating the efficacy of green solvents and solvent-free conditions in hydrogen-bonding mediated organocatalyzed model reactions. RSC Publishing.
Ferrazzano, L., et al. (2019). Green Solvent Mixtures for Solid-Phase Peptide Synthesis: A Dimethylformamide-Free Highly Efficient Synthesis of Pharmaceutical-Grade Peptides. IRIS - Unibo.
Lomba, L., et al. (2022).
Reformul
Byrne, F. P., et al. (2016). green solvent selection guides. White Rose Research Online.
Solvent and Reagent Selection Guide. (n.d.).
Application of NMP replacement solvents. (2020). European Commission.
The Green Engineering Implications of the Replacement and Recovery of Dipolar Aprotic Solvents in Industrial Manufacturing. (2018). IEEE.
Raynie, D. E. (2025). Solvent Selection from the Green Perspective.
Case Study: NMP Replacement Solution. (n.d.). JR Hess Company.
Solvent users look to replace NMP. (2004).
de la Torre, B. G., & Albericio, F. (2019). Troubleshooting When Using γ-Valerolactone (GVL) in Green Solid-Phase Peptide Synthesis.
RENEWABLE. (n.d.). Sigma-Aldrich.
de la Torre, B. G., & Albericio, F. (2019). Troubleshooting When Using γ-Valerolactone (GVL) in Green Solid-Phase Peptide Synthesis.
Wilson, K. L., et al. (2018).
Structures of Cyrene™ (left) and co-solvents (right) used in this study. (n.d.).
Sharma, A., et al. (2024). Physical Properties of Renewable Solvents Cyrene, Dimethylisosorbide, γ-Valerolactone, Cyclopentylmethyl Ether, and 2-Methyltetrahydrofuran. CoLab.
Making Cyrene: the Next Common Solvent? (2022). YouTube.
Sharma, A., et al. (2024). Physical Properties of Renewable Solvents Cyrene, Dimethylisosorbide, γ-Valerolactone, Cyclopentylmethyl Ether, and 2-Methyltetrahydrofuran.
Cyrene: A Sustainable Solvent Review. (2022). Scribd.
Sullivan, C., et al. (2022). Cyrene TM Blends: A Greener Solvent System for Organic Syntheses.
Troubleshooting When Using γ-Valerolactone (GVL) in Green Solid-Phase Peptide Synthesis. (n.d.).
Regeneration of Aged DMF for Use in Solid-Phase Peptide Synthesis. (2018). Arrow@TU Dublin.
Recent Advances on the Use of 2-methyltetrahydrofuran (2-MeTHF)
N,N-Dimethyl Formamide European Restriction Demands Solvent Substitution in Research and Development. (n.d.).
Cyrene as a Bio-Based Solvent for the Suzuki-Miyaura Cross-Coupling. (n.d.).
CYRENE: A GREENER SOLVENT ALTERN
Troubleshooting When Using γ-Valerolactone (GVL) in Green Solid-Phase Peptide Synthesis. (n.d.).
Preparation and Application of Green Sustainable Solvent Cyrene. (2023). MDPI.
Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. (2026). PMC.
Polymer Chemistry Applications of Cyrene and its Derivative Cygnet 0.0 as Safer Replacements for Polar Aprotic Solvents. (n.d.).
Scope and Limitations of γ-Valerolactone (GVL) as a Green Solvent to be Used with Base for Fmoc Removal in Solid Phase Peptide Synthesis. (2020). PMC.
A Comparative Guide to the ¹H and ¹³C NMR Characterization of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic characterization of the chiral lactone, 5(S)-5-Meth...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic characterization of the chiral lactone, 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. In the absence of directly published experimental spectra for this specific molecule, this guide presents a detailed prediction of its ¹H and ¹³C NMR spectral data based on the analysis of structurally analogous compounds. We will compare these predicted values with the experimental data of the parent scaffold, γ-butyrolactone, to provide a clear understanding of the influence of the methyl and phenylthio substituents on the NMR spectrum.
The precise determination of the structure and stereochemistry of molecules like 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one is of paramount importance in drug discovery and development, where chirality can significantly impact pharmacological activity. NMR spectroscopy stands as a powerful and indispensable tool for such detailed structural elucidation in organic chemistry.[1][2]
Predicted NMR Spectral Data of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. These predictions are derived from the known spectral data of γ-butyrolactone, thiophenol, and other substituted lactones. The introduction of the electron-withdrawing phenylthio group at the C2 position and the methyl group at the C5 position is expected to significantly influence the chemical shifts of the neighboring protons and carbons.
Table 1: Predicted ¹H NMR Spectral Data for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constant (J, Hz)
H-3
2.20 - 2.60
m
H-4
2.00 - 2.40
m
H-5
4.50 - 4.80
m
-CH₃ (at C5)
1.30 - 1.50
d
~6-7
Phenyl-H
7.20 - 7.60
m
Table 2: Predicted ¹³C NMR Spectral Data for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
C=O (C2)
175 - 178
C-S (C2)
50 - 55
C-3
30 - 35
C-4
25 - 30
C-5
75 - 80
-CH₃ (at C5)
20 - 25
Phenyl C (ipso)
130 - 135
Phenyl C (ortho, meta, para)
125 - 130
Experimental Protocol for NMR Data Acquisition
To experimentally verify the predicted spectral data, the following detailed protocol for acquiring high-quality ¹H and ¹³C NMR spectra is recommended. This protocol is based on established best practices for the NMR analysis of organic molecules.[1][3]
1. Sample Preparation:
Accurately weigh approximately 5-10 mg of the purified 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one for ¹H NMR and 20-50 mg for ¹³C NMR.[3]
Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).[1] The choice of solvent is critical as it should completely dissolve the compound without interfering with the spectral regions of interest.[3]
Filter the solution through a small plug of glass wool packed in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube to remove any particulate matter.
Ensure the sample height in the NMR tube is between 4.0 and 5.0 cm.[3]
Cap the NMR tube securely to prevent solvent evaporation.[3]
2. NMR Spectrometer Setup and Data Acquisition:
Insert the sample into the NMR spectrometer.
Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.[3]
Shim the magnetic field to optimize its homogeneity and achieve sharp, well-resolved peaks.[4]
Tune and match the probe for the specific nucleus being observed (¹H or ¹³C).[3]
For ¹H NMR, acquire the spectrum using a standard single-pulse experiment.
For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon atom.
To aid in the assignment of carbon signals, it is highly recommended to perform a DEPT (Distortionless Enhancement by Polarization Transfer) experiment (DEPT-90 and DEPT-135). This will differentiate between CH, CH₂, and CH₃ groups.[1][2]
3. Data Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
Perform a baseline correction to obtain a flat baseline.
Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.
Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[5]
Workflow for NMR Data Acquisition and Analysis
Caption: A streamlined workflow for the acquisition and analysis of NMR data.
Comparative Analysis: 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one vs. γ-Butyrolactone
To understand the spectral contributions of the substituents, it is instructive to compare the predicted NMR data of our target molecule with the well-documented experimental data of γ-butyrolactone.[6][7][8][9][10]
Table 3: Experimental NMR Spectral Data for γ-Butyrolactone
Proton Assignment
Experimental Chemical Shift (δ, ppm)
Multiplicity
H-2 (α-CH₂)
~2.28
t
H-3 (β-CH₂)
~2.49
m
H-4 (γ-CH₂)
~4.34
t
Carbon Assignment
Experimental Chemical Shift (δ, ppm)
C=O (C1)
~177
C-2 (α)
~29
C-3 (β)
~28
C-4 (γ)
~69
Key Spectral Differences and Structural Rationale:
¹H NMR:
C2-Proton: In γ-butyrolactone, the protons at the C2 position (adjacent to the carbonyl) appear around 2.28 ppm. In our target molecule, this position is substituted with a phenylthio group, thus there is no proton signal.
C5-Proton and Methyl Group: The C5 position in the target molecule is stereogenic, bearing a methyl group and a proton. The methine proton (H-5) is expected to be significantly deshielded due to the adjacent oxygen atom, with a predicted chemical shift in the range of 4.50 - 4.80 ppm. The methyl protons are predicted to appear as a doublet around 1.30 - 1.50 ppm due to coupling with the H-5 proton.
Phenyl Protons: The introduction of the phenylthio group will give rise to a set of signals in the aromatic region (7.20 - 7.60 ppm) of the ¹H NMR spectrum, which are absent in the spectrum of γ-butyrolactone.
¹³C NMR:
C2 Carbon: The C2 carbon in γ-butyrolactone resonates at approximately 29 ppm. In 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, this carbon is bonded to an electronegative sulfur atom, which is expected to cause a significant downfield shift to around 50 - 55 ppm.
C5 Carbon and Methyl Carbon: The C5 carbon in the target molecule is predicted to be deshielded to around 75 - 80 ppm due to the attached oxygen and methyl group. A new signal for the methyl carbon is expected to appear in the aliphatic region, around 20 - 25 ppm.
Phenyl Carbons: The spectrum of the target molecule will exhibit additional signals in the aromatic region corresponding to the carbons of the phenyl ring.
Structural Comparison
Caption: Structural comparison of the target molecule and its parent lactone.
This comparative guide provides a robust framework for the ¹H and ¹³C NMR characterization of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. By combining predictive analysis based on known structural analogs with a detailed experimental protocol, researchers can confidently approach the structural elucidation of this and similar chiral lactones, a critical step in advancing drug development and chemical research.
References
NMR Sample Preparation. University of Ottawa. [Link]
How To Prepare And Run An NMR Sample. ALWSCI. [Link]
A Routine Experimental Protocol for qHNMR Illustrated with Taxol. National Institutes of Health. [Link]
NMR Techniques in Organic Chemistry: a quick guide. University of Cambridge. [Link]
Supporting Information. Royal Society of Chemistry. [Link]
Representative ¹H NMR (a) and ¹³C NMR (b) spectra of PGBL samples... ResearchGate. [Link]
Showing NP-Card for Gamma-Butyrolactone (NP0000076). NP-MRD. [Link]
A Comparative Analysis of Chiral Auxiliaries: Locating Performance Data for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
A comprehensive investigation into the application of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a chiral auxiliary for asymmetric synthesis has revealed a significant lack of published experimental data. Ext...
Author: BenchChem Technical Support Team. Date: April 2026
A comprehensive investigation into the application of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a chiral auxiliary for asymmetric synthesis has revealed a significant lack of published experimental data. Extensive searches of scientific databases and chemical literature did not yield specific examples of its use in key stereoselective transformations, such as aldol additions or alkylation reactions. Consequently, a direct, data-driven comparison with well-established chiral auxiliaries, as initially intended, cannot be constructed at this time.
The role of chiral auxiliaries is fundamental in modern organic synthesis, providing a reliable method for controlling the stereochemical outcome of reactions.[1][2] These compounds are temporarily incorporated into a prochiral substrate to direct the formation of a new stereocenter with a specific configuration.[3] Following the reaction, the auxiliary is cleaved and can often be recovered.[3] The effectiveness of a chiral auxiliary is judged by several key metrics, including the diastereoselectivity of the reaction (measured as diastereomeric excess, d.e.), the chemical yield, and the ease of attachment and removal.[4][5]
This guide was intended to provide a detailed comparison of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one with other leading chiral auxiliaries. However, the absence of performance data for this specific furanone derivative prevents a meaningful analysis of its potential advantages or disadvantages in asymmetric synthesis.
While information on the target compound is unavailable, a brief overview of established chiral auxiliaries is provided below to offer context and highlight the type of data necessary for such a comparison.
Established Chiral Auxiliaries: A Snapshot
The field of asymmetric synthesis has been significantly advanced by the development of several classes of highly effective chiral auxiliaries. Among the most prominent are Evans' oxazolidinones and Oppolzer's sultams.
Evans' Oxazolidinones
Developed by David A. Evans and his group, chiral oxazolidinones are among the most widely used auxiliaries.[2] They are typically derived from readily available amino alcohols. These auxiliaries have proven to be highly effective in a range of asymmetric transformations, including aldol reactions, alkylations, and Diels-Alder reactions.[6] The stereochemical outcome is generally predictable, arising from a well-defined, chelated transition state that directs the approach of the electrophile.[7]
Oppolzer's Sultams
Based on camphor, Oppolzer's sultams are another class of powerful chiral auxiliaries. They are known for their high crystallinity, which can aid in the purification of diastereomeric products. Like Evans' auxiliaries, they are effective in a variety of asymmetric reactions, including alkylations and aldol additions. The rigid bicyclic structure of the sultam provides a well-defined chiral environment, leading to high levels of stereocontrol.
The Path Forward
To facilitate a comparative guide that includes 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, the following information would be essential:
Synthesis and Availability: Detailed procedures for the synthesis of the enantiomerically pure auxiliary.
Attachment and Cleavage Protocols: Established methods for covalently attaching the auxiliary to a substrate (e.g., forming an N-acyl or O-acyl derivative) and for its subsequent removal under conditions that do not compromise the stereochemical integrity of the product.
Performance in Asymmetric Reactions: Experimental data, including reaction conditions, yields, and diastereoselectivities for key transformations such as:
Asymmetric aldol additions with various aldehydes.
Asymmetric alkylation with a range of electrophiles.
Mechanistic Insights: A proposed model to explain the observed stereochemical outcomes.
Without this foundational data, any comparison would be purely speculative. We encourage researchers with access to proprietary or unpublished data on the performance of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one as a chiral auxiliary to provide this information. With the necessary experimental results, a comprehensive and objective comparison guide can be developed to assess its potential role in the field of asymmetric synthesis.
Alternatively, a detailed comparative guide on other classes of chiral auxiliaries, for which extensive data is available, can be produced. This could include a deeper dive into different furanone-based auxiliaries, or a head-to-head comparison of Evans', Oppolzer's, and other widely used systems, complete with experimental protocols and performance data tables.
A Comparative Guide to Oxazolidinone and Sulfur-Based Chiral Auxiliaries in Asymmetric Synthesis
In the precise world of asymmetric synthesis, where the three-dimensional arrangement of atoms defines the function of a molecule, chiral auxiliaries are indispensable tools.[1][2] They are enantiomerically pure compound...
Author: BenchChem Technical Support Team. Date: April 2026
In the precise world of asymmetric synthesis, where the three-dimensional arrangement of atoms defines the function of a molecule, chiral auxiliaries are indispensable tools.[1][2] They are enantiomerically pure compounds that are temporarily attached to a prochiral substrate, masterfully guiding the formation of new stereocenters with a predictable configuration.[3] After the critical transformation, the auxiliary is cleaved, leaving behind the desired chiral product, and can often be recycled.[2][3]
Among the most reliable and widely adopted platforms are the oxazolidinone auxiliaries, pioneered by David A. Evans, and a diverse class of sulfur-based auxiliaries, most notably the camphorsultams developed by Wolfgang Oppolzer.[1][4][5] This guide offers an in-depth comparison of these two preeminent systems, providing the technical insights and experimental data necessary for researchers, scientists, and drug development professionals to make informed decisions in their synthetic strategies.
Part 1: The Archetype of Reliability: Evans' Oxazolidinone Auxiliaries
Mechanism of Stereocontrol
The success of oxazolidinone auxiliaries hinges on their ability to form a rigid, chelated enolate intermediate. Upon deprotonation of the N-acyl group, the lithium or boron counterion chelates to both the enolate oxygen and the carbonyl oxygen of the auxiliary. This conformation, combined with the steric bulk of the substituent at the C4 position (e.g., benzyl or isopropyl), effectively shields one face of the enolate.[10] Consequently, an incoming electrophile is directed to the opposite, less hindered face, ensuring high diastereoselectivity.[9][10]
Caption: Mechanism of stereodirection by an Evans' oxazolidinone auxiliary.
Scope and Performance
Oxazolidinones are renowned for their high diastereoselectivity, often exceeding 99:1 d.r. in reactions like alkylations and aldol additions.[11] They are particularly effective in generating syn-aldol products when using boron enolates.[12] This predictability has made them a staple in the total synthesis of complex natural products.[13][9]
Part 2: The Versatile Contender: Sulfur-Based Chiral Auxiliaries
The incorporation of sulfur into the auxiliary framework offers unique electronic and steric properties that have been exploited to great effect. While several classes exist, Oppolzer's camphorsultam is the most prominent example.[4][5] Derived from naturally occurring camphor, this auxiliary provides a rigid, predictable scaffold for asymmetric transformations.[5]
Mechanism of Stereocontrol
Similar to oxazolidinones, N-acyl camphorsultams rely on chelation to control facial selectivity. However, the stereocontrol is primarily dictated by the rigid camphor skeleton and the sulfonyl group.[14][15] Upon enolization, the metal counterion often forms a chelate with the enolate and one of the sulfonyl oxygens. The bulky camphor backbone then prevents the electrophile from approaching one face of the enolate.[14][15] This robust system is effective in a wide array of reactions, including alkylations, Michael additions, and cyclopropanations.[4][16]
Caption: Stereodirection via the rigid camphor backbone of Oppolzer's sultam.
Unique Advantages
Part 3: Head-to-Head Comparison
The choice between an oxazolidinone and a sulfur-based auxiliary is a critical decision in synthetic design, often dictated by the desired stereochemical outcome, substrate, and practical considerations.[3]
Performance in Key Asymmetric Reactions
The following table summarizes typical performance data for these auxiliaries in common C-C bond-forming reactions. Note that direct comparisons can be challenging due to variations in optimized conditions across literature reports.
Reaction Type
Auxiliary System
Typical Reagents
Diastereomeric Ratio (d.r.)
Yield (%)
Key Feature
Alkylation
Evans' Oxazolidinone
NaHMDS, Alkyl Halide, -78 °C
>98:2
85-95%
Extremely reliable and high selectivity for a wide range of electrophiles.[10][20]
Alkylation
Oppolzer's Sultam
n-BuLi, Alkyl Halide, -78 °C
>95:5
80-90%
Highly effective; stereochemical outcome is well-established.[4]
Syn-Aldol
Evans' Oxazolidinone
Bu₂BOTf, DIPEA, Aldehyde
>99:1
80-95%
The gold standard for generating syn-aldol adducts.[12]
"Non-Evans Syn"-Aldol
Crimmins' Thiazolidinethione
TiCl₄, (-)-Sparteine, Aldehyde
>95:5
75-90%
Accesses the opposite syn diastereomer compared to Evans' method.[3]
Anti-Aldol
Evans' Thiazolidinethione
MgBr₂, Et₃N, Aldehyde
>95:5
70-85%
Magnesium halide catalysis provides excellent anti selectivity.[8]
Anti-Aldol
Oppolzer's Sultam
TiCl₄ (1 eq), DIPEA, Aldehyde
>90:10
70-85%
TiCl₄-mediated reaction favors the anti product.[19]
Cleavage Conditions: Releasing the Product
The ease and selectivity of auxiliary removal are as important as the induction step itself. Both systems offer a range of cleavage methods to yield various functional groups without compromising the newly formed stereocenter.
LiOH/H₂O₂: The hydroperoxide anion (OOH⁻) is a soft nucleophile that selectively attacks the exocyclic acyl carbonyl over the more hindered endocyclic carbamate carbonyl of the oxazolidinone.[21][22] This selectivity is crucial for isolating the desired carboxylic acid. However, this reaction is known to evolve oxygen, which can be a safety concern on a larger scale.[6][25] For sultams, this method is also effective, but competitive N-S bond cleavage can be an issue for sterically demanding substrates, making milder reagents like tetrabutylammonium hydrogen peroxide (TBAH) a better choice.[23]
Reductive Cleavage (LiAlH₄): Strong hydride reagents reduce the acyl group directly to the primary alcohol, leaving the auxiliary intact for recovery.
Transesterification: Using alkoxides or Lewis acid-alcohol combinations allows for a milder conversion to esters, which is particularly useful for sensitive substrates. The titanium-mediated transesterification of N-acylsultams is notably efficient and occurs under neutral conditions.[24]
Part 4: Experimental Protocols
To provide a practical context, detailed protocols for a representative asymmetric aldol reaction are provided below.
Protocol 1: Evans' Syn-Aldol Reaction
This protocol describes the boron-mediated aldol reaction of an N-propionyloxazolidinone with isobutyraldehyde to generate the syn-aldol adduct.
Mass spectrometry analysis of 5-methyl-2(3H)-furanone and its derivatives
Mass Spectrometry Analysis of 5-Methyl-2(3H)-furanone and Its Derivatives: A Comparative Guide Introduction & Analytical Challenges 5-Methyl-2(3H)-furanone, widely known as α-angelica lactone, is a five-membered heterocy...
Author: BenchChem Technical Support Team. Date: April 2026
Mass Spectrometry Analysis of 5-Methyl-2(3H)-furanone and Its Derivatives: A Comparative Guide
Introduction & Analytical Challenges
5-Methyl-2(3H)-furanone, widely known as α-angelica lactone, is a five-membered heterocyclic compound of significant interest across multiple scientific domains. It serves as a critical platform chemical in the catalytic upgrading of biomass, a volatile flavor and fragrance additive, and a monitored analyte in smokeless tobacco products ()[1].
The primary analytical challenges in quantifying α-angelica lactone and its derivatives (such as β-angelica lactone and γ-valerolactone) stem from their high volatility, susceptibility to thermal isomerization, and complex matrix interferences. As a Senior Application Scientist, I approach the analysis of these furanones not merely as a detection task, but as a thermodynamic and chromatographic puzzle. Selecting the correct mass spectrometry (MS) platform dictates whether you capture the true state of the sample or an artifact of the instrument.
Technology Comparison: GC-MS vs. LC-MS/MS
While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for heavy, polar pharmaceuticals, it is fundamentally mismatched for small, neutral lactones. α-Angelica lactone lacks readily ionizable basic or acidic functional groups, resulting in exceptionally poor protonation efficiency in positive Electrospray Ionization (ESI+).
Conversely, Gas Chromatography-Mass Spectrometry (GC-MS) leverages the molecule's natural volatility (boiling point ~55-56 °C at 12 mmHg) (). By utilizing Headspace (HS) sampling, we can exploit the compound's high vapor pressure to separate it from non-volatile matrix components before it ever reaches the instrument.
Table 1: Performance Comparison of MS Modalities for 5-Methyl-2(3H)-furanone
Analytical Platform
Ionization Mode
Typical LOD
Matrix Suitability
Isomer Resolution
Primary Application
HS-GC-MS (QqQ)
EI (70 eV)
~30 ng/g
Excellent (Solid/Liquid)
High (Polar Wax)
Smokeless tobacco, fruit aromas
GC-TOF-MS
EI / VUV
~10 ng/g
Moderate (Extracts)
Very High
Biomass pyrolysis, aerosol SOA
LC-ESI-MS/MS
ESI (+)
>500 ng/g
Poor (Ion Suppression)
Moderate (C18)
Heavy/polar downstream derivatives
Causality Insight: The Limit of Detection (LOD) for HS-GC-MS is significantly lower because headspace extraction selectively enriches volatile lactones while leaving complex matrix interferents (like tobacco resins or biomass tars) behind. This minimizes baseline noise and prevents ion source fouling.
Fig 1. Decision matrix and workflow for the MS analysis of furanone derivatives.
Self-Validating Experimental Protocols
Protocol A: Headspace GC-MS (HS-GC-MS) for Complex Matrices
This protocol is optimized for extracting α-angelica lactone from dense matrices like smokeless tobacco or fruit tissues ()[2].
Step 1: Matrix Modification (Salting Out). Weigh 1.0 g of the sample into a 20 mL headspace vial. Add 5 mL of saturated NaCl solution. Causality: The high ionic strength decreases the solubility of the organic lactone in the aqueous phase, driving the partition coefficient heavily toward the gas phase.
Step 2: Thermal Equilibration. Incubate the vial at 85 °C for 15 minutes with continuous agitation (500 rpm). Causality: This ensures thermodynamic equilibrium between the liquid and gas phases, guaranteeing reproducible extraction yields.
Step 3: Capillary GC Separation. Inject 500 µL of the headspace gas into a GC equipped with a polar PEG (e.g., MXT-WAX) column. Program the oven: 60 °C (hold 5 min), ramp at 5 °C/min to 240 °C. Causality: Furanones are highly polar. A wax column provides the necessary dipole-dipole interactions to chromatographically resolve α-angelica lactone from its β-isomer.
Step 4: EI-MS Detection. Operate the MS in Electron Ionization (EI) mode at 70 eV. Use Selected Ion Monitoring (SIM) for m/z 98 (Molecular ion), 55, and 43.
Self-Validating Mechanism: By utilizing headspace extraction, the system inherently prevents non-volatile matrix suppression. If the internal standard (e.g., a deuterated lactone) signal remains stable across varying matrix concentrations, the extraction thermodynamics are validated, confirming that the MS detector is operating free from source contamination.
Protocol B: Synchrotron VUV Photoionization MS (SVUV-PIMS) for Mechanistic Profiling
When studying the thermal decomposition or atmospheric oxidation of α-angelica lactone, traditional EI-MS is insufficient because the 70 eV energy shatters the molecular ions of delicate reaction intermediates. SVUV-PIMS solves this ()[3].
Step 1: Reactor Introduction. Introduce 5-methyl-2(3H)-furanone vapor into a flow reactor at controlled temperatures (298 K - 700 K) with an oxidizer (e.g., O(3P)).
Step 2: Molecular Beam Sampling. Extract the reacting mixture through a molecular beam skimmer directly into the high-vacuum ionization chamber. Causality: The supersonic expansion rapidly cools the gas, quenching secondary reactions and freezing the chemical state of the intermediates.
Step 3: Tunable VUV Ionization. Irradiate the beam with tunable synchrotron vacuum ultraviolet (VUV) light. Adjust the photon energy precisely to the ionization energy (IE) of the target lactone.
Step 4: TOF-MS Analysis. Record the time-of-flight mass spectra to identify intact molecular ions (e.g., m/z 98 for the precursor, m/z 42 for ketene).
Self-Validating Mechanism: SVUV-PIMS acts as a self-validating mechanistic tool. By tuning the photon energy just above the ionization threshold, fragmentation is "turned off." The appearance of new m/z peaks at these soft ionization energies definitively validates them as true reaction intermediates rather than MS-induced artifacts.
Mechanistic Insights into Fragmentation & Isomer Differentiation
Under thermal stress or 70 eV electron ionization, 5-methyl-2(3H)-furanone undergoes characteristic ring-opening and decarbonylation. The primary fragmentation pathway involves the loss of carbon monoxide (-28 Da) to yield methyl vinyl ketone (MVK, m/z 70), a critical marker in both pyrolytic and atmospheric aerosol studies ()[4]. Because α- and β-angelica lactone share the exact same molecular weight (m/z 98.10) and similar fragmentation patterns, chromatographic separation prior to MS detection is an absolute requirement.
Fig 2. Chromatographic and mass spectrometric logic for furanone isomer differentiation.
References
Title : Analysis of coumarin and angelica lactones in smokeless tobacco products
Source : Chemistry Central Journal (via PubMed Central)
URL :[Link]
Title : Based on HPLC and HS-GC-IMS Techniques, the Changes in the Internal Chemical Components of Schisandra chinensis (Turcz.) Baill. Fruit at Different Harvesting Periods Were Analyzed
Source : Foods (via MDPI)
URL :[Link]
Title : Study of the Synchrotron Photoionization Oxidation of Alpha-Angelica Lactone (AAL) Initiated by O(3P) at 298, 550, and 700 K
Source : Molecules (via PubMed Central)
URL :[Link]
Title : Thermal Decomposition of 2(3H) and 2(5H) Furanones: Theoretical Aspects
Source : The Journal of Physical Chemistry A (via ACS Publications)
URL :[Link]
Introduction: The Central Role of Thioglycosides in Modern Glycochemistry
An In-Depth Technical Guide to the Efficacy of Promoters for Thioglycoside Activation Thioglycosides have emerged as one of the most versatile and widely utilized classes of glycosyl donors in the complex art of oligosac...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Efficacy of Promoters for Thioglycoside Activation
Thioglycosides have emerged as one of the most versatile and widely utilized classes of glycosyl donors in the complex art of oligosaccharide synthesis.[1][2] Their stability under a broad range of reaction conditions used for the manipulation of protecting groups, coupled with their reliable activation by a diverse array of thiophilic promoters, makes them indispensable building blocks in the synthesis of complex glycans.[1] The strategic activation of the anomeric sulfur atom is the pivotal step in glycosylation reactions, transforming the otherwise stable thioglycoside into a potent electrophilic species ready for coupling with a glycosyl acceptor. The choice of promoter is therefore a critical parameter that dictates the efficiency, stereoselectivity, and overall success of the glycosylation. This guide provides a comparative analysis of the efficacy of different promoters for thioglycoside activation, supported by experimental data and mechanistic insights to aid researchers in making informed decisions for their synthetic strategies.
The General Mechanism of Thioglycoside Activation
The fundamental principle behind thioglycoside activation involves the conversion of the sulfur atom at the anomeric center into a good leaving group. This is typically achieved by reacting the thioglycoside with a thiophilic promoter, which generates a highly reactive intermediate, such as a glycosyl triflate or a glycosyl oxocarbenium ion.[3][4] This electrophilic species is then susceptible to nucleophilic attack by a hydroxyl group from the glycosyl acceptor, leading to the formation of the desired glycosidic linkage.
Caption: General workflow of thioglycoside activation and glycosylation.
A Comparative Analysis of Promoter Systems
The vast arsenal of promoters for thioglycoside activation can be broadly categorized into several classes, each with its own characteristic reactivity profile, mechanism, and optimal reaction conditions.
Halonium Ion Promoters
This class of promoters, most notably N-iodosuccinimide (NIS) in combination with a catalytic amount of a strong acid like trifluoromethanesulfonic acid (TfOH), is one of the most widely used systems for thioglycoside activation.[5][6] Other N-halo-succinimides, such as those based on bromine (NBS) and chlorine (NCS), are also employed.[3] Another prominent member of this category is iodonium dicollidine perchlorate (IDCP).[7]
Mechanism of Action (NIS/TfOH):
The reaction is initiated by the protonation of NIS by TfOH, which generates a highly electrophilic iodine species. This species then activates the thioglycoside, leading to the formation of a glycosyl triflate intermediate, which is in equilibrium with the more reactive oxocarbenium ion.[3] The stereochemical outcome of the glycosylation is influenced by factors such as the solvent, temperature, and the nature of the protecting groups on the glycosyl donor and acceptor.[3][8]
Caption: Mechanism of thioglycoside activation by NIS/TfOH.
Advantages:
Wide Applicability: Effective for a broad range of thioglycoside donors and acceptors.[6]
Well-Established: Numerous protocols and examples are available in the literature.[6][8]
Chemoselectivity: Can be used in orthogonal glycosylation strategies with other glycosyl donors like glycosyl fluorides or phosphates.[6]
Disadvantages:
Side Reactions: Can lead to the formation of byproducts such as N-glycosyl succinimides.[9]
Stoichiometric Amounts: Often requires stoichiometric or excess amounts of the promoter.[10]
Incompatibility: May not be suitable for substrates containing acid-sensitive protecting groups or alkenes.[11]
Sulfoxide-Based Promoters
Promoter systems based on sulfoxides, such as diphenyl sulfoxide (Ph2SO) or 1-benzenesulfinyl piperidine (BSP), in combination with triflic anhydride (Tf2O), are among the most powerful activators for thioglycosides.[12][13] These systems are capable of activating even highly deactivated or "disarmed" thioglycoside donors.[12][13]
Mechanism of Action (Ph2SO/Tf2O):
Diphenyl sulfoxide reacts with triflic anhydride to form a highly electrophilic species, which then activates the thioglycoside donor to generate a glycosyl triflate.[14] This pre-activation is typically performed at low temperatures before the addition of the glycosyl acceptor. The use of a hindered base, such as 2,4,6-tri-tert-butylpyrimidine (TTBP), is often necessary to scavenge the triflic acid generated during the reaction.[14][15]
Caption: Mechanism of thioglycoside activation by Ph2SO/Tf2O.
Advantages:
High Reactivity: Capable of activating even highly disarmed thioglycoside donors.[12][13]
Chemoselectivity: Allows for chemoselective glycosylation strategies where a less reactive thioglycoside can be used as an acceptor.[13][14]
Pre-activation: The pre-activation protocol can lead to higher yields and better stereoselectivity in some cases.[14]
Disadvantages:
Harsh Conditions: The use of triflic anhydride requires strictly anhydrous conditions and low temperatures.
Reagent Stability: Triflic anhydride is highly reactive and moisture-sensitive.
Byproduct Formation: Can lead to the formation of side products if not handled carefully.[14]
Organosulfur Promoters
This class includes reagents like dimethyl(methylthio)sulfonium triflate (DMTST) and the combination of dimethyl disulfide with triflic anhydride (Me2S2/Tf2O).[16][17] These promoters are known for their high efficiency in a wide range of glycosylation reactions.
Mechanism of Action (DMTST):
DMTST is a powerful alkylsulfenylating agent that activates the thioglycoside by transferring a methylthio group to the anomeric sulfur, leading to the formation of a good leaving group and subsequent generation of the reactive glycosyl intermediate.[16][18]
Advantages:
High Efficiency: Promotes glycosylation in high yields with both primary and secondary hydroxyls.[16][17]
Broad Scope: Effective for a variety of glycosyl donors and acceptors with different protecting groups.[16]
Fast Reactions: Reactions often proceed rapidly at low temperatures.[16]
Disadvantages:
Reagent Preparation: DMTST is often prepared in situ or needs to be stored carefully due to its reactivity.
Stoichiometric Use: Typically requires stoichiometric amounts of the promoter.[16]
Metal Salt Promoters
A variety of metal salts have been employed to activate thioglycosides, with silver triflate (AgOTf) being a classic example.[19][20] More recently, there has been a shift towards using more environmentally friendly and cost-effective metal salts such as copper(II) bromide (CuBr2) and iron(III) chloride (FeCl3).[21][22]
Mechanism of Action (AgOTf):
Silver triflate acts as a Lewis acid, coordinating to the anomeric sulfur atom and facilitating the departure of the thio-aglycon as a silver salt.[19] This generates the reactive oxocarbenium ion intermediate, which is then trapped by the glycosyl acceptor. AgOTf is often used in combination with other reagents like p-toluenesulfenyl chloride (p-TolSCl) to enhance its efficacy.[14]
Advantages:
Mild Conditions: Many metal salt-promoted reactions can be carried out under relatively mild conditions.
"Green" Alternatives: The use of iron and copper salts offers a more sustainable approach to glycosylation.[21][22]
High Yields: Can provide excellent yields, especially with reactive glycosyl donors.[21]
Disadvantages:
Reactivity Limitations: Some metal salt promoters may not be effective for activating highly disarmed thioglycosides without the use of co-promoters.[21]
Stoichiometry: Often require stoichiometric or even excess amounts of the metal salt.[22]
Toxicity: Traditional heavy metal salts like mercury salts are highly toxic.[22]
Quantitative Comparison of Promoter Efficacy
The following table summarizes representative data on the performance of different promoters in thioglycoside activation. It is important to note that direct comparison can be challenging as reaction outcomes are highly dependent on the specific donor, acceptor, and reaction conditions.
General Protocol for NIS/TfOH Promoted Glycosylation[7]
Caption: Step-by-step workflow for a typical NIS/TfOH glycosylation.
Preparation: To a flask containing the glycosyl acceptor (1.0 equiv.) and thioglycoside donor (1.0–3.0 equiv.), add activated molecular sieves.
Dissolution: Dissolve the reactants in dry dichloromethane (CH2Cl2) under an argon atmosphere.
Promoter Addition: Add N-iodosuccinimide (NIS) (1.2–4.0 equiv.) to the suspension at the desired temperature (typically between -80°C and 0°C).
Acid Catalyst Addition: Add trifluoromethanesulfonic acid (TfOH) (0.1–0.5 equiv.) to the mixture and stir until the reaction is complete as monitored by TLC.
Quenching and Workup: Quench the reaction with saturated aqueous NaHCO3. Filter the mixture through Celite®, and wash the organic layer with saturated aqueous Na2S2O3 and brine.
Purification: Dry the organic layer over Na2SO4, concentrate, and purify the residue by silica gel column chromatography.
Note: The optimal stoichiometry of reagents, temperature, and reaction time should be determined for each specific substrate combination.[6]
Protocol for Ph2SO/Tf2O Promoted Glycosylation of a Disarmed Donor[14]
Pre-activation: In a flame-dried flask under argon, dissolve the disarmed thioglycoside donor and 2,4,6-tri-tert-butylpyrimidine (TTBP) in anhydrous CH2Cl2 and cool to the desired low temperature (e.g., -78°C).
Activator Addition: Add a solution of diphenyl sulfoxide (Ph2SO) and triflic anhydride (Tf2O) in CH2Cl2 dropwise to the donor solution.
Stirring: Stir the reaction mixture at the low temperature for a specified time to ensure complete activation.
Acceptor Addition: Add a solution of the glycosyl acceptor in CH2Cl2 to the reaction mixture.
Reaction Monitoring: Allow the reaction to proceed, monitoring its progress by TLC.
Quenching and Workup: Quench the reaction with a suitable reagent (e.g., triethyl phosphite or saturated aqueous NaHCO3), warm to room temperature, and perform a standard aqueous workup.
Purification: Purify the crude product by silica gel column chromatography.
Expert Insights and Recommendations
The selection of an appropriate promoter system is a multi-faceted decision that depends on several factors:
Reactivity of the Glycosyl Donor and Acceptor: For "armed" or highly reactive donors, milder promoters like NIS/TfOH or some metal salts may be sufficient. For "disarmed" or unreactive donors, more powerful systems like Ph2SO/Tf2O are often necessary.[12][13]
Desired Stereochemical Outcome: The choice of promoter, solvent, and temperature can significantly influence the α/β selectivity of the glycosylation. For instance, the use of nitrile solvents like acetonitrile can favor the formation of 1,2-trans-glycosides through solvent participation.
Presence of Sensitive Functional Groups: If the substrates contain acid-sensitive protecting groups, strongly acidic promoters should be used with caution, and the inclusion of a hindered base is recommended.
Scale of the Reaction: For large-scale synthesis, the cost, availability, and ease of handling of the promoter and any necessary co-reagents are important considerations. The use of "greener" promoters like iron or copper salts may be advantageous in this context.[21][22]
Orthogonal Strategies: In the synthesis of complex oligosaccharides, the ability to selectively activate one type of glycosyl donor in the presence of another is crucial. The chemoselectivity of different promoter systems allows for such "orthogonal" glycosylation strategies.[6]
Conclusion
The activation of thioglycosides is a cornerstone of modern carbohydrate chemistry, and the diverse array of available promoters provides chemists with a powerful toolkit for the synthesis of complex glycans. A thorough understanding of the mechanisms, reactivity, and optimal conditions for each class of promoter is essential for the successful design and execution of glycosylation strategies. By carefully considering the factors outlined in this guide, researchers can select the most appropriate promoter to achieve their synthetic goals with high efficiency and stereoselectivity.
A Senior Application Scientist's Guide to a Validated ¹H NMR Method for Quantitation of Furanone Derivatives in Extracts
This guide provides an in-depth, technically-grounded comparison of a validated ¹H Nuclear Magnetic Resonance (¹H NMR) method for the precise quantitation of furanone derivatives in extracts. Designed for researchers, sc...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth, technically-grounded comparison of a validated ¹H Nuclear Magnetic Resonance (¹H NMR) method for the precise quantitation of furanone derivatives in extracts. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, delving into the causality behind experimental choices and objectively benchmarking the method's performance against established chromatographic alternatives.
Introduction: The Analytical Imperative for Furanone Derivatives
Furanone derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of pharmacological activities, making them significant scaffolds in medicinal chemistry and drug development.[1] Their applications range from anticancer agents that target specific ion channels to quorum sensing inhibitors in antibacterial research.[1][2] Given their therapeutic potential and presence in valuable natural extracts, the ability to accurately and reliably quantify these molecules is a critical step in quality control, potency determination, and pharmacokinetic studies. This necessitates analytical methods that are not only precise and accurate but also robust and efficient.
The Emergence of Quantitative NMR (qNMR) as a Primary Analytical Tool
While High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) have traditionally dominated quantitative analysis, quantitative ¹H NMR (qNMR) has emerged as a powerful and direct primary analytical method.[3][4] Unlike chromatographic techniques that rely on the response factor of a compound relative to a standard (which ideally should be chemically identical), qNMR operates on a fundamental principle: the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[3][5]
This intrinsic relationship offers several distinct advantages:
Universal Calibration: A single, certified internal standard can be used to quantify a wide range of structurally different analytes, eliminating the need to source and certify a specific reference standard for every compound of interest.[5]
Structural Confirmation: The same experiment provides both quantitative data and structural information, confirming the identity of the analyte simultaneously.[6]
Non-Destructive Analysis: The sample can be recovered unchanged after the analysis, which is invaluable when working with precious or limited quantities of material.[6]
Speed and Simplicity: qNMR often involves minimal sample preparation, typically just dissolution in a deuterated solvent, leading to faster analysis times compared to many chromatographic methods that require extensive sample cleanup or derivatization.[4][7]
Core Principles of a Validated ¹H NMR Method for Furanone Quantitation
The validity and trustworthiness of any qNMR assay hinge on a few core experimental principles. These are not arbitrary settings but deliberate choices made to ensure the fundamental proportionality between signal integral and molar concentration is maintained.
The Crucial Role of the Internal Standard (IS)
The internal standard is the cornerstone of accurate qNMR. An ideal IS for furanone analysis should possess the following characteristics:
Chemical Purity: The IS must be of high, certified purity.
Signal Simplicity and Resolution: It should produce at least one simple, sharp signal (preferably a singlet) in a region of the ¹H NMR spectrum that is free from any overlap with analyte or matrix signals.[8]
Chemical Inertness: The IS must not react with the furanone analyte, the solvent, or any other components in the extract.
Solubility: It must be soluble in the same deuterated solvent as the sample.
For the quantitation of 5-hydroxymethyl-2(5H)-furanone in a dichloromethane extract, for example, vanillin serves as an excellent internal standard.[9][10] Its aldehydic proton at ~9.8 ppm is a sharp singlet located in a clear spectral window, far downfield from the furanone's signals.
Ensuring Accurate Signal Integration: The Physics of Quantitative Acquisition
To ensure the signal integrals are truly proportional to the number of protons, the NMR acquisition parameters must be optimized to allow for complete nuclear relaxation between scans. The key parameter is the relaxation delay (D1) .
Every nucleus has a characteristic spin-lattice relaxation time (T₁), which is the time constant for the nuclear spins to return to thermal equilibrium after being excited by a radiofrequency pulse. To avoid signal saturation and ensure accurate quantification, the total time between the start of one scan and the next (D1 + acquisition time) should be at least 5 times the longest T₁ value of any proton being quantified (both analyte and internal standard).[9] The T₁ values can be determined experimentally using an inversion-recovery pulse sequence.
The flip angle (or pulse angle) is also critical. While a 90° pulse gives the maximum signal for a single scan, a smaller flip angle (e.g., 30°) can be used to shorten the required relaxation delay, though the D1 > 5T₁ rule remains the gold standard for ensuring accuracy.[9]
The workflow for a typical qNMR experiment is illustrated below.
Caption: Experimental workflow for quantitative ¹H NMR analysis.
A Validated Protocol for Furanone Quantitation
The following protocol is based on a validated method for the quantitation of 5-hydroxymethyl-2(5H)-furanone using vanillin as an internal standard.[9][10]
Experimental Protocol
Sample Preparation:
Accurately weigh approximately 30 mg of the furanone-containing extract into a vial.
Accurately weigh approximately 12-13 mg of the internal standard (vanillin) into the same vial.
Add a precise volume (e.g., 0.5 mL) of deuterated chloroform (CDCl₃) to the vial.
Vortex thoroughly to ensure complete dissolution and transfer the solution to a standard 5 mm NMR tube.
NMR Data Acquisition (Example parameters on a 400 MHz spectrometer):
Pulse Program: Standard quantitative sequence (e.g., zg30).
Flip Angle: 30°.
Acquisition Time: ~2.6 seconds.
Relaxation Delay (D1): 1.0 seconds (Note: This should be validated; a longer delay like 10s may be required for full relaxation, ensuring D1+AQ > 5T₁).
Number of Scans: 16.
Temperature: 298 K.
Data Processing:
Apply an exponential multiplication function (line broadening of 0.3 Hz) to improve the signal-to-noise ratio.
Perform Fourier transformation.
Manually phase correct the spectrum and apply a baseline correction across the entire spectrum.
Integrate the well-resolved aldehydic proton signal of vanillin (IS) at ~9.8 ppm.
Integrate the well-resolved ethylenic proton signals of the 5-hydroxymethyl-2(5H)-furanone at ~7.50 ppm and ~6.16 ppm.[9]
Quantitation Calculation:
The mass of the furanone analyte (Mass_A) is calculated using the following formula:
Int_A, Int_IS: Integral areas of the analyte and internal standard signals.
N_A, N_IS: Number of protons for the integrated signals of the analyte and internal standard.
MW_A, MW_IS: Molar masses of the analyte and internal standard.
Mass_IS: Mass of the internal standard.
Method Validation According to ICH Q2(R1) Guidelines
Any analytical method intended for quality control or regulatory submission must be validated to demonstrate its suitability for the intended purpose.[11] The ¹H NMR method for furanone quantitation has been successfully validated according to the International Council for Harmonisation (ICH) guidelines.[12][13]
Caption: Relationship between core qNMR principles and validation parameters.
The table below summarizes the performance characteristics of the validated ¹H NMR method for 5-hydroxymethyl-2(5H)-furanone.[9][10]
Table 1: Validation Summary for the ¹H NMR Method
Validation Parameter
Performance Characteristic
Details
Specificity
High
The unique chemical shifts of the furanone's ethylenic protons and the vanillin's aldehydic proton in CDCl₃ allow for unambiguous integration without interference from the extract matrix.[9]
Linearity
Excellent (R² = 1)
The method demonstrated perfect linearity across a range of 2.03 mg to 30.51 mg of the furanone derivative.[9][10]
Accuracy
Excellent
Relative errors between the weighted mass and the calculated mass were between -1.62% and +4.25% across the linear range.[9][10]
Precision (Repeatability)
High
For a sample containing 30.51 mg of furanone, five replicate measurements showed a calculated mass range of 30.49–30.58 mg, with relative errors between -0.07% and +0.23%.[9]
Limit of Detection (LOD)
0.14 mg
The lowest amount of the analyte that can be reliably detected.[9][10]
Limit of Quantitation (LOQ)
0.59 mg
The lowest amount of the analyte that can be quantitatively determined with suitable precision and accuracy.[9][10]
Range
2.03 mg - 30.51 mg
The interval over which the method is demonstrated to be accurate, precise, and linear.[9]
Performance Comparison: ¹H NMR vs. Alternative Methods
While ¹H NMR offers significant advantages, it is essential to objectively compare its performance with established chromatographic methods like HPLC-UV and GC-MS.
Table 2: Objective Comparison of Quantitative Analytical Methods
Feature
Validated ¹H NMR
HPLC-UV
GC-MS
Principle
Signal area proportional to molar concentration.
Separation by differential partitioning; detection by UV absorbance.
Separation by volatility/polarity; detection by mass-to-charge ratio.
For Purity & Potency: For determining the absolute purity of a bulk substance or the potency of a major component in a simple extract, ¹H NMR is often superior due to its speed, simplicity, and the fundamental nature of its quantitation, which reduces reliance on specific analyte standards.[3]
For Trace-Level Analysis: For quantifying trace-level impurities or metabolites in complex biological matrices, the superior sensitivity of GC-MS and LC-MS/MS makes them the methods of choice. The LOQ for the validated ¹H NMR method (0.59 mg) is significantly higher than what can be achieved with mass spectrometry-based techniques.[9]
For Routine QC: In a high-throughput quality control environment where the primary goal is to quantify a known furanone derivative against a previously established standard, HPLC-UV offers a robust and cost-effective solution with excellent precision.[7] However, the upfront method development for HPLC can be more time-consuming than for qNMR.
Conclusion
The validated ¹H NMR method provides a powerful, rapid, and accurate tool for the quantitation of furanone derivatives in extracts. Its main strengths lie in its fundamental principle of quantitation, which simplifies the need for reference standards, its non-destructive nature, and the simultaneous delivery of structural and quantitative information. While chromatographic methods like HPLC and GC-MS offer greater sensitivity for trace analysis, ¹H NMR excels in applications requiring the precise determination of purity and potency, making it an indispensable technique in the modern analytical laboratory for drug development and natural product analysis.
References
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
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Maroselli, T., Paoli, M., & Bighelli, A. (2022). A Validated 1H NMR Method for the Quantitation of 5-Hydroxymethyl-2(5H)-Furanone... PubMed. [Link]
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Gödecke, T., et al. (2013). Validation of a Generic Quantitative H-1 NMR Method for Natural Products Analysis. ResearchGate. [Link]
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Rundlöf, T., et al. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis. [Link]
Li, Y., et al. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Molecules. [Link]
Sun, H., et al. (2021). Comparison of HPLC and NMR for quantification of the main volatile fatty acids in rumen digesta. Scientific Reports. [Link]
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Jia, C., et al. (2007). Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography-mass spectrometry. Journal of Chromatography A. [Link]
Cañete, M., et al. (2023). Diphenyl-Furanones and Diphenyl-Oxopyrrole Derivatives: From Analytical Reagents for Amino Groups to New Fluorochromes... International Journal of Molecular Sciences. [Link]
A Researcher's Guide to the Absolute Configuration Determination of Chiral Alcohols Using Chiral Derivatizing Agents
The precise determination of the absolute configuration of chiral alcohols is a cornerstone of stereoselective synthesis, natural product characterization, and pharmaceutical development. The three-dimensional arrangemen...
Author: BenchChem Technical Support Team. Date: April 2026
The precise determination of the absolute configuration of chiral alcohols is a cornerstone of stereoselective synthesis, natural product characterization, and pharmaceutical development. The three-dimensional arrangement of atoms at a stereocenter profoundly dictates a molecule's biological activity, making unambiguous stereochemical assignment an indispensable step in the research and development pipeline.[1][2] This guide provides an in-depth comparison of commonly employed chiral derivatizing agents (CDAs) for the assignment of absolute configuration in chiral alcohols, with a focus on NMR-based methods.
The fundamental principle behind this technique is the conversion of a pair of enantiomers into a pair of diastereomers by reacting them with an enantiomerically pure CDA.[3] Since diastereomers possess different physical and chemical properties, they exhibit distinct signals in NMR spectra.[3][4][5] By analyzing the differences in chemical shifts (Δδ), one can deduce the absolute configuration of the original alcohol.[1][4]
Comparative Analysis of Leading Chiral Derivatizing Agents
The selection of an appropriate CDA is contingent upon several factors, including the structure of the chiral alcohol, the desired analytical technique (¹H or ¹⁹F NMR), and the presence of other functional groups. Here, we compare the performance of several widely used CDAs.
The Gold Standard: Mosher's Acid (MTPA)
α-Methoxy-α-trifluoromethylphenylacetic acid (MTPA), commonly known as Mosher's acid, is arguably the most well-established and widely used CDA for determining the absolute configuration of chiral secondary alcohols and amines.[1][4][5][6] The methodology, often referred to as Mosher's method, involves the preparation of two diastereomeric esters by reacting the chiral alcohol with both the (R)- and (S)-enantiomers of MTPA, typically in the form of their more reactive acid chlorides (MTPA-Cl).[1][4][7]
The core of the Mosher method lies in the analysis of the ¹H NMR chemical shift differences (Δδ = δS - δR) for the protons of the alcohol moiety in the two diastereomeric esters.[1] The Mosher model posits that the MTPA esters adopt a preferred conformation where the trifluoromethyl group, the methoxy group, and the carbonyl oxygen are coplanar with the carbinol proton. The phenyl group of the MTPA moiety then creates an anisotropic magnetic field, shielding or deshielding nearby protons of the alcohol.[8][9] By analyzing the sign of the Δδ values, the spatial arrangement of the substituents around the stereocenter can be determined.[1][4]
Advantages of MTPA:
Well-Established Model: The Mosher model for predicting absolute configuration is extensively validated and widely accepted.[3]
¹⁹F NMR Capability: The presence of the trifluoromethyl group allows for analysis by ¹⁹F NMR, which often provides simpler spectra and more accurate determination of enantiomeric excess (ee).[10][11][12]
Commercial Availability: Both enantiomers of MTPA and its acid chloride are readily available commercially.[13][14]
Limitations of MTPA:
Need for Activation: MTPA acid requires conversion to the more reactive acid chloride, which is sensitive to moisture.[3]
Conformational Complexity: In some cases, particularly with sterically hindered or flexible molecules, the MTPA esters may not adopt the single, preferred conformation assumed by the model, leading to potential misinterpretation of the results.[1][15]
Small Δδ Values: The conformational flexibility can sometimes lead to small ΔδRS values, making the analysis less reliable.[15]
An Alternative with Enhanced Reliability: MPA
α-Methoxyphenylacetic acid (MPA) is another arylmethoxyacetic acid used as a CDA.[15] Similar to MTPA, it is used to form diastereomeric esters with chiral alcohols. However, studies have shown that MPA esters often exhibit a more predictable conformational behavior compared to MTPA esters, leading to larger and more reliable ΔδRS values.[9][15] This is attributed to a more defined separation of low-energy conformers in MPA esters.[9]
Advantages of MPA over MTPA:
Greater Conformational Rigidity: Leads to more reliable and larger chemical shift differences.[9][15]
Improved Reliability for Secondary Alcohols: Generally considered more reliable than MTPA for the configurational assignment of secondary alcohols.[15]
Limitations of MPA:
Lacks a ¹⁹F NMR Probe: Unlike MTPA, MPA does not have a fluorine atom, precluding the use of ¹⁹F NMR for analysis.
Expanding the Toolkit: Other Notable Chiral Derivatizing Agents
While MTPA and MPA are the most common, several other CDAs have been developed to address the limitations of these reagents and to provide alternatives for specific applications.
α-Methoxy-α-(1-naphthyl)acetic acid (1-NMA) and 2-methoxy-2-(1-naphthyl)propionic acid (MαNP acid): These reagents feature a naphthalene ring system, which provides a stronger anisotropic effect compared to the phenyl ring in MTPA and MPA.[2][16] This can lead to larger Δδ values, facilitating the analysis.[2][16] The MαNP acid also has the advantage of being inert to racemization due to the absence of an active hydrogen on the chiral carbon.[16][17]
α-Cyano-α-fluoro-p-tolylacetic acid (CFTA): CFTA is a highly reactive CDA that has shown promise in cases where MTPA fails, particularly with sterically hindered alcohols.[18] The CFTA esters often adopt a stable synperiplanar conformation, leading to a very reliable determination of absolute configuration.[18]
Trifluoromethylbenzoimidazolylbenzoic acid (TBBA): This axially chiral CDA utilizes a trifluoromethyl group as a sensor for ¹⁹F NMR analysis and has demonstrated greater efficiency compared to the standard MTPA method in some cases.[19]
1-Fluoroindan-1-carboxylic acid (FICA): FICA was designed as an efficient CDA for both ¹H and ¹⁹F NMR spectroscopies.[20] The modified Mosher's method can be successfully applied to the FICA-based procedure.[20]
The following table provides a comparative summary of these chiral derivatizing agents:
Workflow for Absolute Configuration Determination using CDAs
The general workflow for determining the absolute configuration of a chiral alcohol using a CDA is illustrated below.
Caption: General workflow for determining the absolute configuration of a chiral alcohol using a chiral derivatizing agent.
Detailed Protocol for Mosher's Ester Analysis
This protocol details the steps for the preparation of Mosher's esters and the subsequent NMR analysis.[1][4][5][21] A typical Mosher ester analysis requires approximately 4-6 hours of active effort over a 1- to 2-day period.[4][5][21]
Anhydrous pyridine or other suitable base (e.g., DMAP)
NMR tubes
Procedure:
Part 1: Preparation of Diastereomeric Esters (Perform in parallel for (R)- and (S)-MTPA-Cl)
In a clean, dry NMR tube, dissolve approximately 1.0 mg of the chiral alcohol in 0.5 mL of anhydrous deuterated solvent.[1]
Add a slight excess (1.2-1.5 equivalents) of anhydrous pyridine.[1]
To this solution, add a slight excess (1.1-1.3 equivalents) of either (R)-MTPA-Cl or (S)-MTPA-Cl.[1]
Cap the NMR tube and gently agitate to ensure thorough mixing.
Allow the reaction to proceed at room temperature for 1-4 hours, or until completion as monitored by TLC or ¹H NMR.[1] The formation of the ester is confirmed by the disappearance of the alcohol proton signal and the appearance of new signals corresponding to the ester.[1]
Part 2: NMR Data Acquisition
Acquire a ¹H NMR spectrum for each of the crude reaction mixtures (the (R)-MTPA ester and the (S)-MTPA ester).
It is critical to ensure that the spectral referencing is identical for both spectra to allow for accurate comparison of chemical shifts.[1]
Part 3: Data Analysis and Configuration Assignment
Identify and assign the proton signals for the groups flanking the newly formed ester linkage in both spectra. 2D NMR techniques (e.g., COSY, HSQC) may be necessary for unambiguous assignment.[1]
Calculate the chemical shift difference (Δδ) for each pair of corresponding protons using the formula: Δδ = δS - δR, where δS is the chemical shift of a proton in the (S)-MTPA ester and δR is the chemical shift of the corresponding proton in the (R)-MTPA ester.[1]
Apply the Mosher model: Protons on one side of the Mosher ester plane will have positive Δδ values, while protons on the other side will have negative Δδ values. By correlating the signs of the Δδ values with the spatial arrangement of the substituents in the established conformational model of the MTPA esters, the absolute configuration of the alcohol can be determined.[1]
Caption: Logic diagram illustrating the determination of absolute configuration based on the sign of Δδ in Mosher's ester analysis.
Conclusion
The determination of the absolute configuration of chiral alcohols is a critical task in many areas of chemical research. Chiral derivatizing agents, particularly when coupled with NMR spectroscopy, provide a powerful and accessible method for this purpose. While Mosher's acid (MTPA) remains a widely used and reliable CDA, researchers should be aware of its limitations and consider alternative reagents such as MPA, MαNP acid, or CFTA, which may offer advantages in specific cases. A thorough understanding of the principles behind the anisotropic effects and careful execution of the experimental protocol are paramount for the successful and unambiguous assignment of absolute configuration.
References
Hoye, T. R., et al. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. [Link]
Seco, J. M., et al. MTPA vs MPA in the Determination of the Absolute Configuration of Chiral Alcohols by 1H NMR. The Journal of Organic Chemistry. [Link]
Hoye, T. R., et al. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Request PDF. [Link]
Kral, V., et al. Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. The Journal of Organic Chemistry. [Link]
Hoye, T. R., et al. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed. [Link]
Fujimoto, Y., et al. FICA, a new chiral derivatizing agent for determining the absolute configuration of secondary alcohols by 19F and 1H NMR spectroscopies. ResearchGate. [Link]
Riguera, R., et al. Absolute Configuration of 1,n-Diols by NMR: The Importance of the Combined Anisotropic Effects in Bis-Arylmethoxyacetates. Organic Letters. [Link]
Harada, N. Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. ResearchGate. [Link]
Wang, Y., et al. Chiral derivatizing reagents for drug enantiomers bearing hydroxyl groups. PubMed. [Link]
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Gil, R. R., et al. Residual Chemical Shift Anisotropies in the Structure Determination of Small Molecules. Magnetic Resonance in Chemistry. [Link]
Baranac-Stojanović, M. New insight into the anisotropic effects in solution-state NMR spectroscopy. RSC Publishing. [Link]
Chen, Y. RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. Illinois Chemistry. [Link]
Wenzel, T. J. Advances in chiral analysis: from classical methods to emerging technologies. Analytical and Bioanalytical Chemistry. [Link]
Seco, J. M., et al. Practical Aspects of the Preparation of the Derivatives. The Assignment of the Absolute Configuration by NMR using Chiral Derivatizing Agents. [Link]
Curran, D. P., et al. A “shortcut” Mosher ester method to assign configurations of stereocenters in nearly symmetric environments. Fluorous mixture synthesis and structure assignment of petrocortyne A. PubMed Central. [Link]
Curran, D. P., et al. A “Shortcut” Mosher Ester Method To Assign Configurations of Stereocenters in Nearly Symmetric Environments. Fluorous Mixture Synthesis and Structure Assignment of Petrocortyne A. Journal of the American Chemical Society. [Link]
Dale, J. A., et al. a-Methoxy-a-trifluoromethylphenylacetic Acid, a Versatile Reagent for the Determination of Enantiomeric Composition of Alcohols. Moodle@Units. [Link]
Wenzel, T. J. Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. PubMed. [Link]
Buszek, K. R., et al. An improved synthesis of α-methoxy-α-(trifluoromethyl)-phenylacetic acid (Mosher's acid). ResearchGate. [Link]
D'Acquarica, I., et al. Novel Chiral Derivatizing Agents for 1H NMR Determination of Enantiomeric Purities of Carboxylic Acids. Request PDF. [Link]
A Senior Application Scientist's Guide to the Biological Stability of Furan-Based Compounds
For researchers, medicinal chemists, and drug development professionals, the furan ring presents a double-edged sword. It is a valuable five-membered aromatic heterocycle, frequently employed as a bioisostere for phenyl...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, medicinal chemists, and drug development professionals, the furan ring presents a double-edged sword. It is a valuable five-membered aromatic heterocycle, frequently employed as a bioisostere for phenyl rings to modulate solubility, receptor binding, and overall pharmacological profiles.[1] However, this utility is shadowed by a significant metabolic liability: the furan moiety is notoriously susceptible to oxidative metabolism, which can lead to the formation of reactive, and potentially toxic, metabolites.[1][2][3]
This guide provides an in-depth assessment of the stability of furan-based compounds under biological conditions. Moving beyond a simple recitation of facts, we will explore the mechanistic underpinnings of furan metabolism, present robust experimental protocols for its evaluation, and offer a comparative analysis against common heterocyclic alternatives. Our goal is to equip you with the foundational knowledge and practical tools necessary to navigate the challenges and harness the potential of furan-containing molecules in your research.
The Metabolic Challenge: Furan Bioactivation
The perceived instability of the furan ring is not an issue of simple chemical degradation but rather a specific, enzyme-driven process known as bioactivation. The primary culprits are Cytochrome P450 (CYP) monooxygenases, the liver's main line of defense against foreign compounds.[2][3][4]
The core issue stems from the electron-rich nature of the furan ring, which makes it an attractive substrate for oxidation.[5][6] This enzymatic oxidation is not a detoxification step. Instead, it transforms the relatively inert furan ring into highly reactive, electrophilic intermediates.[2][4][7]
The Pathway to Reactivity
The metabolic cascade begins with CYP-mediated oxidation, with CYP2E1 being a primary catalyst in humans.[4][8][9][10] This initial, rate-limiting step opens the furan ring to form a highly reactive α,β-unsaturated dialdehyde, most notably cis-2-butene-1,4-dial (BDA).[4][8][9][10]
Depending on the substitution pattern of the furan ring, an alternative but equally reactive intermediate, a furan epoxide, can be formed.[2][3][7][11] More substituted furans tend to favor the formation of these epoxide intermediates.[2][3][7][11] Both BDA and furan epoxides are potent electrophiles that can readily react with cellular nucleophiles, such as the thiol groups on proteins (like cysteine) and DNA bases.[2][3][12] This covalent binding is the molecular event that initiates cellular damage, leading to hepatotoxicity and, in some cases, carcinogenicity observed in animal studies.[1][4][12]
Caption: Furan bioactivation pathway leading to reactive metabolites.
Experimental Assessment of Furan Stability
To proactively address these metabolic risks, a robust in vitro assessment strategy is essential. The cornerstone of this evaluation is the Liver Microsomal Stability Assay . This assay provides a reliable, high-throughput method to quantify the rate at which a compound is metabolized by the primary Phase I enzymes.[5][13]
Protocol: In Vitro Human Liver Microsomal (HLM) Stability Assay
This protocol is designed to determine the in vitro half-life (t½) and intrinsic clearance (Clint) of a furan-based test compound.
Rationale for Component Selection:
Human Liver Microsomes (HLMs): These are subcellular fractions of hepatocytes containing a high concentration of CYP enzymes.[14] Using HLMs allows for a focused assessment of Phase I metabolism.[13]
NADPH (Nicotinamide adenine dinucleotide phosphate): This is the essential cofactor required for the catalytic activity of CYP enzymes.[15] Incubations are run with and without NADPH to distinguish between enzymatic and non-enzymatic degradation.[16]
Phosphate Buffer (pH 7.4): Maintains physiological pH, which is critical for optimal enzyme function.
Control Compounds: Verapamil (high clearance) and Warfarin (low clearance) are often used as controls to validate the assay performance.
Step-by-Step Methodology:
Preparation of Reagents:
Prepare a 0.1 M phosphate buffer (pH 7.4).
Prepare a stock solution of the test compound and control compounds (e.g., 10 mM in DMSO).
Prepare an NADPH regenerating system or a stock solution of NADPH (e.g., 10 mM in buffer).
Incubation Setup:
In a 96-well plate or microcentrifuge tubes, add the phosphate buffer.
Add the test compound to achieve a final concentration of 1 µM. It is crucial to keep the final DMSO concentration below 0.5% to avoid enzyme inhibition.
Add HLMs to a final protein concentration of 0.5 mg/mL.
Prepare parallel incubations: one set for the "+NADPH" condition and another for the "-NADPH" (negative control) condition.
Initiation and Sampling:
Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.
Initiate the metabolic reaction by adding the NADPH solution to the "+NADPH" wells. Add an equal volume of buffer to the "-NADPH" wells.
Collect samples at specific time points (e.g., 0, 5, 15, 30, and 60 minutes).
Quench the reaction at each time point by adding a 2:1 or 3:1 volume of ice-cold acetonitrile containing an internal standard (for LC-MS/MS analysis). This step precipitates the microsomal proteins and stops the enzymatic reaction.
Sample Processing and Analysis:
Centrifuge the quenched samples (e.g., at 3000 x g for 15 minutes) to pellet the precipitated protein.
Transfer the supernatant to a new plate or vials for analysis.
Analyze the concentration of the remaining parent compound at each time point using a validated LC-MS/MS method.[13]
Data Analysis:
Plot the natural logarithm of the percentage of the parent compound remaining versus time.
Determine the slope of the linear portion of the curve (k).
Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k
Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein)
Caption: Workflow for an in vitro microsomal stability assay.
Comparative Stability: Furan vs. Alternatives
A key aspect of drug design is understanding how different heterocyclic scaffolds impact metabolic stability. The inherent reactivity of furan often prompts chemists to explore bioisosteric replacements. The most common alternatives are thiophene and pyrrole.
The general order of aromaticity and metabolic stability for these five-membered heterocycles is typically: Thiophene > Pyrrole > Furan .[17][18]
Furan: The least aromatic and generally most susceptible to oxidation. The high electronegativity of the oxygen atom makes it less effective at delocalizing its lone pair of electrons into the ring, rendering the ring electron-rich and reactive.[17][19]
Pyrrole: More aromatic than furan. Nitrogen is less electronegative than oxygen, allowing for better electron delocalization. However, it is still a highly activated ring system.[19][20]
Thiophene: The most aromatic and typically the most stable of the three. Sulfur's ability to utilize its 3p orbitals for bonding results in a more stable, less reactive aromatic system compared to furan.[17][20]
Table 1: Comparative In Vitro Stability Data (Illustrative)
Compound ID
Heterocycle
HLM Half-Life (t½, min)
HLM Intrinsic Clearance (Clint, µL/min/mg)
Compound A
Furan
12
57.8
Compound B
Thiophene
45
15.4
Compound C
Pyrrole
25
27.7
Compound D
Benzene
> 60
< 11.6
Note: This data is illustrative. Actual stability is highly dependent on the specific substituents and overall molecular structure.
Strategies to Mitigate Furan Instability
When the furan scaffold is essential for pharmacological activity, several medicinal chemistry strategies can be employed to "shield" the ring from metabolic attack:
Introduce Electron-Withdrawing Groups: Attaching electron-withdrawing groups (e.g., halogens, nitriles) to the furan ring can decrease its electron density, making it a less favorable substrate for oxidative CYP enzymes.[1]
Steric Hindrance: Placing bulky substituents near the furan ring can physically block the approach of metabolizing enzymes to the site of oxidation.
Scaffold Hopping/Bioisosteric Replacement: If permissible by the structure-activity relationship (SAR), replacing the furan with a more stable heterocycle like a thiazole, oxazole, or isothiazole can significantly improve the metabolic profile.[5][21] For example, replacing a furan with an oxazole (introducing a nitrogen atom into the ring) was shown to improve metabolic stability.[5]
Deuteration: Selectively replacing hydrogen atoms with deuterium on or near the furan ring can slow the rate of metabolism due to the kinetic isotope effect, where the stronger carbon-deuterium bond is harder for enzymes to break.[22]
Conclusion
The furan ring is a valuable scaffold in drug discovery, but its use demands a clear understanding of its metabolic liabilities. The primary pathway of concern is CYP-mediated oxidation, which generates reactive electrophiles like cis-2-butene-1,4-dial (BDA). This bioactivation can be effectively predicted and quantified using standard in vitro tools, principally the liver microsomal stability assay.
By understanding the mechanism of degradation, employing robust screening protocols, and exploring intelligent medicinal chemistry strategies—such as introducing electron-withdrawing groups or considering more stable bioisosteres like thiophene or oxazole—researchers can successfully mitigate the risks associated with the furan moiety. This proactive approach enables the design of safer, more effective therapeutics, allowing the pharmacological benefits of furan-based compounds to be realized while minimizing their potential for adverse effects.
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Peterson, L. A. (2013). Reactive metabolites in the biotransformation of molecules containing a furan ring. Chemical Research in Toxicology, 26(1), 6-25. [Link]
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Pelot, K. A., et al. (2020). Cytochrome P450‐catalyzed biosynthesis of furanoditerpenoids in the bioenergy crop switchgrass (Panicum virgatum L.). The Plant Journal, 103(1), 168-181. [Link]
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Dossetter, A. G., Douglas, A., & O'Donnell, C. (2012). A statistical analysis of in-vitro human microsomal metabolic stability of heterocyclic replacement for di-substituted phenyl in pharmaceutical compounds, identifying iso-steres more likely to have beneficial effects. MedChemComm, 3(9), 1164-1169. [Link]
BioPharmaSpec. (2025). How to Conduct an In Vitro Metabolic Stability Study. BioPharmaSpec. [Link]
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A Comprehensive Guide to the Safe Disposal of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
For inquiries regarding the handling and disposal of this material, please contact our Senior Application Scientists. The proper disposal of laboratory chemicals is not merely a regulatory requirement but a cornerstone o...
Author: BenchChem Technical Support Team. Date: April 2026
For inquiries regarding the handling and disposal of this material, please contact our Senior Application Scientists.
The proper disposal of laboratory chemicals is not merely a regulatory requirement but a cornerstone of a safe and responsible research environment. This guide provides a detailed protocol for the disposal of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, grounded in established safety principles and regulatory frameworks. As a Senior Application Scientist, my objective is to equip you with the knowledge to manage this chemical waste stream confidently and safely, ensuring the protection of both laboratory personnel and the environment.
Immediate Safety and Handling
Before initiating any disposal procedures, ensure that appropriate Personal Protective Equipment (PPE) is worn. This includes, but is not limited to:
Eye Protection: Chemical safety goggles or a face shield.
Hand Protection: Chemically resistant gloves (consult your glove manufacturer for compatibility).
Body Protection: A lab coat and closed-toe shoes.
All handling of this compound, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood[2].
Waste Characterization and Segregation: The First Step to Safe Disposal
The foundation of proper chemical disposal lies in accurate waste characterization. Given the likely properties of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one, it should be categorized as a hazardous chemical waste . It is crucial to prevent the mixing of this waste with other waste streams unless their compatibility is certain. Incompatible wastes, when mixed, can lead to dangerous reactions such as the generation of toxic fumes or violent effervescence[4][5].
Table 1: Waste Segregation for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
Waste Type
Segregation Protocol
Rationale
Pure or Concentrated Compound
Collect in a dedicated, properly labeled hazardous waste container.
Prevents reaction with incompatible chemicals.
Contaminated Labware (e.g., pipette tips, vials)
Collect in a separate, clearly labeled container for solid hazardous waste.
Avoids cross-contamination and ensures proper disposal of trace amounts.
Contaminated Solvents
Collect in a designated solvent waste container, ensuring compatibility.
Organic solvents are typically incinerated, and mixing with other waste types can complicate disposal.
Step-by-Step Disposal Protocol
Container Selection:
Choose a container that is in good condition, free of leaks or cracks, and compatible with the chemical[4][6]. Plastic containers are often preferred for their durability[5].
The container must have a secure, tight-fitting lid to prevent spills and evaporation[7].
Waste Accumulation:
All waste must be collected at or near the point of generation in a designated Satellite Accumulation Area (SAA)[4][5].
The waste container must remain closed at all times, except when adding waste[4][6][7]. Do not leave funnels in the container[4].
Labeling:
As soon as waste is first added to the container, it must be labeled with a hazardous waste tag[7].
The label must clearly state "HAZARDOUS WASTE" and list all chemical constituents by their full name (no abbreviations or formulas) and their approximate percentages[4].
Storage:
Store the waste container in a secondary containment bin to mitigate the impact of any potential leaks[6][7].
Segregate the container from incompatible materials, such as strong oxidizing agents, acids, and bases[4][8].
Requesting Pickup:
Do not allow the container to become overfilled. It is best practice to request a pickup when the container is approximately 90% full[4].
Contact your institution's Environmental Health & Safety (EHS) department or the equivalent office to schedule a waste pickup[4][5][7]. Do not transport hazardous waste yourself[7].
Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [5][9] Drain disposal of hazardous chemicals is prohibited, and even small quantities can have a significant environmental impact[7][9].
Spill Management
In the event of a small spill (<1 L), and if you are trained to do so, you may clean it up using a chemical spill kit[10].
Evacuate and Alert: Alert others in the area and, if necessary, evacuate.
Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill[1][8].
Collect: Carefully sweep or scoop the absorbent material and the spilled chemical into a designated hazardous waste container[1][3].
Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.
Dispose: All materials used for the cleanup must be disposed of as hazardous waste[6][7].
For large spills (>1 L), evacuate the area immediately and contact your institution's emergency response team and EHS department[10].
Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one.
Caption: Disposal workflow for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one.
This guide is intended to provide a framework for the safe and compliant disposal of 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines, and when in doubt, contact your EHS department for clarification. By adhering to these procedures, you contribute to a culture of safety and environmental stewardship within the scientific community.
References
Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Columbia Research. Retrieved from [Link]
University of Pennsylvania. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. UPenn EHRS. Retrieved from [Link]
Stanford University. (2008). Laboratory Chemical Waste Guidelines. Stanford Environmental Health & Safety. Retrieved from [Link]
American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. American Chemical Society. Retrieved from [Link]
Vanderbilt University Medical Center. (2023, October). LABORATORY GUIDE FOR MANAGING CHEMICAL WASTE. Vanderbilt University Medical Center. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. US EPA. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. US EPA. Retrieved from [Link]
University of California Merced. (2012, October 19). Standard Operating Procedure. UC Merced EH&S. Retrieved from [Link]
Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: Dihydro-3-(tetrapropenyl)furan-2,5-dione. Chemos GmbH&Co.KG. Retrieved from [Link]
National Environmental Trainers. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. National Environmental Trainers. Retrieved from [Link]
National Environmental Trainers. (n.d.). RCRA Regulations Explained. National Environmental Trainers. Retrieved from [Link]
Encamp. (n.d.). RCRA Hazardous Waste Compliance in California. Encamp. Retrieved from [Link]
XiXisys.com. (2025, October 19). 5-methyl-4-(phenylthio)-4,5-dihydrofuran-2(3H)-one | CAS 75717-32-7 GHS SDS (English). XiXisys.com. Retrieved from [Link]
Synerzine. (2018, June 22). 2(3H)-Furanone, 5-methyl-. Synerzine. Retrieved from [Link]
University of Wisconsin-Madison. (n.d.). Disposal of Used/Unwanted Chemicals at UW-Madison. UW-Madison Chemical Safety Office. Retrieved from [Link]
Advanced Biotech. (2026, January 28). Safety Data Sheet. Advanced Biotech. Retrieved from [Link]
A Senior Application Scientist's Guide to Personal Protective Equipment for 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one
This document provides a comprehensive safety and handling guide for laboratory personnel working with 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. As a Senior Application Scientist, my objective is to synthesize...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides a comprehensive safety and handling guide for laboratory personnel working with 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one. As a Senior Application Scientist, my objective is to synthesize established safety principles with practical, field-proven insights to ensure your operational safety and experimental integrity. The protocols herein are designed to be self-validating, providing not just instructions, but the scientific rationale behind them.
Hazard Analysis: A Proactive Approach to Safety
Dihydrofuranone Core: The lactone structure is related to furan and tetrahydrofuran (THF). Furan is known to be an extremely flammable liquid that is harmful if swallowed or inhaled, causes skin irritation, and is suspected of causing genetic defects and cancer[1]. Tetrahydrofuran is also highly flammable and can cause serious eye irritation[2][3]. While the specific hazards of the subject compound may be less severe, a conservative approach is warranted. Lactones in this family can cause skin and eye irritation[4].
Phenylthio Group (Thioether): Thioethers and their precursor thiols are often malodorous[5]. While this compound's odor profile is not documented, many low molecular weight organosulfur compounds have strong, unpleasant smells[5]. Appropriate ventilation is therefore crucial not only for safety but also for maintaining a tolerable laboratory environment[6][7].
Peroxide Formation: Like ethers such as THF, furan-containing compounds can potentially form explosive peroxides upon prolonged storage, especially if exposed to air and light[1][3]. Containers should be dated upon opening and checked periodically for peroxides[3].
Based on this analysis, 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one should be handled as a substance that is potentially flammable, an irritant to the skin and eyes, harmful if ingested or inhaled, and capable of forming explosive peroxides.
Core Personal Protective Equipment (PPE) Protocol
The minimum PPE for any work in a laboratory includes a lab coat, protective eyewear, long pants, and closed-toe shoes[8]. For handling this specific compound, enhanced protection is required.
Eye and Face Protection
Standard safety glasses do not offer sufficient protection against splashes.
Mandatory: Tightly fitting chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are required.
Recommended for High-Risk Tasks: When handling larger volumes (>100 mL) or during procedures with a significant splash hazard (e.g., quenching a reaction, large-scale transfers), a face shield must be worn in addition to safety goggles[8].
Hand Protection
Disposable nitrile gloves are the minimum requirement for incidental contact[8]. However, given the potential for skin irritation and absorption, a more robust glove strategy is necessary.
Task
Glove Type
Rationale
Weighing & Transfers (Low Volume)
Double-gloved nitrile
Provides good dexterity and splash protection. The outer glove is removed immediately upon any suspected contamination.
Reaction Setup & Workup
Heavy-duty butyl rubber or Viton™ gloves
These materials offer superior resistance to a broad range of organic solvents and potential reagents used in conjunction with the compound.
Spill Cleanup & Waste Handling
Norfoil™ (Silver Shield®) laminate gloves
Offer excellent chemical resistance against a wide array of chemicals, making them ideal for handling unknown mixtures or concentrated waste.
Crucial Glove Practice: Never wear contaminated gloves outside the immediate work area (e.g., to touch door handles, computers, or personal items). Remove gloves using the proper technique to avoid skin contact and wash hands thoroughly after every use[9].
Body Protection
Standard Use: A flame-retardant lab coat should be worn and kept fully fastened.
High-Risk Tasks: For large-scale operations or when there is a significant risk of splashing, a chemically resistant apron or a specialized chemical protective garment (e.g., DuPont™ Tychem®) should be worn over the lab coat[10].
Respiratory Protection
All handling of this compound, including weighing and transfers, must be performed inside a certified chemical fume hood to prevent inhalation of vapors[11].
Standard Operations: If work is conducted exclusively within a fume hood, respiratory protection is typically not required.
Emergency Situations: In the event of a large spill or fume hood failure, an air-purifying respirator with an organic vapor cartridge is necessary. Personnel must be properly fit-tested and trained before using a respirator[12].
Operational and Disposal Plans
A safe protocol extends beyond simply wearing PPE. It encompasses the entire lifecycle of the chemical in the laboratory, from handling to disposal.
General Handling Workflow
The following workflow diagram illustrates the essential steps for safely handling the compound.
Caption: General workflow for handling 5(S)-5-Methyl-2-(phenylthio)-dihydrofuran-2(3H)-one.
Step-by-Step Spill Protocol
Alert Personnel: Immediately notify others in the lab.
Evacuate: If the spill is large (>100 mL) or outside a fume hood, evacuate the area.
Don PPE: Before cleanup, don appropriate PPE, including respiratory protection if necessary.
Contain: Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.
Collect: Carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealable container for hazardous waste.
Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.
Disposal Plan
Chemical waste must be handled with as much care as the parent compound.
Waste Segregation: Do not pour any waste containing this compound down the drain[11]. All solutions, reaction mixtures, and contaminated materials (gloves, absorbent pads, silica gel) must be collected as hazardous waste.
Organosulfur Compounds: It is often forbidden to burn organosulfur compounds in the open air; they require special high-temperature incinerators to prevent the release of sulfur oxides into the atmosphere[13].
Labeling: Waste containers must be clearly labeled as "Hazardous Waste," listing all chemical components, including solvents.
Halogenated vs. Non-Halogenated: Since this compound does not contain halogens, it should be disposed of in a "Non-Halogenated Organic Waste" container unless mixed with halogenated solvents[11].
The following decision tree outlines the waste disposal process.
Caption: Decision diagram for the disposal of waste contaminated with the target compound.
By adhering to these rigorous PPE, handling, and disposal protocols, you build a system of safety that protects you, your colleagues, and the integrity of your research.
References
Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Available at: [Link]
Dairen Chemical Corporation. Safety Data Sheet: Tetrahydrofuran (THF). Available at: [Link]
Reddit. (2013, October 4). r/chemistry: Handling thiols in the lab. Available at: [Link]
ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026, March 17). Thioether Formation Reagent Guide. Available at: [Link]
Environmental Health and Safety, University of Washington. Personal Protective Equipment Requirements for Laboratories. Available at: [Link]
Fisher Scientific. Safety Data Sheet: 5-Methyl-2-furanmethanol. Available at: [Link]
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The Journal of Organic Chemistry. (2019, April 17). Syntheses of Thioethers and Selenide Ethers from Anilines. Available at: [Link]
Google Patents. US3110712A - Method for removing thiol-contaminants from thioether solutions.
Columbia University. Chemical Waste Disposal Guidelines. Available at: [Link]
DuPont Taiwan. Personal Protective Equipment. Available at: [Link]
University of Tennessee, Knoxville. Personal Protective Equipment (PPE) - Glove Selection Chart. Available at: [Link]
University of Florida. Chapter 7 - Management Procedures For Specific Waste Types. Available at: [Link]
MDPI. (2025, November 27). Evaluating Sampling Materials for Atmospheric Volatile Organosulfur Compounds Measurement and Application in the Power Battery Recycling Industry. Available at: [Link]
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